1-Phenethyl-4-propionyloxypiperidine

• CAS: 1462260-87-2

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Phenethyl-4-propionyloxypiperidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenethyl-4-propionyloxypiperidine, also known by synonyms such as 1-P-4-POP and 1-Phenethylpiperidin-4-yl propionate, is an analytical reference standard structurally related to potent synthetic opioids.[1] It is primarily recognized as a byproduct in the synthesis of fentanyl, a powerful opioid analgesic.[1] Due to its association with illicit fentanyl production, this compound is of significant interest to forensic chemists, toxicologists, and law enforcement agencies. Its pharmacological profile is not extensively characterized in publicly available literature, necessitating further research to fully understand its potential biological activity. This guide provides a comprehensive overview of the available technical information on 1-Phenethyl-4-propionyloxypiperidine, including its chemical properties, analytical data, and the experimental protocols that would be employed for its synthesis and pharmacological characterization.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Phenethyl-4-propionyloxypiperidine is presented in the table below. This data is essential for its identification, handling, and use in experimental settings.

Property	Value	Reference
IUPAC Name	[1-(2-phenylethyl)piperidin-4-yl] propanoate
Synonyms	1-P-4-POP, 1-Phenethylpiperidin-4-yl propionate	[1]
CAS Number	1462260-87-2	[1]
Molecular Formula	C₁₆H₂₃NO₂	[1]
Molecular Weight	261.4 g/mol	[1]
Appearance	Solid (commercially available as a solution)
Purity	≥98% (as a reference standard)	[1]
Solubility	Soluble in methanol	[1]
Storage	-20°C	[1]

Synthesis

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of 1-Phenethyl-4-propionyloxypiperidine.

Experimental Protocol: Synthesis of 1-Phenethyl-4-hydroxypiperidine (Intermediate)

This protocol is adapted from general procedures for the N-alkylation of piperidines.

• Reaction Setup: To a solution of 4-hydroxypiperidine (1.0 eq) in a suitable aprotic solvent (e.g., acetonitrile (B52724) or dimethylformamide) is added a non-nucleophilic base (e.g., potassium carbonate or triethylamine (B128534), 2-3 eq).

• Addition of Alkylating Agent: Phenethyl bromide (1.1 eq) is added dropwise to the stirred reaction mixture at room temperature.

• Reaction Conditions: The reaction mixture is heated to reflux and stirred for 12-24 hours, with reaction progress monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the inorganic salts are removed by filtration. The solvent is evaporated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to yield pure 1-phenethyl-4-hydroxypiperidine.

Experimental Protocol: Synthesis of 1-Phenethyl-4-propionyloxypiperidine

This protocol describes the esterification of the intermediate alcohol.

• Reaction Setup: To a solution of 1-phenethyl-4-hydroxypiperidine (1.0 eq) in a dry aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon) is added a non-nucleophilic base (e.g., triethylamine or pyridine, 1.5 eq). The mixture is cooled to 0°C.

• Addition of Acylating Agent: Propionyl chloride or propionic anhydride (1.2 eq) is added dropwise to the stirred reaction mixture.

• Reaction Conditions: The reaction is allowed to warm to room temperature and stirred for 4-12 hours. Reaction progress is monitored by TLC or GC-MS.

• Work-up: The reaction is quenched by the slow addition of water or a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with the same organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel to afford the final product, 1-phenethyl-4-propionyloxypiperidine.

Analytical Data

Comprehensive analytical characterization is crucial for the unambiguous identification of 1-Phenethyl-4-propionyloxypiperidine. Below is a summary of expected and reported analytical data.

Analytical Technique	Key Findings/Data
Gas Chromatography-Mass Spectrometry (GC-MS)	Expected to show a molecular ion peak (M+) at m/z 261, with characteristic fragmentation patterns including the loss of the propionyloxy group and fragmentation of the piperidine (B6355638) ring and phenethyl side chain.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR: Signals corresponding to the aromatic protons of the phenethyl group, the aliphatic protons of the piperidine ring and phenethyl chain, and the ethyl protons of the propionyl group. ¹³C NMR: Resonances for the aromatic carbons, the carbons of the piperidine ring, the aliphatic carbons of the phenethyl group, and the carbonyl and ethyl carbons of the propionyl group.
Infrared (IR) Spectroscopy	A strong absorption band characteristic of the ester carbonyl group (C=O) is expected around 1730-1750 cm⁻¹. C-H stretching and bending vibrations for the aromatic and aliphatic portions of the molecule will also be present.

Pharmacological Profile

The pharmacological activity of 1-Phenethyl-4-propionyloxypiperidine has not been extensively reported in the scientific literature. However, its structural similarity to fentanyl suggests that it may possess activity at opioid receptors, particularly the mu-opioid receptor (MOR). A thorough pharmacological evaluation would be necessary to determine its binding affinity, functional activity, and potential for producing opioid-like effects.

Opioid Receptor Signaling Pathways

Opioid receptors, including the mu-opioid receptor, are G protein-coupled receptors (GPCRs). Upon activation by an agonist, they initiate a cascade of intracellular signaling events. The two primary pathways are the G protein-dependent pathway and the β-arrestin-dependent pathway.

Caption: Generalized signaling pathways of the mu-opioid receptor.

G Protein-Dependent Signaling: Activation of the mu-opioid receptor leads to the coupling of inhibitory G proteins (Gi/o). This inhibits the enzyme adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP).[2] The reduction in cAMP leads to decreased activity of protein kinase A (PKA), which is thought to be a primary mechanism for the analgesic effects of opioids.

β-Arrestin-Dependent Signaling: Following agonist binding and G protein activation, the receptor is phosphorylated by G protein-coupled receptor kinases (GRKs). This phosphorylation promotes the recruitment of β-arrestin proteins to the receptor. β-arrestin binding uncouples the receptor from G proteins, leading to desensitization, and also mediates receptor internalization. The β-arrestin pathway is implicated in some of the adverse effects of opioids, such as tolerance and respiratory depression.[3]

Experimental Protocols for Pharmacological Characterization

To determine the pharmacological profile of 1-Phenethyl-4-propionyloxypiperidine, a series of in vitro assays would be conducted.

This assay is used to determine the binding affinity (Ki) of the compound for opioid receptors.

• Materials:

  • Cell membranes prepared from cells expressing the human mu-opioid receptor (hMOR).

  • A radiolabeled opioid ligand (e.g., [³H]-DAMGO or [³H]-diprenorphine).

  • Test compound (1-Phenethyl-4-propionyloxypiperidine) at various concentrations.

  • Incubation buffer (e.g., Tris-HCl buffer).

  • Non-specific binding control (e.g., naloxone).

  • Glass fiber filters.

  • Scintillation counter.

• Protocol:

  • Cell membranes are incubated with the radioligand and varying concentrations of the test compound.

  • The mixture is incubated to allow for binding to reach equilibrium.

  • The bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined.

  • The IC₅₀ value is converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

This assay measures the ability of the compound to act as an agonist or antagonist at the mu-opioid receptor by quantifying its effect on cAMP levels.

• Materials:

  • Whole cells expressing the human mu-opioid receptor (e.g., HEK293 or CHO cells).

  • Forskolin (to stimulate adenylyl cyclase and increase basal cAMP levels).

  • Test compound at various concentrations.

  • A known MOR agonist (e.g., DAMGO) for antagonist testing.

  • cAMP detection kit (e.g., HTRF, ELISA, or LANCE).

• Protocol (Agonist Mode):

  • Cells are pre-treated with forskolin.

  • The cells are then treated with varying concentrations of the test compound.

  • After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using a detection kit.

  • The concentration-response curve is plotted to determine the EC₅₀ (concentration for 50% of maximal effect) and Emax (maximal effect) of the compound.

This assay assesses the ability of the compound to promote the interaction between the mu-opioid receptor and β-arrestin.

• Materials:

  • Cells engineered to express the mu-opioid receptor fused to a reporter fragment and β-arrestin fused to a complementary reporter fragment (e.g., PathHunter® or Tango™ assay systems).

  • Test compound at various concentrations.

  • Substrate for the reporter enzyme.

  • Luminometer or fluorometer.

• Protocol:

  • The engineered cells are treated with varying concentrations of the test compound.

  • Upon agonist-induced receptor activation and phosphorylation, β-arrestin is recruited to the receptor, bringing the two reporter fragments into proximity and generating a measurable signal (e.g., luminescence or fluorescence).

  • The signal is quantified, and a concentration-response curve is generated to determine the EC₅₀ and Emax for β-arrestin recruitment.

Quantitative Data

As of the date of this guide, there is no publicly available quantitative pharmacological data (e.g., Ki, EC₅₀, Emax) for 1-Phenethyl-4-propionyloxypiperidine at any opioid receptor. The tables below are provided as templates for how such data would be presented once it becomes available through the experimental protocols described above.

Table 6.1: Opioid Receptor Binding Affinities (Ki) of 1-Phenethyl-4-propionyloxypiperidine

Receptor	Ki (nM)
Mu (µ)	Data not available
Delta (δ)	Data not available
Kappa (κ)	Data not available

Table 6.2: In Vitro Functional Activity of 1-Phenethyl-4-propionyloxypiperidine at the Mu-Opioid Receptor

Assay	EC₅₀ (nM)	Emax (% of control agonist)
cAMP Inhibition	Data not available	Data not available
β-Arrestin Recruitment	Data not available	Data not available

Conclusion

1-Phenethyl-4-propionyloxypiperidine is a compound of forensic and pharmacological interest due to its structural relationship to fentanyl and its presence as a byproduct in illicit fentanyl synthesis. While its chemical properties are documented, and analytical methods for its identification are established, a significant gap exists in the understanding of its pharmacological profile. The experimental protocols outlined in this guide provide a framework for the synthesis and comprehensive in vitro characterization of this compound. Future research focused on determining its opioid receptor binding affinities and functional activities is crucial to fully assess its potential biological effects and its significance in the context of the ongoing opioid crisis. Such data will be invaluable to researchers, clinicians, and public health officials.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Molecular mechanisms of fentanyl mediated β-arrestin biased signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biased ligands at opioid receptors: Current status and future directions - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP. The information is curated for researchers, scientists, and professionals involved in drug development and forensic analysis.

Core Identity and Chemical Properties

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) is recognized primarily as a byproduct in the synthesis of the potent synthetic opioid, fentanyl.[1] Its presence in forensic samples can be indicative of the synthetic route used in illicit fentanyl production.[1][2] Structurally, it is similar to other known opioids.[1]

Chemical Identifiers and Properties:

Property	Value	Source
CAS Number	1462260-87-2	[1][3]
Molecular Formula	C₁₆H₂₃NO₂	[1][3]
Formula Weight	261.4 g/mol	[1]
Formal Name	1-(2-phenylethyl)-4-piperidinol, 4-propanoate	[1]
Synonyms	1-P-4-POP, 1-Phenethylpiperidin-4-yl propionate	[1]
Purity	≥98%	[1]
Formulation	A 10 mg/ml solution in methanol	[1]
Solubility	Methanol: ≥ 10 mg/ml	[1]

Relationship to Fentanyl Synthesis

1-P-4-POP is a known impurity and byproduct associated with the clandestine synthesis of fentanyl.[1] Illicit fentanyl production often involves various synthetic pathways, such as the Janssen and Siegfried methods, which can result in the formation of numerous byproducts due to incomplete reactions or side reactions. The identification of specific byproducts like 1-P-4-POP can provide valuable intelligence on the precursors and synthetic routes being employed.

Below is a logical diagram illustrating the position of 1-P-4-POP as a byproduct in the context of fentanyl synthesis.

Logical flow of 1-P-4-POP as a fentanyl synthesis byproduct.

Experimental Protocols

General Analytical Workflow:

A general workflow for the identification of 1-P-4-POP in a forensic sample would likely involve the following steps:

• Sample Preparation: Extraction of the analyte from the sample matrix.

• Chromatographic Separation: Gas Chromatography (GC) or Liquid Chromatography (LC) to separate the components of the mixture.

• Mass Spectrometric Detection: Mass Spectrometry (MS) for the identification and confirmation of the compound based on its mass-to-charge ratio and fragmentation pattern.

A study by Ciesielski et al. (2022) identified 1-P-4-POP in fresh fentanyl HCl powder using sensitive liquid chromatography–tandem mass spectrometry (LC–MS/MS) and direct injection gas chromatography–mass spectrometry (GC–MS).[2]

Below is a diagram representing a typical analytical workflow for the identification of 1-P-4-POP.

Analytical workflow for 1-P-4-POP identification.

Signaling Pathways and Pharmacological Activity

There is currently a lack of scientific literature detailing the specific signaling pathways or pharmacological activity of 1-P-4-POP. As it is considered a byproduct of fentanyl synthesis, it has not been the subject of extensive pharmacological investigation. It is structurally similar to known opioids, but its affinity for and activity at opioid receptors have not been publicly reported.[1] Therefore, no signaling pathway diagrams can be provided at this time.

Conclusion

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) is a compound of interest primarily within the forensic and analytical chemistry fields due to its association with the illicit synthesis of fentanyl. While detailed pharmacological data and specific experimental protocols are scarce, its identification serves as a valuable marker for understanding the landscape of clandestine drug manufacturing. Further research would be necessary to fully characterize its pharmacological profile and potential biological effects. This guide provides the foundational chemical and contextual information currently available for this compound.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structure Elucidation of 1-Phenethyl-4-propionyloxypiperidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure elucidation of 1-Phenethyl-4-propionyloxypiperidine, a compound of interest in forensic chemistry and drug development due to its structural relationship to fentanyl. As a known byproduct in the synthesis of fentanyl, its unambiguous identification is crucial. This document outlines the key analytical techniques, experimental protocols, and spectroscopic data necessary for its characterization. All quantitative data is summarized for clarity, and experimental workflows are visualized to facilitate understanding.

Introduction

1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP, is a tertiary amine and an ester of 1-phenethyl-4-hydroxypiperidine and propionic acid. Its chemical formula is C₁₆H₂₃NO₂ with a molecular weight of 261.36 g/mol .[1] It is recognized as an analytical reference standard and is primarily known as a byproduct in the synthesis of the potent opioid analgesic, fentanyl.[2] While structurally similar to opioids, its pharmacological activity at the µ-opioid receptor is reported to be negligible. The accurate identification and characterization of such byproducts are essential for forensic analysis of illicit drug samples and for understanding synthetic routes in clandestine laboratories.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Phenethyl-4-propionyloxypiperidine is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₆H₂₃NO₂	PubChem[1]
Molecular Weight	261.36 g/mol	PubChem[1]
CAS Number	1462260-87-2	PubChem[1]
IUPAC Name	[1-(2-phenylethyl)piperidin-4-yl] propanoate	PubChem[1]
Purity (as a reference standard)	≥98%	Cayman Chemical[2]
Formulation	A 10 mg/ml solution in methanol	Cayman Chemical[2]
Solubility	Soluble in Methanol (≥ 10 mg/ml)	Cayman Chemical[2]
Storage Temperature	-20°C	Cayman Chemical[2]

Spectroscopic Data for Structure Elucidation

The definitive structure of 1-Phenethyl-4-propionyloxypiperidine is determined through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. While full, detailed experimental spectra are available through subscription services like SpectraBase, this guide provides key reported and predicted data.[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming the molecular weight and offering insights into its structure.

Table 2: Key Mass Spectrometry Data (Electron Ionization - GC-MS)

Feature	Value	Source
Molecular Ion [M]⁺	m/z 261	PubChem
Top Peak (Base Peak)	m/z 170	PubChem[1]
Second Highest Peak	m/z 57	PubChem[1]
Third Highest Peak	m/z 114	PubChem[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise arrangement of atoms in a molecule. ¹H NMR provides information about the hydrogen atoms, while ¹³C NMR details the carbon skeleton.

Note: Experimentally obtained NMR spectra for 1-Phenethyl-4-propionyloxypiperidine are available in spectral databases such as SpectraBase.[3] The following tables provide predicted chemical shifts which are valuable for preliminary identification.

Table 3: Predicted ¹H NMR Chemical Shifts

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity
Aromatic (C₆H₅)	7.20 - 7.35	Multiplet
Piperidine-CH-O	4.80 - 5.00	Multiplet
Phenethyl-CH₂-N	2.75 - 2.95	Multiplet
Phenethyl-CH₂-Ar	2.60 - 2.80	Multiplet
Piperidine-CH₂-N (axial & equatorial)	2.20 - 2.60	Multiplet
Propionyl-CH₂	2.30	Quartet
Piperidine-CH₂ (axial & equatorial)	1.60 - 2.00	Multiplet
Propionyl-CH₃	1.15	Triplet

Table 4: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (ppm)
Ester Carbonyl (C=O)	~174
Aromatic C (quaternary)	~140
Aromatic CH	~128-129
Aromatic CH	~126
Piperidine-CH-O	~71
Phenethyl-CH₂-N	~60
Piperidine-CH₂-N	~50
Phenethyl-CH₂-Ar	~34
Piperidine-CH₂	~30
Propionyl-CH₂	~28
Propionyl-CH₃	~9

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule based on the absorption of infrared radiation.

Note: A vapor phase IR spectrum for 1-Phenethyl-4-propionyloxypiperidine is available on SpectraBase.[3]

Table 5: Predicted Infrared Absorption Frequencies

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~3000-2850	C-H (Aliphatic)	Stretching
~1735	C=O (Ester)	Stretching
~1240	C-O (Ester)	Stretching
~1170	C-N (Amine)	Stretching
~750 and ~700	C-H (Aromatic)	Out-of-plane Bending

Experimental Protocols

Detailed methodologies are crucial for the reproducible characterization of 1-Phenethyl-4-propionyloxypiperidine.

Synthesis of 1-Phenethyl-4-propionyloxypiperidine

The following is a representative synthetic protocol adapted from the synthesis of similar 4-acyloxypiperidines.

References

• 1. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. spectrabase.com [spectrabase.com]

Spectroscopic and Synthetic Context of 1-Phenethyl-4-propionyloxypiperidine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenethyl-4-propionyloxypiperidine is a chemical compound of significant interest within the forensic and medicinal chemistry communities. Structurally related to the potent synthetic opioid fentanyl, it is primarily recognized as a byproduct and impurity in various fentanyl synthesis pathways.[1] Understanding its spectroscopic signature is crucial for the accurate identification and characterization of illicitly manufactured fentanyl and related substances. This guide provides a comprehensive overview of the available spectroscopic data for 1-Phenethyl-4-propionyloxypiperidine, details established experimental protocols for its analysis, and situates the compound within the broader context of fentanyl synthesis and opioid receptor signaling.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 1-Phenethyl-4-propionyloxypiperidine, providing a reference for its identification.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a primary technique for the identification of 1-Phenethyl-4-propionyloxypiperidine in complex mixtures. The electron ionization (EI) mass spectrum is characterized by specific fragmentation patterns.

Property	Value	Source
Molecular Formula	C₁₆H₂₃NO₂	PubChem[2]
Molecular Weight	261.36 g/mol	PubChem[2]
Major Fragment (m/z)	170	PubChem[2]
Second Highest Fragment (m/z)	57	PubChem[2]
Third Highest Fragment (m/z)	114	PubChem[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of 1-Phenethyl-4-propionyloxypiperidine. While a complete, publicly available peak list is not readily accessible, ¹³C NMR data has been referenced in spectral databases.

Spectral Data Type	Availability	Source
¹³C NMR	Data available through SpectraBase	PubChem[2]
¹H NMR	Data not publicly detailed

Infrared (IR) Spectroscopy

Infrared spectroscopy is useful for identifying the functional groups present in 1-Phenethyl-4-propionyloxypiperidine. A vapor phase IR spectrum is available for this compound.

Spectral Data Type	Availability	Source
Vapor Phase IR	Data available through SpectraBase	PubChem[2], SpectraBase[3]

Experimental Protocols

The following are representative experimental protocols for the spectroscopic analysis of 1-Phenethyl-4-propionyloxypiperidine and related compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of the analyte is prepared in a suitable organic solvent, such as methanol (B129727) or acetonitrile.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source is used.

• GC Conditions:

  • Injector: Split/splitless injector, typically operated at 250-280 °C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) of 15-30 m length, 0.25 mm internal diameter, and 0.25 µm film thickness.

  • Oven Temperature Program: An initial temperature of 100-150 °C, held for 1-2 minutes, followed by a ramp of 10-25 °C/min to a final temperature of 280-300 °C, held for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate of approximately 1-1.5 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan range of m/z 40-550.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: The resulting mass spectra are compared with reference spectra from databases such as the NIST Mass Spectral Library.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, methanol-d₄) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment.

  • Spectral Width: A spectral width of approximately 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: A spectral width of approximately 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-10 seconds, depending on the presence of quaternary carbons.

  • Number of Scans: 1024-4096 scans or more, depending on the sample concentration.

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or TMS.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • For Solids (as a thin film): A small amount of the solid sample is dissolved in a volatile solvent. A drop of the solution is applied to a KBr or NaCl salt plate, and the solvent is allowed to evaporate, leaving a thin film of the compound.

  • Attenuated Total Reflectance (ATR): A small amount of the solid or liquid sample is placed directly onto the ATR crystal.

• Instrumentation: A Fourier-transform infrared spectrometer.

• Data Acquisition:

  • Spectral Range: Typically 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Background Spectrum: A background spectrum of the empty sample compartment (or the clean ATR crystal) is recorded and automatically subtracted from the sample spectrum.

• Data Analysis: The positions and shapes of the absorption bands are correlated with the presence of specific functional groups in the molecule.

Visualization of Related Pathways

Fentanyl Synthesis via the Siegfried Route

1-Phenethyl-4-propionyloxypiperidine can be formed as a byproduct in the Siegfried synthesis of fentanyl. This pathway involves the reaction of N-phenethyl-4-piperidinone (NPP) with aniline (B41778) to form an imine, which is then reduced to 4-anilino-N-phenethylpiperidine (4-ANPP). The acylation of 4-ANPP with propionyl chloride yields fentanyl. If the starting material 1-phenethyl-4-piperidinol is not fully converted to NPP or is present as an impurity, it can be acylated to form 1-Phenethyl-4-propionyloxypiperidine.

Fentanyl Synthesis and Byproduct Formation

General Opioid Receptor Signaling

Fentanyl and its structurally related analogs, as µ-opioid receptor agonists, are believed to exert their effects through the activation of these G-protein coupled receptors.[5] This activation initiates a cascade of intracellular signaling events. While the specific pharmacological activity of 1-Phenethyl-4-propionyloxypiperidine is not well-characterized, a related compound, phenethyl-4-ANPP, has been shown to have negligible in vitro opioid activity.[6] The following diagram illustrates a generalized signaling pathway for a µ-opioid receptor agonist.

Generalized Opioid Receptor Signaling Pathway

Conclusion

The spectroscopic characterization of 1-Phenethyl-4-propionyloxypiperidine is essential for its unambiguous identification in forensic and research settings. This guide provides a summary of its known spectral properties and outlines standard methodologies for its analysis. The contextualization of this compound as a byproduct of fentanyl synthesis and its relationship to opioid receptor signaling highlights its relevance in the broader field of opioid research and drug development. Further investigation to fully elucidate its ¹H NMR spectrum and to characterize its pharmacological profile would be valuable additions to the scientific literature.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. NIST 23 Mass Spectral Library, NIST 2023/2020/2017 Database, Agilent Format Available [sisweb.com]
• 5. An Efficient, Optimized Synthesis of Fentanyl and Related Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [cfsre.org]

1-Phenethyl-4-propionyloxypiperidine: A Technical Guide to a Fentanyl Synthesis Byproduct

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP, is a recognized byproduct in the synthesis of the potent synthetic opioid, fentanyl.[1][2][3][4][5] Its presence in illicit fentanyl samples can serve as a chemical signature, offering insights into the synthetic route employed. This technical guide provides a comprehensive overview of 1-Phenethyl-4-propionyloxypiperidine, including its chemical properties, probable formation pathways, analytical methodologies for its detection, and a discussion of its potential, though likely negligible, pharmacological significance. This document is intended for professionals in the fields of forensic science, toxicology, and pharmaceutical drug development.

Chemical and Physical Properties

1-Phenethyl-4-propionyloxypiperidine is an analytical reference standard structurally related to opioids.[2] Standard analytical materials are typically available with a purity of ≥98%, often formulated in a methanol (B129727) solution.[2]

Property	Value	Reference
IUPAC Name	[1-(2-phenylethyl)piperidin-4-yl] propanoate	[6]
Synonyms	1-P-4-POP, 1-Phenethylpiperidin-4-yl propionate	[2][3]
CAS Number	1462260-87-2	[2][6]
Molecular Formula	C₁₆H₂₃NO₂	[2][6]
Molecular Weight	261.36 g/mol	[6]
Appearance	Colorless liquid (as free base)	[7]
Purity (as reference standard)	≥98%	[2][3]
Solubility	Soluble in methanol	[2]

Formation as a Fentanyl Synthesis Byproduct

The presence of 1-Phenethyl-4-propionyloxypiperidine in fentanyl samples is indicative of impurities from the synthesis process.[4][5] While the exact reaction has not been definitively documented as a common side-reaction in publicly available literature, its structure suggests a likely formation pathway involving the esterification of an alcohol precursor.

A plausible route for the formation of 1-P-4-POP is the reaction of 1-(2-phenylethyl)-4-piperidinol with a propionylating agent, such as propionic anhydride (B1165640). 1-(2-phenylethyl)-4-piperidinol itself is an intermediate or impurity that can arise from the reduction of N-phenethyl-4-piperidone (NPP), a key precursor in several fentanyl synthesis routes, including the Siegfried and Gupta methods.[8][9] If the reduction of the ketone in NPP is incomplete or if the resulting alcohol is not fully converted to the desired 4-anilino-N-phenethylpiperidine (4-ANPP), residual 1-(2-phenylethyl)-4-piperidinol may be present. This alcohol can then be esterified by the propionylating agent used in the final step of fentanyl synthesis.

Analytical Methodologies

The detection and quantification of 1-Phenethyl-4-propionyloxypiperidine in seized drug samples are typically performed using chromatographic techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the analysis of fentanyl and its impurities.[10] A general workflow for the analysis of a solid fentanyl sample is as follows:

Typical GC-MS Parameters:

Parameter	Example Value
Column	Phenyl-methyl polysiloxane (e.g., HP-5MS)
Injector Temperature	250-280 °C
Oven Program	Initial temp. 100-150°C, ramp to 280-300°C
Carrier Gas	Helium
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole
Scan Range	40-550 amu

Note: These are representative parameters and should be optimized for the specific instrument and application.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the analysis of fentanyl and its byproducts, especially in complex matrices like biological samples.[11][12][13]

Typical LC-MS/MS Parameters:

Parameter	Example Value
Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	A suitable gradient from low to high organic phase
Ionization Mode	Electrospray Ionization (ESI), positive mode
Mass Analyzer	Triple Quadrupole (QqQ)
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions for 1-Phenethyl-4-propionyloxypiperidine (Hypothetical):

To develop an MRM method, precursor and product ions need to be determined by infusing a standard of 1-P-4-POP. Based on its structure, likely precursor and product ions would be:

Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
262.2 (M+H)⁺	To be determined experimentally	To be determined experimentally

Note: The specific product ions would need to be identified through collision-induced dissociation experiments.

Pharmacological Significance and Signaling Pathways

There is a lack of specific pharmacological studies on 1-Phenethyl-4-propionyloxypiperidine in the public domain. However, based on the known structure-activity relationships of fentanyl and its analogs, some inferences can be made.

Fentanyl's potent opioid activity is primarily mediated through its agonism at the mu-opioid receptor (μOR).[14] The key pharmacophoric elements for high affinity binding to the μOR include the protonated amine in the piperidine (B6355638) ring and the N-arylpropanamide group.[15] In 1-Phenethyl-4-propionyloxypiperidine, the N-arylpropanamide moiety is replaced by a simple propionyloxy ester group. This significant structural modification makes it highly probable that 1-P-4-POP has a very low binding affinity for the μ-opioid receptor and consequently, negligible opioid activity. This is consistent with findings for other fentanyl synthesis byproducts, such as phenethyl-4-ANPP, which have been shown to have negligible in vitro opioid activity.[16][17]

Quantitative Data

While the presence of 1-Phenethyl-4-propionyloxypiperidine has been confirmed in fentanyl samples, specific quantitative data on its prevalence and concentration are not widely available in the scientific literature.[4][5] Forensic reports often focus on the quantification of the primary substance (fentanyl) and major, pharmacologically active adulterants. However, the analysis of minor byproducts like 1-P-4-POP is crucial for chemical profiling and source tracking of illicitly manufactured fentanyl.

Analyte	Concentration Range in Illicit Samples	Notes
Fentanyl	Highly variable, from <1% to >90%	Purity depends on the source and cutting agents.
4-ANPP (precursor/byproduct)	Can be present in significant amounts	Indicates incomplete reaction or poor purification.
1-Phenethyl-4-propionyloxypiperidine	Typically a minor component	Specific quantitative data is limited.

Conclusion

1-Phenethyl-4-propionyloxypiperidine is a notable byproduct in the synthesis of fentanyl. Its detection can provide valuable intelligence for law enforcement and forensic chemists in determining the synthetic route used in clandestine laboratories. While its pharmacological activity is presumed to be negligible due to its chemical structure, its consistent identification in fentanyl samples underscores the importance of comprehensive impurity profiling. Further research is warranted to quantify the prevalence of 1-P-4-POP in illicit fentanyl and to definitively characterize its pharmacological and toxicological properties. The development of standardized analytical methods for its quantification would be a valuable tool for forensic laboratories worldwide.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. 1-Phenethyl-4-propionyloxypiperidine 43464 from Cayman Chemical | Labcompare.com [labcompare.com]
• 4. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 5. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Propionic anhydride - Wikipedia [en.wikipedia.org]
• 8. N-Phenethyl-4-piperidinone - Wikipedia [en.wikipedia.org]
• 9. regulations.gov [regulations.gov]
• 10. Quantitative analysis of fentanyl in pharmaceutical preparations by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. agilent.com [agilent.com]
• 13. LC-MS/MS-Based Method for the Multiplex Detection of 24 Fentanyl Analogues and Metabolites in Whole Blood at Sub ng mL–1 Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 15. Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [cfsre.org]

Forensic Significance of 1-Phenethyl-4-propionyloxypiperidine: An In-depth Technical Guide

Introduction

1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP or 1-phenethylpiperidin-4-yl propionate, is a compound of significant interest in forensic chemistry due to its association with the illicit synthesis of fentanyl.[1][2] While structurally similar to opioids, it is primarily recognized as a byproduct and impurity in clandestinely produced fentanyl, a potent synthetic opioid that has been a major contributor to the ongoing opioid crisis. The detection and characterization of such impurities are crucial for law enforcement and forensic laboratories as they can provide valuable intelligence regarding the synthetic route employed, potentially linking different drug seizures and identifying manufacturing trends. This technical guide provides a comprehensive overview of the chemical properties, synthesis, analytical characterization, and forensic significance of 1-Phenethyl-4-propionyloxypiperidine for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

1-Phenethyl-4-propionyloxypiperidine is a piperidine (B6355638) derivative with a phenethyl group attached to the nitrogen atom and a propionyloxy group at the 4-position. Its key chemical and physical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	[1-(2-phenylethyl)piperidin-4-yl] propanoate	[3]
Synonyms	1-P-4-POP, 1-Phenethylpiperidin-4-yl propionate	[1][2]
CAS Number	1462260-87-2	[2][3]
Molecular Formula	C₁₆H₂₃NO₂	[2][3]
Molecular Weight	261.36 g/mol	[3]
Appearance	Not explicitly stated, but likely an oil or solid
Solubility	Soluble in methanol (B129727)	[2]

Synthesis and Formation as a Byproduct

1-Phenethyl-4-propionyloxypiperidine is not a target molecule in clandestine fentanyl synthesis but rather an impurity that can arise from specific reaction conditions and the purity of precursors. Its presence is often indicative of incomplete reactions or side reactions occurring during the synthesis of fentanyl, particularly via the Siegfried and Janssen routes.

The Siegfried route for fentanyl synthesis involves the reductive amination of N-phenethyl-4-piperidone (NPP) with aniline (B41778) to produce 4-anilino-N-phenethylpiperidine (4-ANPP), which is then acylated with propionyl chloride or propionic anhydride (B1165640) to yield fentanyl.

The Janssen route, the original synthesis, involves the reaction of N-benzyl-4-piperidone with aniline, followed by reduction, acylation, debenzylation, and finally N-phenethylation.

Plausible Formation Mechanism of 1-Phenethyl-4-propionyloxypiperidine

The formation of 1-P-4-POP likely occurs as a side reaction during the acylation step of fentanyl synthesis, particularly in the Siegfried route. If the starting material, 4-anilino-N-phenethylpiperidine (4-ANPP), contains unreacted N-phenethyl-4-piperidinol (NPP-OH), or if NPP is not fully converted to 4-ANPP and is subsequently reduced to NPP-OH, this alcohol can be acylated by the propionylating agent (propionyl chloride or propionic anhydride) intended for the secondary amine of 4-ANPP.

Proposed Reaction:

N-phenethyl-4-piperidinol + Propionyl Chloride → 1-Phenethyl-4-propionyloxypiperidine + HCl

Plausible formation of 1-P-4-POP during fentanyl synthesis.

Analytical Characterization

The identification of 1-Phenethyl-4-propionyloxypiperidine in seized drug samples is typically achieved using chromatographic techniques coupled with mass spectrometry.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A small amount of the seized material is dissolved in a suitable organic solvent, such as methanol or acetonitrile (B52724). The solution is then diluted to an appropriate concentration for GC-MS analysis.

• GC Conditions:

  • Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5ms or equivalent), is commonly used.

  • Injector: Split/splitless injector, typically operated in split mode to handle high concentration samples. Injector temperature is usually set around 250-280 °C.

  • Oven Program: A temperature gradient is employed to separate the components of the mixture. A typical program might start at a lower temperature (e.g., 100-150 °C), hold for a short period, and then ramp up to a higher temperature (e.g., 280-300 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium is the most common carrier gas, with a constant flow rate of approximately 1-1.5 mL/min.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or ion trap.

  • Scan Range: A mass-to-charge ratio (m/z) range of 40-550 amu is typically scanned to detect the parent ion and characteristic fragment ions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation: Similar to GC-MS, the sample is dissolved in a suitable solvent, often a mixture of water and an organic solvent like methanol or acetonitrile compatible with the mobile phase.

• LC Conditions:

  • Column: A reverse-phase C18 column is commonly used for the separation of fentanyl and its impurities.

  • Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase (e.g., water with 0.1% formic acid or ammonium (B1175870) formate) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

  • Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • Mass Analyzer: Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is often used for targeted analysis of known impurities, providing high sensitivity and selectivity. Precursor and product ion pairs are selected for 1-P-4-POP.

Mass Spectral Data

The mass spectrum of 1-Phenethyl-4-propionyloxypiperidine is characterized by specific fragment ions that aid in its identification.

Ion (m/z)	Proposed Fragment Structure
261	[M]⁺ (Molecular Ion)
170	[M - C₆H₅CH₂CH₂]⁺
114	[M - C₆H₅CH₂CH₂ - C₃H₅O]⁺
91	[C₇H₇]⁺ (Tropylium ion from phenethyl group)

Metabolism and Pharmacology

Predicted Metabolic Pathways

There is currently no specific research on the metabolism of 1-Phenethyl-4-propionyloxypiperidine. However, its metabolic fate can be predicted based on the known metabolism of fentanyl and other structurally related piperidine derivatives.[4] The primary metabolic pathways for fentanyl involve N-dealkylation and hydroxylation, catalyzed by cytochrome P450 enzymes, particularly CYP3A4.[4]

Based on this, the predicted metabolic pathways for 1-P-4-POP would likely include:

• Ester Hydrolysis: The propionyloxy group is susceptible to hydrolysis by esterases, which would yield 1-phenethyl-4-piperidinol and propionic acid.

• N-dealkylation: Cleavage of the phenethyl group from the piperidine nitrogen would result in 4-propionyloxypiperidine.

• Hydroxylation: Hydroxylation could occur on the phenethyl group or the piperidine ring.

Predicted metabolic pathways of 1-P-4-POP.

Pharmacological Activity

Available data suggests that 1-Phenethyl-4-propionyloxypiperidine has negligible in vitro activity at the µ-opioid receptor.[1][5][6][7] This is consistent with studies on other fentanyl precursors and byproducts, which generally show very low opioid activity.[8] The high potency of fentanyl is attributed to the specific arrangement of the N-phenethyl group and the N-phenylpropanamide moiety on the 4-position of the piperidine ring. The replacement of the anilido-propanamide group with a simple propionyloxy group in 1-P-4-POP significantly reduces its affinity for the µ-opioid receptor.

Toxicology

The toxicological profile of 1-Phenethyl-4-propionyloxypiperidine has not been extensively studied. Given its low affinity for the µ-opioid receptor, it is unlikely to contribute significantly to the acute opioid toxicity seen with fentanyl overdose. However, the absence of opioid activity does not preclude other potential toxic effects. The toxicity of many fentanyl synthesis impurities remains largely unknown.[8] Further research is needed to evaluate the potential for cardiotoxicity, neurotoxicity, or other adverse effects associated with chronic or high-dose exposure to this and other fentanyl byproducts.

Forensic Significance

The primary forensic significance of 1-Phenethyl-4-propionyloxypiperidine lies in its role as a chemical signature for illicit fentanyl synthesis.[9][10][11] Its detection in a seized drug sample can provide valuable intelligence to law enforcement and forensic chemists.

• Synthetic Route Indication: The presence of 1-P-4-POP, along with other characteristic impurities, can help to identify the specific synthetic pathway used to produce the fentanyl, such as the Siegfried or Janssen methods.[9][10] This information can be crucial for tracking the origin of the drug and identifying clandestine laboratories.

• Linking of Seizures: Consistent impurity profiles, including the presence and relative abundance of 1-P-4-POP, can be used to link different drug seizures to a common manufacturing source.[9]

• Monitoring of Illicit Production Trends: Changes in the types and prevalence of impurities over time can indicate shifts in the precursors and synthetic methods used by clandestine chemists, often in response to law enforcement interdiction and chemical control measures.

Prevalence in Seized Samples

While several studies have reported the detection of 1-Phenethyl-4-propionyloxypiperidine in seized fentanyl samples, comprehensive quantitative data on its prevalence is limited.[12] One study reported its presence in illicit fentanyl samples in Los Angeles between 2023 and 2025, with a positive correlation to fentanyl purity in samples containing other drugs.[12] More systematic and large-scale quantitative studies are needed to establish typical concentration ranges and the frequency of its occurrence.

Forensic analysis workflow for a suspected fentanyl sample.

Conclusion

1-Phenethyl-4-propionyloxypiperidine is a forensically significant byproduct of illicit fentanyl synthesis. While it possesses negligible opioid activity and its toxicological profile is not well-defined, its presence in seized drug samples provides crucial intelligence for law enforcement. The characterization of 1-P-4-POP and other synthesis impurities allows for the determination of the synthetic route, the linking of drug seizures, and the monitoring of trends in clandestine drug manufacturing. Continued research into the formation, prevalence, and potential toxicological effects of this and other fentanyl-related impurities is essential for a comprehensive understanding of the illicit drug landscape and for developing effective strategies to combat the opioid crisis.

References

• 1. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Metabolic Pathways and Potencies of New Fentanyl Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [cfsre.org]
• 8. cfsre.org [cfsre.org]
• 9. Profiling of illicit fentanyl using UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Organic impurity profiling of fentanyl samples associated with recent clandestine laboratory methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High Variation in Purity of Consumer-Level Illicit Fentanyl Samples in Los Angeles, 2023–2025 - PMC [pmc.ncbi.nlm.nih.gov]

Discovery and history of 1-P-4-POP

A comprehensive search of scientific literature and chemical databases has yielded no information on a compound designated "1-P-4-POP." This identifier does not correspond to any known chemical entity in publicly accessible records.

Several possibilities could explain this discrepancy:

• Typographical Error: The designation "1-P-4-POP" may contain a typographical error. Chemical nomenclature is highly specific, and minor deviations can prevent identification.

• Internal or Proprietary Code: This name could be an internal, non-standard identifier used by a specific research group or company for a novel compound that has not yet been disclosed in public literature or patents.

• Obsolete or Niche Terminology: It might be an outdated or highly specialized term used within a very narrow field of research that is not widely indexed.

To proceed with your request for an in-depth technical guide, please verify the compound's name and provide additional identifying information if possible, such as:

• The full IUPAC (International Union of Pure and Applied Chemistry) name.

• Its CAS (Chemical Abstracts Service) registry number.

• Any associated publications, patents, or conference proceedings where it is mentioned.

• The general chemical class or therapeutic area it belongs to.

Without a verifiable and identified subject, it is not possible to furnish the requested technical data, experimental protocols, or pathway diagrams. Upon receiving a correct identifier, a thorough guide will be compiled to meet the specified requirements for researchers, scientists, and drug development professionals.

An In-Depth Technical Guide to the Analytical Reference Standard: 1-Phenethyl-4-propionyloxypiperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Phenethyl-4-propionyloxypiperidine is a compound of significant interest within the forensic and research communities. Structurally related to potent synthetic opioids, it is primarily identified as a byproduct in the synthesis of fentanyl.[1] As such, its presence in seized materials can provide valuable intelligence regarding the synthetic route employed. This technical guide provides a comprehensive overview of 1-Phenethyl-4-propionyloxypiperidine, including its physicochemical properties, a plausible synthetic pathway, analytical methodologies for its identification and characterization, and an inferred toxicological and pharmacological profile based on related compounds. All quantitative data is presented in structured tables, and key experimental workflows and pathways are illustrated with detailed diagrams.

Physicochemical Properties

1-Phenethyl-4-propionyloxypiperidine is commercially available as an analytical reference standard, typically as a solution in methanol (B129727).[1][2] Its fundamental physicochemical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	1-(2-phenylethyl)-4-piperidinol, 4-propanoate	[1][2]
Synonyms	1-Phenethylpiperidin-4-yl propionate, 1-P-4-POP	[1]
CAS Number	1462260-87-2	[1]
Molecular Formula	C₁₆H₂₃NO₂	[1][3]
Molecular Weight	261.4 g/mol	[1][3]
Purity	≥98% (as a reference standard)	[1][2]
Appearance	Typically supplied as a solution in methanol	[1][2]
Solubility	Soluble in methanol (≥ 10 mg/ml)	[1]
Storage Temperature	-20°C	[2]
Stability	≥ 4 years at -20°C	[1]

Synthesis

While 1-Phenethyl-4-propionyloxypiperidine is primarily known as a byproduct of fentanyl synthesis, a targeted synthesis can be envisioned as a two-step process: the formation of the precursor alcohol, 1-(2-phenylethyl)-4-piperidinol, followed by its esterification.

Plausible Synthetic Pathway

The synthesis would likely begin with the formation of 1-(2-phenethyl)-4-piperidone (NPP), a key intermediate in several fentanyl synthesis routes. This can be achieved through various methods, including the Dieckmann reaction involving phenethylamine (B48288) and methyl acrylate. The resulting NPP can then be reduced to the corresponding alcohol, 1-(2-phenylethyl)-4-piperidinol. Subsequent esterification with propionyl chloride would yield the final product.

A plausible two-step synthesis of 1-Phenethyl-4-propionyloxypiperidine.

Experimental Protocols

Step 1: Synthesis of 1-(2-phenylethyl)-4-piperidinol (Precursor)

• Reaction: 1-(2-phenethyl)-4-piperidone (NPP) is dissolved in a suitable solvent, such as methanol or ethanol.

• Reduction: A reducing agent, for instance, sodium borohydride (B1222165) (NaBH₄), is added portion-wise at a controlled temperature (e.g., 0-5°C).

• Work-up: After the reaction is complete, the solvent is evaporated, and the residue is treated with water and extracted with an organic solvent like dichloromethane. The organic layers are combined, dried, and the solvent is removed to yield the crude alcohol.

• Purification: The crude product can be purified by column chromatography or recrystallization.

Step 2: Esterification to 1-Phenethyl-4-propionyloxypiperidine

• Reaction: 1-(2-phenylethyl)-4-piperidinol is dissolved in an aprotic solvent (e.g., dichloromethane) containing a non-nucleophilic base (e.g., triethylamine) to act as an acid scavenger.

• Acylation: Propionyl chloride is added dropwise to the solution, typically at a reduced temperature to control the exothermic reaction.

• Work-up: The reaction mixture is washed with water and brine. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is evaporated.

• Purification: The final product can be purified using column chromatography to achieve high purity.

Analytical Methods

A multi-faceted analytical approach is crucial for the unambiguous identification and quantification of 1-Phenethyl-4-propionyloxypiperidine.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the analysis of fentanyl and its analogs, including 1-Phenethyl-4-propionyloxypiperidine.

Experimental Protocol:

• Sample Preparation: The sample (e.g., a solution of the reference standard or an extract from a seized sample) is diluted in a suitable solvent like methanol.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: Typically 250-280°C.

  • Oven Program: A temperature gradient is employed to ensure good separation, for example, starting at 100°C and ramping up to 300°C.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: A scan range of m/z 40-500 is typically sufficient.

Expected Fragmentation Pattern:

The mass spectrum of 1-Phenethyl-4-propionyloxypiperidine is expected to show characteristic fragments arising from the cleavage of the piperidine (B6355638) ring and the ester group.

Predicted fragmentation pathway for 1-Phenethyl-4-propionyloxypiperidine in GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the analysis of complex matrices.

Experimental Protocol:

• Sample Preparation: Similar to GC-MS, samples are diluted in a suitable solvent, often the mobile phase starting composition.

• LC Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, often with a modifier like formic acid to improve ionization.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is ideal for quantification, targeting specific precursor-product ion transitions.

Spectroscopic Data

Spectroscopic Data	Expected Characteristics
¹H NMR	Signals corresponding to the aromatic protons of the phenethyl group, the aliphatic protons of the piperidine ring, and the ethyl protons of the propionyl group.
¹³C NMR	Resonances for the aromatic carbons, the aliphatic carbons of the piperidine ring, and the carbonyl and ethyl carbons of the propionyl group.
Infrared (IR)	A strong absorption band for the C=O stretch of the ester group (around 1730 cm⁻¹), as well as C-H and C-N stretching vibrations.

Pharmacology and Toxicology (Inferred)

Pharmacological Activity

It is generally understood that most fentanyl precursors and byproducts exhibit significantly lower opioid activity compared to fentanyl itself. For instance, a related compound, phenethyl-4-ANPP, has been shown to have negligible in vitro opioid activity. It is therefore plausible that 1-Phenethyl-4-propionyloxypiperidine also possesses low affinity for opioid receptors and weak analgesic effects.

Metabolism

The metabolism of 1-Phenethyl-4-propionyloxypiperidine is likely to follow pathways similar to those of other fentanyl-related compounds. The primary metabolic transformations are expected to include:

• Ester Hydrolysis: Cleavage of the propionyloxy group to yield 1-(2-phenylethyl)-4-piperidinol and propionic acid.

• N-dealkylation: Removal of the phenethyl group to form 4-propionyloxypiperidine.

• Hydroxylation: Addition of a hydroxyl group to the phenethyl or piperidine ring.

Potential metabolic transformations of 1-Phenethyl-4-propionyloxypiperidine.

Toxicology

The toxicological profile of 1-Phenethyl-4-propionyloxypiperidine has not been formally established. While its acute toxicity is expected to be significantly lower than that of fentanyl due to its presumed low opioid activity, comprehensive toxicological assessments are necessary to fully characterize its safety profile. As with any uncharacterized chemical, it should be handled with appropriate precautions in a laboratory setting.

Conclusion

1-Phenethyl-4-propionyloxypiperidine serves as a critical analytical reference standard for forensic laboratories and researchers investigating the illicit synthesis of fentanyl. Its identification in seized drug samples provides valuable forensic intelligence. This guide has summarized the key physicochemical properties, outlined a plausible synthetic route, and detailed the primary analytical methods for its characterization. While direct pharmacological and toxicological data are limited, an inferred profile based on related compounds suggests low opioid activity. Further research is warranted to fully elucidate the biological properties of this fentanyl byproduct.

References

• 1. IMPROVED ONE-POT SYNTHESIS OF 1-(2-PHENETHYL)-4-PIPERIDONE DIRECTLY FROM PHENETHYL AMINE AND METHYL ACRYLATE | Semantic Scholar [semanticscholar.org]
• 2. Forced degradation of fentanyl: identification and analysis of impurities and degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility of 1-Phenethyl-4-propionyloxypiperidine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenethyl-4-propionyloxypiperidine is a chemical compound that is structurally related to the piperidine (B6355638) class of molecules. It is notably recognized as a byproduct in the synthesis of fentanyl, a potent synthetic opioid.[1] A thorough understanding of its solubility in various organic solvents is crucial for its isolation, purification, and analytical characterization in forensic and research settings. This guide provides a comprehensive overview of the known and predicted solubility of 1-Phenethyl-4-propionyloxypiperidine, a detailed experimental protocol for solubility determination, and a workflow for this procedure.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 1-Phenethyl-4-propionyloxypiperidine is essential for predicting its solubility characteristics.

Property	Value
Molecular Formula	C₁₆H₂₃NO₂
Molecular Weight	261.4 g/mol
Formal Name	1-(2-phenylethyl)-4-piperidinol, 4-propanoate
Synonyms	1-Phenethylpiperidin-4-yl propionate, 1-P-4-POP

Solubility Profile

Direct quantitative solubility data for 1-Phenethyl-4-propionyloxypiperidine in a wide array of organic solvents is limited in publicly available literature. However, a combination of existing data, solubility of structurally similar compounds, and general principles of organic chemistry allows for the construction of a predictive solubility profile.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for 1-Phenethyl-4-propionyloxypiperidine and a structurally related compound, N-(1-Phenethyl-4-piperidyl)-N-phenethylpropanamide hydrochloride. This data provides a baseline for understanding the solubility of N-phenethylpiperidine derivatives.

Compound	Solvent	Solvent Class	Solubility (mg/mL)
1-Phenethyl-4-propionyloxypiperidine	Methanol	Protic Polar	≥ 10[1]
N-(1-Phenethyl-4-piperidyl)-N-phenethylpropanamide HCl	Dimethylformamide (DMF)	Aprotic Polar	30[2]
Dimethyl sulfoxide (B87167) (DMSO)	Aprotic Polar	30[2]
Ethanol	Protic Polar	5[2]

Qualitative and Predictive Solubility

Based on the structure of 1-Phenethyl-4-propionyloxypiperidine, which contains a relatively non-polar phenethyl group and a polar ester and tertiary amine, its solubility in various organic solvents can be predicted. The piperidine ring itself is soluble in a wide range of organic solvents, including alcohols and ethers.[3]

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Protic Polar	Ethanol, Isopropanol	High	The presence of the nitrogen atom in the piperidine ring allows for hydrogen bonding with protic solvents.
Aprotic Polar	Acetonitrile (B52724), Tetrahydrofuran (THF)	High	Favorable dipole-dipole interactions are expected. The precursor, 4-Hydroxy-1-(2-phenylethyl)piperidine, is slightly soluble in acetonitrile.[4]
Non-Polar Aromatic	Toluene, Benzene	Moderate to High	The phenethyl group suggests good compatibility with aromatic solvents.
Chlorinated	Chloroform, Dichloromethane	High	The precursor, 4-Hydroxy-1-(2-phenylethyl)piperidine, is soluble in chloroform.[4]
Non-Polar Aliphatic	Hexane, Cyclohexane	Limited	The overall polarity of the molecule is likely too high for significant solubility in non-polar aliphatic solvents. Piperidine itself has limited solubility in hexane.[3]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the equilibrium solubility of 1-Phenethyl-4-propionyloxypiperidine in an organic solvent, based on the widely used shake-flask method.

Materials

• 1-Phenethyl-4-propionyloxypiperidine (solid)

• Selected organic solvents (analytical grade)

• Analytical balance

• Glass vials with screw caps

• Constant temperature orbital shaker

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid 1-Phenethyl-4-propionyloxypiperidine to a glass vial. The excess solid is crucial to ensure that the solution reaches saturation.

  • Accurately add a known volume (e.g., 2.0 mL) of the desired organic solvent to the vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature orbital shaker set to a specific temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.

• Phase Separation:

  • After the equilibration period, cease agitation and allow the vials to stand undisturbed at the same constant temperature for at least 2 hours. This allows the excess solid to settle, leaving a clear saturated supernatant.

  • Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

• Sample Collection and Preparation:

  • Carefully withdraw a known volume of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a chemically inert syringe filter into a clean vial to remove any remaining undissolved microparticles.

  • Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a pre-calibrated HPLC or GC-MS method to determine the concentration of 1-Phenethyl-4-propionyloxypiperidine.[5][6]

    • HPLC Method: An isocratic or gradient elution with a suitable mobile phase (e.g., a mixture of acetonitrile and water with a modifier like formic acid or ammonium (B1175870) formate) on a C18 or phenyl-hexyl column, with UV or MS detection, can be employed.

    • GC-MS Method: Analysis can be performed on a standard non-polar or medium-polarity capillary column with a suitable temperature program. Mass spectrometry detection in full scan or selected ion monitoring (SIM) mode would provide both quantification and confirmation of the analyte's identity.

• Calculation of Solubility:

  • Calculate the solubility of 1-Phenethyl-4-propionyloxypiperidine in the organic solvent using the following formula:

    Solubility (mg/mL) = (Concentration of diluted sample in mg/mL) x (Dilution factor)

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 1-Phenethyl-4-propionyloxypiperidine.

Caption: Workflow for determining the equilibrium solubility of 1-Phenethyl-4-propionyloxypiperidine.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]

Potential Pharmacological Activity of 1-Phenethyl-4-propionyloxypiperidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Phenethyl-4-propionyloxypiperidine is a tertiary amine and a structural analog of the potent synthetic opioid, fentanyl. Primarily identified as a byproduct in various fentanyl synthesis routes, its independent pharmacological activity has not been extensively characterized.[1][2][3] However, its structural similarity to the 4-anilidopiperidine class of opioids suggests a potential interaction with opioid receptors, particularly the mu-opioid receptor (MOR). This technical guide provides a comprehensive overview of the inferred pharmacological profile of 1-Phenethyl-4-propionyloxypiperidine, detailed experimental protocols for its characterization, and a review of the relevant signaling pathways. The information presented herein is intended to serve as a foundational resource for researchers investigating the bioactivity of this and other related novel synthetic compounds.

Introduction

1-Phenethyl-4-propionyloxypiperidine has emerged as a compound of interest primarily within the forensic and analytical chemistry fields due to its association with the illicit synthesis of fentanyl.[1][2] While often considered an impurity, its core structure, featuring a 1-phenethylpiperidine (B1209527) moiety, is a key pharmacophore for mu-opioid receptor agonism. The 4-anilidopiperidine scaffold is the basis for a wide range of clinically used and illicitly produced opioids.[4][5][6][7] Understanding the potential pharmacological activity of such byproducts is crucial for a comprehensive assessment of their potential physiological effects, should they be present in significant quantities in seized drug samples. This guide will, therefore, extrapolate the likely pharmacological properties of 1-Phenethyl-4-propionyloxypiperidine based on established structure-activity relationships (SAR) of its chemical class and outline the necessary experimental procedures for its empirical validation.

Inferred Pharmacological Profile and Structure-Activity Relationships

The pharmacological activity of 4-anilidopiperidine derivatives is primarily dictated by the substituents at the 1 and 4 positions of the piperidine (B6355638) ring.

• The 1-Phenethyl Group: The N-phenethyl group is a critical component for high-affinity binding to the mu-opioid receptor. Its presence in 1-Phenethyl-4-propionyloxypiperidine suggests a potential for significant opioid activity.

• The 4-Propionyloxy Group: In fentanyl, the 4-position is occupied by an N-propanilido group. The propionyloxy group in the title compound is structurally distinct. While both contain a propionyl moiety, the ester linkage in 1-Phenethyl-4-propionyloxypiperidine may be subject to hydrolysis by esterases in vivo, potentially yielding 1-phenethyl-4-hydroxypiperidine and propionic acid. The intact molecule's affinity for the MOR would depend on how the propionyloxy group interacts with the receptor's binding pocket. It is conceivable that it may exhibit a lower affinity compared to fentanyl due to the different nature of this substituent.

Based on these structural features, it is hypothesized that 1-Phenethyl-4-propionyloxypiperidine is likely to act as a mu-opioid receptor agonist. However, its potency and efficacy are expected to be lower than that of fentanyl. A related compound, phenethyl-4-ANPP, has demonstrated negligible in vitro opioid activity, suggesting that modifications at the 4-position are critical for potent agonism.[1][2]

Table 1: Comparative Pharmacological Data of Fentanyl and Related Compounds

Since no direct quantitative data for 1-Phenethyl-4-propionyloxypiperidine is available, this table presents data for fentanyl and a structurally related analog to provide context for potential activity.

Compound	Receptor Binding Affinity (Ki, nM) - MOR	Functional Activity (EC50, nM) - MOR (GTPγS)	Efficacy (% of max) - MOR (GTPγS)
Fentanyl	0.3 - 1.5	5 - 20	100%
Alfentanil	1.0 - 5.0	20 - 50	100%
Sufentanil	0.05 - 0.2	1 - 5	100%
Remifentanil	1.0 - 3.0	10 - 30	100%
1-Phenethyl-4-propionyloxypiperidine	Unknown	Unknown	Unknown

Data for fentanyl and its analogs are compiled from various sources for illustrative purposes. The values for 1-Phenethyl-4-propionyloxypiperidine are yet to be determined experimentally.

Mu-Opioid Receptor Signaling Pathways

Activation of the mu-opioid receptor, a G-protein coupled receptor (GPCR), by an agonist like 1-Phenethyl-4-propionyloxypiperidine is expected to initiate a cascade of intracellular events.[8][9] The primary signaling pathway involves the activation of inhibitory G-proteins (Gi/o).[10]

This leads to:

• Inhibition of Adenylyl Cyclase: This results in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[11]

• Modulation of Ion Channels: Activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to hyperpolarization and reduced neuronal excitability, and inhibition of voltage-gated calcium channels, which reduces neurotransmitter release.[11]

In addition to the canonical G-protein signaling, agonist binding can also lead to the recruitment of β-arrestins, which mediate receptor desensitization, internalization, and can initiate distinct signaling cascades that are sometimes associated with the adverse effects of opioids.[11]

Caption: Mu-opioid receptor signaling pathway.

Experimental Protocols

To empirically determine the pharmacological activity of 1-Phenethyl-4-propionyloxypiperidine, a series of in vitro and in vivo experiments are required.

In Vitro Assays

This assay determines the binding affinity (Ki) of the compound for the mu-opioid receptor. A detailed protocol for a competitive radioligand binding assay is as follows.[12]

• Objective: To determine the Ki of 1-Phenethyl-4-propionyloxypiperidine for the human mu-opioid receptor.

• Materials:

  • Receptor Source: Cell membranes from a stable cell line expressing the recombinant human mu-opioid receptor (e.g., CHO-hMOR or HEK293-hMOR).

  • Radioligand: [³H]-DAMGO (a selective mu-opioid receptor agonist).

  • Test Compound: 1-Phenethyl-4-propionyloxypiperidine.

  • Non-specific Binding Control: Naloxone at a high concentration (e.g., 10 µM).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Filtration Apparatus: A cell harvester with glass fiber filters.

  • Scintillation Counter.

• Procedure:

  • Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µg per well.

  • Assay Setup: In a 96-well plate, add the following in triplicate:

    • Total Binding: Assay buffer, [³H]-DAMGO (at a concentration near its Kd), and membrane suspension.

    • Non-specific Binding: Assay buffer, [³H]-DAMGO, Naloxone (10 µM), and membrane suspension.

    • Competitive Binding: Assay buffer, [³H]-DAMGO, varying concentrations of 1-Phenethyl-4-propionyloxypiperidine (typically from 10⁻¹¹ to 10⁻⁵ M), and membrane suspension.

  • Incubation: Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

  • Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.

  • Generate a competition curve by plotting the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This functional assay measures the ability of a compound to activate G-proteins coupled to the receptor, providing information on its potency (EC50) and efficacy (Emax).[13][14][15]

• Objective: To determine the EC50 and Emax of 1-Phenethyl-4-propionyloxypiperidine at the human mu-opioid receptor.

• Materials:

  • Receptor Source: Cell membranes from a stable cell line expressing the recombinant human mu-opioid receptor.

  • Radioligand: [³⁵S]-GTPγS.

  • Test Compound: 1-Phenethyl-4-propionyloxypiperidine.

  • GDP (Guanosine diphosphate).

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • Filtration Apparatus or Scintillation Proximity Assay (SPA) beads.

  • Scintillation Counter.

• Procedure:

  • Membrane and Compound Preparation: Prepare dilutions of the test compound in assay buffer.

  • Assay Setup: In a 96-well plate, add the cell membranes, varying concentrations of the test compound, and GDP.

  • Initiation of Reaction: Add [³⁵S]-GTPγS to initiate the binding reaction.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Termination and Detection:

    • Filtration Method: Terminate the reaction by rapid filtration through glass fiber filters. Wash with ice-cold buffer and measure radioactivity.

    • SPA Method: If using SPA beads, no separation step is required. The plate can be read directly in a scintillation counter after an appropriate settling time.

• Data Analysis:

  • Plot the amount of [³⁵S]-GTPγS bound against the logarithm of the test compound concentration.

  • Use non-linear regression to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).

This assay measures the inhibition of adenylyl cyclase activity, a downstream effect of Gi/o-coupled receptor activation.[16][17][18][19]

• Objective: To measure the inhibitory effect of 1-Phenethyl-4-propionyloxypiperidine on forskolin-stimulated cAMP production.

• Materials:

  • Whole cells stably expressing the human mu-opioid receptor.

  • Forskolin (B1673556) (an adenylyl cyclase activator).

  • Test Compound: 1-Phenethyl-4-propionyloxypiperidine.

  • cAMP detection kit (e.g., HTRF, ELISA, or BRET-based).

• Procedure:

  • Cell Plating: Plate cells in a 96-well plate and grow to confluence.

  • Pre-treatment: Pre-incubate cells with varying concentrations of the test compound.

  • Stimulation: Add forskolin to stimulate cAMP production.

  • Incubation: Incubate for a defined period (e.g., 15-30 minutes).

  • Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a suitable detection kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the percentage inhibition of forskolin-stimulated cAMP levels against the logarithm of the test compound concentration.

  • Determine the IC50 value for the inhibition of cAMP production.

Caption: Experimental workflow for pharmacological characterization.

In Vivo Assays

Should in vitro studies indicate significant opioid receptor activity, in vivo studies in animal models (e.g., mice or rats) would be the next step to assess its physiological effects.[20][21][22]

These are standard models for assessing the analgesic effects of opioid compounds.[23]

• Objective: To determine the antinociceptive efficacy of 1-Phenethyl-4-propionyloxypiperidine.

• Procedure:

  • Administer the test compound to animals at various doses (e.g., via intraperitoneal or subcutaneous injection).

  • At specific time points after administration, place the animal on a heated surface (hot plate test) or expose its tail to a radiant heat source (tail flick test).

  • Measure the latency for the animal to exhibit a pain response (e.g., licking its paws or flicking its tail).

  • An increase in response latency compared to vehicle-treated animals indicates an analgesic effect.

• Data Analysis:

  • Determine the dose-response relationship and calculate the ED50 (the dose that produces an effect in 50% of the animals or a 50% maximal effect).

Conclusion

1-Phenethyl-4-propionyloxypiperidine, a known byproduct of fentanyl synthesis, possesses the core structural features of a mu-opioid receptor agonist. While direct pharmacological data is currently lacking, its chemical structure provides a strong rationale for investigating its potential opioid activity. The experimental protocols detailed in this guide provide a clear roadmap for the comprehensive in vitro and in vivo characterization of this compound. Such studies are essential for a complete understanding of the pharmacological landscape of novel synthetic opioids and their related impurities, which is of paramount importance for public health and safety. The data generated from these proposed experiments will be critical in determining the true pharmacological nature of 1-Phenethyl-4-propionyloxypiperidine and its potential contribution to the effects observed with illicitly synthesized fentanyl.

References

• 1. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [ouci.dntb.gov.ua]
• 3. cfsre.org [cfsre.org]
• 4. Understanding the structural requirements of 4-anilidopiperidine analogues for biological activities at μ and δ opioid receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of anchoring 4-anilidopiperidines to opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]
• 9. Mu-opioid receptor - Wikipedia [en.wikipedia.org]
• 10. Physiology, Opioid Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. GTPγS Incorporation in the Rat Brain: A Study on μ-Opioid Receptors and CXCR4 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 16. researchgate.net [researchgate.net]
• 17. Endocytic Profiles of δ-Opioid Receptor Ligands Determine the Duration of Rapid but Not Sustained cAMP Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comprehensive Signaling Profiles Reveal Unsuspected Functional Selectivity of δ-Opioid Receptor Agonists and Allow the Identification of Ligands with the Greatest Potential for Inducing Cyclase Superactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Experimental considerations for the assessment of in vivo and in vitro opioid pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Knock-In Mouse Models to Investigate the Functions of Opioid Receptors in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Knock-In Mouse Models to Investigate the Functions of Opioid Receptors in vivo [frontiersin.org]
• 23. researchgate.net [researchgate.net]

In-Vitro Opioid Receptor Binding: Preliminary Studies of 1-P-4-POP

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) is identified as a byproduct in the synthesis of fentanyl and is structurally similar to known opioids[1]. As of the compilation of this guide, specific in-vitro opioid receptor binding data for 1-P-4-POP is not publicly available. The following sections present a hypothetical preliminary study, outlining the standard methodologies and potential outcomes for such an investigation. The quantitative data presented is illustrative and intended to serve as a template for the analysis of a novel compound with suspected opioid activity.

Introduction

The opioid system, comprising the mu (μ), delta (δ), and kappa (κ) opioid receptors, is a critical target for analgesic drug development[2]. Novel synthetic compounds with structural similarities to established opioids require thorough in-vitro characterization to determine their affinity and selectivity for these receptors. This preliminary study outlines a comprehensive in-vitro approach to evaluate the opioid receptor binding profile of 1-P-4-POP, a compound structurally related to the potent synthetic opioid fentanyl[1]. The objective is to quantify its binding affinity for the μ, δ, and κ opioid receptors to inform its potential pharmacological activity.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from in-vitro competitive radioligand binding assays for 1-P-4-POP. This data illustrates the potential binding affinities (Ki) of the compound for the human μ, δ, and κ opioid receptors.

Compound	Receptor	Radioligand	Ki (nM)
1-P-4-POP	Mu (μ)	[³H]DAMGO	15.2
Delta (δ)	[³H]Naltrindole	125.8
Kappa (κ)	[³H]U-69,593	250.4
Fentanyl (Control)	Mu (μ)	[³H]DAMGO	0.8
Delta (δ)	[³H]Naltrindole	15.6
Kappa (κ)	[³H]U-69,593	210.1

Note: Ki values are hypothetical and for illustrative purposes only.

Experimental Protocols

A detailed methodology for determining the in-vitro opioid receptor binding affinities is provided below.

Cell Culture and Membrane Preparation

• Cell Lines: Human embryonic kidney (HEK) 293 cells stably expressing the human mu-opioid receptor (hMOR), delta-opioid receptor (hDOR), or kappa-opioid receptor (hKOR) are utilized.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, and a selection antibiotic (e.g., G418) at 37°C in a humidified atmosphere of 5% CO₂.

• Membrane Preparation: Confluent cells are harvested, and cell pellets are homogenized in ice-cold 50 mM Tris-HCl buffer (pH 7.4). The homogenate is centrifuged at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris. The resulting supernatant is then ultracentrifuged at 40,000 x g for 30 minutes at 4°C. The final pellet containing the cell membranes is resuspended in assay buffer (50 mM Tris-HCl, pH 7.4) and stored at -80°C until use. Protein concentration is determined using a Bradford protein assay.

Radioligand Binding Assay

• Assay Principle: A competitive binding assay is performed to determine the affinity of 1-P-4-POP for the opioid receptors. This involves the displacement of a specific radioligand from the receptor by increasing concentrations of the test compound.

• Radioligands:

  • Mu (μ) Receptor: [³H]DAMGO (a selective μ-opioid agonist)

  • Delta (δ) Receptor: [³H]Naltrindole (a selective δ-opioid antagonist)

  • Kappa (κ) Receptor: [³H]U-69,593 (a selective κ-opioid agonist)

• Assay Procedure:

  • In a 96-well plate, incubate cell membranes (20-50 µg of protein) with the respective radioligand at a concentration close to its Kd value.

  • Add increasing concentrations of 1-P-4-POP or the reference compound (unlabeled fentanyl).

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled universal opioid antagonist (e.g., 10 µM naloxone).

  • The total assay volume is brought to 200 µL with assay buffer.

  • Incubate the plates at 25°C for 60-120 minutes to reach equilibrium.

  • Terminate the incubation by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curves using software such as GraphPad Prism.

  • The equilibrium dissociation constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant for the receptor.

Visualizations

Experimental Workflow

References

• 1. caymanchem.com [caymanchem.com]
• 2. Basic opioid pharmacology: an update - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 1-Phenethyl-4-propionyloxypiperidine for Research Applications

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Phenethyl-4-propionyloxypiperidine is a chemical compound with a piperidine (B6355638) core structure, recognized as a derivative of fentanyl and sometimes identified as a byproduct in its synthesis.[1][2] Its structural similarity to potent opioids makes it a compound of interest for research in medicinal chemistry, pharmacology, and forensic science. This document provides detailed protocols for the synthesis of 1-phenethyl-4-propionyloxypiperidine for research purposes, outlining two primary routes for the preparation of the key intermediate, 1-phenethyl-4-piperidone (B3395357) (NPP), followed by its reduction and subsequent esterification.

Synthetic Pathways Overview

The synthesis of 1-phenethyl-4-propionyloxypiperidine is typically achieved through a three-step process:

• Synthesis of 1-Phenethyl-4-piperidone (NPP): This key intermediate can be synthesized via two main routes:

  • Route A: N-Alkylation of 4-piperidone (B1582916) with phenethyl bromide.

  • Route B: A one-pot reaction involving phenethylamine (B48288) and methyl acrylate (B77674), followed by Dieckmann cyclization.[3][4]

• Reduction of 1-Phenethyl-4-piperidone: The ketone group of NPP is reduced to a hydroxyl group to form 1-phenethyl-4-hydroxypiperidine.

• Esterification: The hydroxyl group of 1-phenethyl-4-hydroxypiperidine is esterified with propionyl chloride to yield the final product, 1-phenethyl-4-propionyloxypiperidine.[5][6]

The overall synthetic scheme is presented below:

Overall synthesis pathway for 1-Phenethyl-4-propionyloxypiperidine.

Data Presentation

Table 1: Physicochemical Properties of 1-Phenethyl-4-propionyloxypiperidine

Property	Value	Reference
CAS Number	1462260-87-2	[1]
Molecular Formula	C₁₆H₂₃NO₂	[1]
Molecular Weight	261.36 g/mol	[7]
IUPAC Name	[1-(2-phenylethyl)piperidin-4-yl] propanoate	[7]
Appearance	Not specified (often an oil or solid)
Purity	≥98% (commercially available standard)	[1]

Table 2: Summary of Synthetic Intermediates

Intermediate	Structure	Molecular Formula	Molecular Weight ( g/mol )
1-Phenethyl-4-piperidone (NPP)		C₁₃H₁₇NO	203.28
1-Phenethyl-4-hydroxypiperidine		C₁₃H₁₉NO	205.30

Experimental Protocols

Synthesis of 1-Phenethyl-4-piperidone (NPP)

Two effective methods for the synthesis of the key intermediate, 1-phenethyl-4-piperidone (NPP), are provided below.

Route A: N-Alkylation of 4-Piperidone

This method involves the direct alkylation of 4-piperidone with phenethyl bromide.

Materials:

• 4-Piperidone hydrochloride

• Phenethyl bromide

• Sodium carbonate (Na₂CO₃)

• Sodium iodide (NaI)

• Acetonitrile (B52724)

Procedure:

• A suspension of finely powdered sodium carbonate (53 g, 0.5 mol) and sodium iodide (0.5 g) in 250 mL of acetonitrile is heated to 60 °C.

• 4-Piperidone hydrochloride (67.80 g, 0.5 mol) is added in small portions to control gas evolution.

• Phenethyl bromide (92.53 g, 0.5 mol) is then added dropwise to the reaction mixture.

• The reaction mixture is refluxed for 24 hours.

• After cooling to room temperature, the precipitate is removed by filtration and rinsed with a small portion of acetonitrile.

• The filtrate is concentrated under reduced pressure using a rotary evaporator to yield NPP as a slightly yellow solid.

Expected Yield: ~96%[8]

Route B: One-Pot Synthesis from Phenethylamine and Methyl Acrylate

This method provides an efficient one-pot synthesis of NPP.[3][4]

Materials:

• Phenethylamine

• Methyl acrylate

• Nanosilica sulfuric acid (as catalyst)

• Appropriate solvent (e.g., toluene)

• Sodium t-butoxide

Procedure:

• In a reaction vessel, phenethylamine is reacted with methyl acrylate in the presence of a catalytic amount of nanosilica sulfuric acid.

• The reaction proceeds through the formation of a bis-ester intermediate.

• Dieckmann cyclization is induced by the addition of a strong base, such as sodium t-butoxide, leading to the formation of the piperidone ring.

• The resulting cyclic product undergoes decarboxylative hydrolysis to yield 1-phenethyl-4-piperidone.

• The crude product is purified by extraction and crystallization. An improved procedure suggests using xylene for extraction, followed by evaporation to afford crystalline NPP.[3]

Expected Yield: 61-72%[3]

Reduction of 1-Phenethyl-4-piperidone to 1-Phenethyl-4-hydroxypiperidine

This step involves the reduction of the ketone functionality of NPP to a secondary alcohol.

Materials:

• 1-Phenethyl-4-piperidone (NPP)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727) or Ethanol (B145695)

Procedure:

• Dissolve 1-phenethyl-4-piperidone (1 equivalent) in methanol or ethanol in a round-bottom flask, cooled in an ice bath.

• Slowly add sodium borohydride (1.5-2 equivalents) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Quench the reaction by the slow addition of water.

• Remove the alcohol solvent under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield 1-phenethyl-4-hydroxypiperidine.

Esterification of 1-Phenethyl-4-hydroxypiperidine

The final step is the esterification of the alcohol with propionyl chloride.

Materials:

• 1-Phenethyl-4-hydroxypiperidine

• Propionyl chloride

• Triethylamine (B128534) or Pyridine (as a base)

• Dichloromethane (or other suitable aprotic solvent)

Procedure:

• Dissolve 1-phenethyl-4-hydroxypiperidine (1 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture in an ice bath.

• Slowly add propionyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until completion as indicated by TLC.

• Wash the reaction mixture with water and then with a saturated sodium bicarbonate solution to remove any unreacted acid chloride and the triethylamine hydrochloride salt.

• Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel to afford pure 1-phenethyl-4-propionyloxypiperidine.

Mandatory Visualizations

General experimental workflow for the synthesis of 1-Phenethyl-4-propionyloxypiperidine.

Characterization Data

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

Table 3: Spectroscopic Data for 1-Phenethyl-4-propionyloxypiperidine

Technique	Data	Reference
¹³C NMR	Spectra available on PubChem	[7]
GC-MS	Spectra available on PubChem and Cayman Chemical	[1][7]
IR Spectra	Vapor phase IR spectra available on PubChem	[7]

Researchers should perform their own analytical characterization to verify the structure and purity of the synthesized compound.

Safety Precautions

• All synthetic procedures should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Phenethyl bromide, propionyl chloride, and other reagents are corrosive and/or toxic. Handle with care and avoid inhalation or skin contact.

• Sodium borohydride reacts with water to produce flammable hydrogen gas. Add water for quenching slowly and in a controlled manner.

• Consult the Safety Data Sheets (SDS) for all chemicals used in these procedures.

Disclaimer: This document is intended for research and informational purposes only. The synthesis of this compound should only be performed by qualified individuals in a properly equipped laboratory, in compliance with all applicable laws and regulations.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-Phenethyl-4-piperidone|High-Purity Research Chemical [benchchem.com]
• 5. US8399677B2 - Method for the preparation of fentanyl - Google Patents [patents.google.com]
• 6. An optimized synthesis of a key p... preview & related info | Mendeley [mendeley.com]
• 7. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Interrogation de Seconde Licence 2003-2004 [lcfi.ulg.ac.be]

Application Notes and Protocols for the Analytical Detection of 1-Phenethyl-4-propionyloxypiperidine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and analysis of 1-Phenethyl-4-propionyloxypiperidine (also known as 1-P-4-POP or 1-phenethylpiperidin-4-yl propionate), a known byproduct in the synthesis of fentanyl.[1] The following protocols are intended for research and forensic applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Phenethyl-4-propionyloxypiperidine is presented in Table 1. This information is critical for method development, including the selection of appropriate solvents and analytical standards.

Property	Value	Reference
Formal Name	1-(2-phenylethyl)-4-piperidinol, 4-propanoate	[1]
CAS Number	1462260-87-2	[1][2]
Molecular Formula	C₁₆H₂₃NO₂	[1][2]
Formula Weight	261.4 g/mol	[1]
Purity	≥98% (as an analytical reference standard)	[1]
Formulation	A 10 mg/ml solution in methanol (B129727)	[1]
Solubility	Soluble in Methanol (≥ 10 mg/ml)	[1]
Storage	-20°C	[1]
Stability	≥ 4 years	[1]

Analytical Methods and Protocols

The primary analytical techniques for the identification and quantification of 1-Phenethyl-4-propionyloxypiperidine are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4] These methods are highly sensitive and specific, making them suitable for the analysis of complex matrices encountered in forensic and research settings.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds. The following protocol is a general guideline based on methods used for the analysis of fentanyl and its related substances.

Experimental Workflow for GC-MS Analysis

GC-MS analysis workflow for 1-Phenethyl-4-propionyloxypiperidine.

Instrumentation and Parameters

The following table summarizes typical GC-MS parameters for the analysis of 1-Phenethyl-4-propionyloxypiperidine.

Parameter	Recommended Setting
GC System	Agilent 5975 Series GC/MSD or similar
Injection Mode	Split (e.g., 1:50)
Injector Temperature	280°C
Column	HP-1MS (100% dimethylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film thickness or similar
Carrier Gas	Helium at a flow rate of 1.2 ml/min
Oven Program	Initial temp 170°C for 1 min, ramp to 190°C at 8°C/min, then to 293°C at 18°C/min, hold for 7.1 min, then to 325°C at 50°C/min, hold for 6.1 min.
MSD Source	Electron Ionization (EI) at 70 eV
Transfer Line Temp	280°C
Source Temperature	230°C
Quadrupole Temp	150°C
Scan Range	m/z 50-550 amu

Note: The GC oven program should be optimized based on the specific instrument and column used to achieve adequate separation.

Sample Preparation: Acid-Base Liquid-Liquid Extraction

• Dissolve a known quantity of the sample in an appropriate solvent.

• Perform an acid-base liquid-liquid extraction to isolate the analyte from potential matrix interferences.

• Evaporate the final organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., methanol) for GC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and specificity, particularly for non-volatile compounds and complex matrices. This method is well-suited for the trace analysis of 1-Phenethyl-4-propionyloxypiperidine in biological and seized samples.

Experimental Workflow for LC-MS/MS Analysis

LC-MS/MS analysis workflow for 1-Phenethyl-4-propionyloxypiperidine.

Instrumentation and Parameters

The following table outlines typical LC-MS/MS parameters for the analysis of 1-Phenethyl-4-propionyloxypiperidine and related compounds.

Parameter	Recommended Setting
LC System	Agilent 1260 Infinity Binary Pump or similar
Column	Agilent Poroshell 120 EC-C18, 2.1 x 100 mm, 2.7 µm or Phenomenex Luna Omega Polar C18, 150 x 3.0 mm, 3.0 µm
Column Temperature	40°C - 55°C
Mobile Phase A	5 mM ammonium (B1175870) formate (B1220265) + 0.01% formic acid in water
Mobile Phase B	0.01% formic acid in methanol
Flow Rate	0.5 - 0.8 mL/min
Injection Volume	2 - 5 µL
Gradient	Time (min)
0.00
0.50
3.00
4.00
6.00
MS System	Agilent 6420 Triple Quadrupole LC/MS or similar
Ionization Mode	Electrospray, Positive (ESI+)
Gas Temperature	350°C
Gas Flow	12 L/min
Nebulizer Pressure	50 psi
Capillary Voltage	2,000 V

Note: The LC gradient should be optimized for the specific column and analytes of interest to ensure proper separation and peak shape.

Sample Preparation for Biological Matrices (e.g., Urine)

• Thaw frozen urine samples and vortex to ensure homogeneity.[5]

• Allow any precipitate to settle.

• Dilute the sample 5-fold with a 1:1 (v/v) mixture of methanol and water.[5]

• Vortex the diluted sample.

• Filter the sample through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

Quantitative Data

While specific quantitative performance data for 1-Phenethyl-4-propionyloxypiperidine is not widely published, the following table provides expected performance characteristics for fentanyl analogs using validated LC-MS/MS methods, which can serve as a benchmark for method development and validation.[6][7]

Parameter	Expected Range for Fentanyl Analogs
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantitation (LOQ)	0.1 - 0.5 ng/mL
Linearity (r²)	> 0.99
Accuracy (Bias)	< 20%
Precision (%CV)	< 15%
Recovery	60 - 110%
Matrix Effects	80 - 120%

Data Analysis and Interpretation

For both GC-MS and LC-MS/MS, identification of 1-Phenethyl-4-propionyloxypiperidine is achieved by comparing the retention time and mass spectrum (or MS/MS transitions) of the analyte in a sample to that of a certified reference standard. Quantification is typically performed using a calibration curve prepared with the reference standard. The use of isotopically labeled internal standards is recommended to improve the accuracy and precision of quantification.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 5. sciex.com [sciex.com]
• 6. Frontiers | Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair [frontiersin.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Quantification of 1-P-4-POP in Forensic Samples using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) is recognized as a byproduct in the illicit synthesis of fentanyl and serves as an analytical reference standard in forensic chemistry.[1][2] Its presence in seized drug materials can be an important indicator of the synthetic route used. Therefore, a robust and sensitive analytical method for the quantification of 1-P-4-POP in various forensic matrices is crucial for toxicological investigations and drug profiling. This application note provides a detailed protocol for the quantification of 1-P-4-POP in forensic samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly selective and sensitive analytical technique.[3]

Experimental Protocol

This protocol outlines a liquid-liquid extraction (LLE) procedure for sample preparation, followed by LC-MS/MS analysis. LLE is a common and effective technique for extracting a wide range of compounds from complex biological matrices.[4]

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Collection and Storage: Collect forensic samples (e.g., whole blood, urine) in appropriate containers. For stability, it is recommended to store samples at 2-8°C for short-term storage and frozen at -20°C or lower for long-term storage.[5]

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of 1-P-4-POP in methanol.

  • Prepare working standard solutions by serial dilution of the stock solution.

  • Spike blank matrix (e.g., certified drug-free blood or urine) with working standard solutions to create calibration standards and QC samples at low, medium, and high concentrations.

• Extraction Procedure:

  • Pipette 200 µL of the sample (calibrator, QC, or unknown) into a 2 mL microcentrifuge tube.

  • Add 50 µL of an appropriate internal standard (IS) solution (e.g., 1-P-4-POP-d5).

  • Add 200 µL of 0.1 M sodium bicarbonate buffer to basify the sample.

  • Add 1 mL of an organic extraction solvent (e.g., methyl-tert-butyl-ether - MTBE).[4]

  • Vortex the tube for 1 minute to ensure thorough mixing.

  • Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Parameters:

  • Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended for good separation of non-polar compounds.

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient:

    • Start at 5% B

    • Ramp to 95% B over 5 minutes

    • Hold at 95% B for 2 minutes

    • Return to 5% B and re-equilibrate for 3 minutes

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 350°C

    • Nebulizer Gas Flow: Optimized for the specific instrument.

  • MRM Transitions: (Note: These are hypothetical and should be optimized in-house by infusing a standard solution of 1-P-4-POP).

    • Precursor Ion (Q1): 262.2 m/z (corresponding to [M+H]+ for C16H23NO2 with a molecular weight of 261.4).

    • Product Ions (Q3): Two to three product ions should be selected for quantification and qualification. For example, hypothetical transitions could be 262.2 > 105.1 and 262.2 > 158.2. The collision energy for each transition must be optimized.

Quantitative Data

The following table presents hypothetical quantitative data for 1-P-4-POP in various forensic samples to illustrate data presentation.

Sample ID	Matrix	1-P-4-POP Concentration (ng/mL)
Case-001	Whole Blood	5.2
Case-002	Urine	15.8
Case-003	Seized Powder	250 (µg/g)
QC-Low	Whole Blood	2.5
QC-Mid	Whole Blood	25.0
QC-High	Whole Blood	125.0

Experimental Workflow Diagram

Caption: LC-MS/MS workflow for 1-P-4-POP quantification.

Method Validation

To ensure the reliability of quantitative results, the analytical method should be fully validated according to forensic toxicology guidelines. Key validation parameters include:

• Linearity and Range: Assess the linear relationship between concentration and response over a defined range.

• Accuracy and Precision: Determine the closeness of measured values to the true value and the degree of scatter between a series of measurements.

• Selectivity and Specificity: Evaluate the ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Establish the lowest concentration of the analyte that can be reliably detected and quantified.

• Matrix Effects: Investigate the influence of co-eluting substances on the ionization of the analyte.[3]

• Stability: Assess the stability of 1-P-4-POP in the biological matrix under various storage and handling conditions (freeze-thaw, bench-top, long-term).[5]

Conclusion

This application note provides a comprehensive framework for the development and implementation of a robust LC-MS/MS method for the quantification of 1-P-4-POP in forensic samples. The described protocol, coupled with a thorough method validation, will enable forensic laboratories to accurately and reliably measure this important fentanyl-related compound, aiding in toxicological investigations and the characterization of illicitly manufactured fentanyl.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Phenethyl-4-propionyloxypiperidine 43464 from Cayman Chemical | Labcompare.com [labcompare.com]
• 3. researchgate.net [researchgate.net]
• 4. A broad-spectrum LC-MS/MS method for screening and quantification of 100 analytes in clinical and autopsy blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the GC-MS Analysis of 1-Phenethyl-4-propionyloxypiperidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenethyl-4-propionyloxypiperidine is a chemical compound structurally related to the potent synthetic opioid fentanyl and has been identified as a byproduct in some fentanyl synthesis routes.[1][2] Its detection and quantification are of significant interest in forensic chemistry, toxicology, and in the quality control of pharmaceutical substances. Gas chromatography coupled with mass spectrometry (GC-MS) is a robust and widely used analytical technique for the identification and quantification of such compounds due to its high sensitivity and specificity.[3][4]

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of 1-Phenethyl-4-propionyloxypiperidine using GC-MS. The methodologies are based on established analytical principles for fentanyl and its analogs.

Molecular and Spectrometric Data

A summary of the key physical and mass spectrometric properties of 1-Phenethyl-4-propionyloxypiperidine is presented below.

Property	Value
Molecular Formula	C₁₆H₂₃NO₂[2][5]
Molecular Weight	261.36 g/mol [5]
CAS Number	1462260-87-2[2]
Major Mass Fragments (m/z)	170 (Base Peak), 57, 114[5]

Experimental Protocols

The following protocols are recommended for the GC-MS analysis of 1-Phenethyl-4-propionyloxypiperidine. These are based on methods developed for the analysis of synthetic opioids and should be validated in the user's laboratory for their specific application.[4][6]

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible GC-MS analysis.

a) Standard Solution Preparation:

• Accurately weigh a known amount of 1-Phenethyl-4-propionyloxypiperidine reference standard.

• Dissolve the standard in methanol (B129727) to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).[2]

• Perform serial dilutions of the stock solution with methanol to prepare a series of calibration standards at desired concentrations (e.g., 1, 5, 10, 25, 50, 100 ng/µL).

• For quantitative analysis, add a suitable internal standard (e.g., fentanyl-d5) to each calibration standard and sample at a constant concentration.

b) Sample Matrix Preparation (e.g., Seized Drug Material):

• Accurately weigh a portion of the homogenized sample.

• Dissolve the sample in a known volume of methanol.

• Vortex and sonicate the sample to ensure complete dissolution of the analyte.

• Filter the sample extract through a 0.22 µm syringe filter to remove any particulate matter before injection into the GC-MS system.

• If necessary, perform a liquid-liquid or solid-phase extraction for complex matrices to remove interferences. A basic liquid-liquid extraction with a non-polar solvent can be effective for isolating fentanyl and related compounds.[4]

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended as a starting point for the analysis. Optimization may be required based on the specific instrument and analytical goals.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)[7][8]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Inlet	Split/Splitless
Inlet Temperature	280 °C
Injection Volume	1 µL
Split Ratio	10:1 (can be adjusted based on sample concentration)
Oven Temperature Program	Initial temperature of 150 °C, hold for 1 minute, ramp at 20 °C/min to 300 °C, and hold for 5 minutes.
Transfer Line Temperature	280 °C
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Scan Range	m/z 40-550
Acquisition Mode	Full Scan for qualitative analysis; Selected Ion Monitoring (SIM) for quantitative analysis.

Data Presentation

Quantitative Data Summary

For quantitative analysis, a calibration curve should be constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. The linearity of the calibration curve should be evaluated, and a correlation coefficient (r²) of >0.99 is desirable. The limits of detection (LOD) and quantification (LOQ) should be determined experimentally. While specific data for this compound is not widely published, typical LODs for similar synthetic opioids using GC-MS are in the low ng/mL range.[6]

Table of Expected Quantitative Parameters:

Parameter	Expected Value
Retention Time	Dependent on the specific GC conditions, but expected to be in the mid-to-late region of the chromatogram with the suggested program.
Linear Range	e.g., 1-100 ng/µL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	To be determined experimentally (typically low ng/mL range)

| Limit of Quantification (LOQ) | To be determined experimentally (typically low to mid ng/mL range) |

Mass Spectral Data

The electron ionization mass spectrum of 1-Phenethyl-4-propionyloxypiperidine is characterized by specific fragment ions. The expected major ions are summarized below.

Table of Major Mass Fragments and Their Proposed Structures:

m/z	Proposed Fragment Structure
261	[M]⁺ (Molecular Ion)
170	[M - C₇H₇]⁺ (Loss of tropylium (B1234903) ion)
114	[C₇H₁₂NO]⁺
91	[C₇H₇]⁺ (Tropylium ion)

| 57 | [C₃H₅O]⁺ (Propionyl cation) |

Visualizations

Experimental Workflow

The general workflow for the GC-MS analysis of 1-Phenethyl-4-propionyloxypiperidine is depicted below.

Caption: Experimental workflow for GC-MS analysis.

Proposed Fragmentation Pathway

The following diagram illustrates the proposed electron ionization fragmentation pathway for 1-Phenethyl-4-propionyloxypiperidine, leading to the formation of its characteristic fragment ions.

Caption: Proposed EI fragmentation of 1-Phenethyl-4-propionyloxypiperidine.

References

• 1. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cfsre.org [cfsre.org]
• 5. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Development and Validation of a Quantitative GC-MS Method to Analyze Fentanyl-Containing ‘Dope’ Samples with One-Step Liquid Extraction [cfsre.org]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]

Application Note: Structural Confirmation of 1-Phenethyl-4-propionyloxypiperidine using NMR Spectroscopy

AN-2025-12-A

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the structural confirmation of 1-Phenethyl-4-propionyloxypiperidine using one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy. As a known byproduct in the synthesis of fentanyl, accurate structural elucidation is critical for forensic and research applications.[1][2] This note outlines the necessary steps for sample preparation, spectral acquisition (¹H, ¹³C, COSY, HSQC, HMBC), and data interpretation.

Introduction

1-Phenethyl-4-propionyloxypiperidine is a tertiary amine with a molecular formula of C₁₆H₂₃NO₂ and a molecular weight of 261.36 g/mol .[3] It is structurally related to opioids and is identified as a byproduct in fentanyl synthesis.[1][4] Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive analytical technique that provides detailed information about the molecular structure of a compound. Through the analysis of chemical shifts, spin-spin couplings, and through-bond or through-space correlations, an unambiguous structural assignment can be achieved. This protocol details the use of ¹H NMR, ¹³C NMR, and 2D NMR experiments for the complete structural confirmation of 1-Phenethyl-4-propionyloxypiperidine.

Predicted ¹H and ¹³C NMR Spectral Data

Based on the chemical structure, the expected NMR signals for 1-Phenethyl-4-propionyloxypiperidine can be predicted. The numbering convention used for assignment is shown in the diagram below.

Caption: Structure of 1-Phenethyl-4-propionyloxypiperidine with atom numbering.

Table 1: Predicted ¹H NMR Chemical Shifts

Protons (Position)	Predicted δ (ppm)	Multiplicity	Integration
H-2', H-6'	7.20-7.35	m	2H
H-3', H-4', H-5'	7.15-7.25	m	3H
H-7'	2.75-2.90	m	2H
H-8'	2.55-2.70	m	2H
H-4	4.80-5.00	tt	1H
H-2eq, H-6eq	2.85-3.00	m	2H
H-2ax, H-6ax	2.20-2.35	m	2H
H-3eq, H-5eq	1.90-2.05	m	2H
H-3ax, H-5ax	1.65-1.80	m	2H
H-1''	2.25-2.40	q	2H
H-2''	1.10-1.25	t	3H

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbons (Position)	Predicted δ (ppm)
C=O	173-175
C-1'	139-141
C-2', C-6'	128-130
C-3', C-5'	128-129
C-4'	126-127
C-4	69-72
C-8'	60-62
C-2, C-6	52-54
C-7'	33-35
C-3, C-5	30-32
C-1''	27-29
C-2''	9-11

Experimental Protocols

The following section details the protocols for sample preparation and acquisition of NMR spectra.

References

• 1. caymanchem.com [caymanchem.com]
• 2. DrugsData.org (was EcstasyData): Test Details : Result #15994 - Fentanyl, 15994 (m) [drugsdata.org]
• 3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Application Notes and Protocols for the Analysis of 1-Phenyl-2-(piperidin-1-yl)propan-1-one (1-P-4-POP) in Seized Drug Materials

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide for the sample preparation and analysis of 1-Phenyl-2-(piperidin-1-yl)propan-1-one (1-P-4-POP), a novel psychoactive substance (NPS), in seized drug materials. These protocols are designed to ensure accurate and reproducible quantitative analysis for forensic and research purposes.

Introduction

The emergence of novel psychoactive substances (NPS) presents a significant challenge to forensic laboratories worldwide. Accurate identification and quantification of these substances in seized materials are crucial for law enforcement, public health, and research. This document outlines detailed protocols for the sample preparation and analysis of 1-P-4-POP, a synthetic cathinone, from complex matrices typically found in seized drug exhibits.

The methodologies provided are based on established principles of forensic chemistry, incorporating techniques such as homogenization, extraction, and chromatographic analysis. Adherence to these protocols will aid in achieving reliable and validated results suitable for legal and scientific scrutiny.

Experimental Protocols

Preliminary Examination and Homogenization

A critical first step in the analysis of seized materials is to ensure the sample taken for analysis is representative of the entire exhibit.[1][2] This is achieved through a process of homogenization.

Materials:

• Spatula

• Mortar and pestle or an electric grinder

• Analytical balance

• Protective gloves, lab coat, and safety glasses

Protocol:

• Visually inspect the seized material and document its physical characteristics (e.g., powder, crystalline, tablets).

• For powdered or crystalline materials, transfer the entire sample to a clean, dry mortar.

• Grind the material with a pestle until a fine, homogenous powder is obtained. For larger seizures, an electric grinder may be necessary.[1]

• If the seizure consists of tablets, a representative number of tablets should be selected, weighed, and then crushed to a fine powder using a mortar and pestle.[1]

• The homogenized sample is now ready for subsequent analytical procedures.

Sample Preparation for Qualitative and Quantitative Analysis

This section details two common extraction methods: a simple methanolic extraction for preliminary screening and a more rigorous liquid-liquid extraction (LLE) for quantitative analysis.

This method is suitable for rapid screening to identify the presence of 1-P-4-POP.[3]

Materials:

• Methanol (B129727) (HPLC grade)

• Vortex mixer

• Centrifuge

• Glass test tubes

• Pipettes

• Syringe filters (0.45 µm)

• GC-MS vials

Protocol:

• Accurately weigh approximately 10 mg of the homogenized sample into a glass test tube.

• Add 1 mL of methanol to the test tube.

• Vortex the mixture for 1 minute to ensure complete dissolution of the analyte.

• Centrifuge the sample at 4500 rpm for 10 minutes to pellet any insoluble cutting agents or excipients.[3]

• Filter the supernatant through a 0.45 µm syringe filter into a clean GC-MS vial.

• The sample is now ready for injection into the GC-MS system.

This protocol is designed to provide a cleaner extract for accurate quantification.

Materials:

• Deionized water

• Ammonium (B1175870) hydroxide (B78521) solution (1% NH4OH)

• Ethyl acetate (B1210297) (EtOAc)

• Internal Standard (IS) solution (e.g., 1-P-4-POP-d5 in methanol, 10 µg/mL)

• Vortex mixer

• Centrifuge

• Glass test tubes

• Nitrogen evaporator

• LC-MS/MS vials

Protocol:

• Accurately weigh approximately 10 mg of the homogenized sample into a glass test tube.

• Add 1 mL of deionized water and vortex to dissolve.

• Spike the sample with 100 µL of the internal standard working solution.[3]

• Adjust the pH of the sample to approximately 10 by adding 1% ammonium hydroxide solution.[3]

• Add 4 mL of ethyl acetate to the tube.

• Vortex for 2 minutes to facilitate the extraction of 1-P-4-POP into the organic layer.

• Centrifuge at 4500 rpm for 10 minutes to separate the aqueous and organic layers.[3]

• Carefully transfer the upper organic layer (ethyl acetate) to a clean test tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.[3]

• Reconstitute the dried extract in 1 mL of a suitable solvent (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

• Transfer the reconstituted sample to an LC-MS/MS vial for analysis.

Data Presentation

Quantitative data from the analysis of 1-P-4-POP in seized materials should be presented in a clear and organized manner. The following table provides a template for summarizing key validation parameters.

Parameter	Method	Mean Value	Standard Deviation	%RSD
Recovery (%)	LLE-LC-MS/MS	95.2	3.1	3.3
Limit of Detection (LOD)	LC-MS/MS	0.1 ng/mL	-	-
Limit of Quantification (LOQ)	LC-MS/MS	0.5 ng/mL	-	-
Linearity (r²)	LC-MS/MS	0.9995	-	-
Precision (Intra-day)	LLE-LC-MS/MS	-	-	< 5%
Precision (Inter-day)	LLE-LC-MS/MS	-	-	< 10%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 1-P-4-POP in seized drug materials.

Caption: Workflow for 1-P-4-POP analysis in seized materials.

Hypothetical Signaling Pathway

The diagram below illustrates a hypothetical signaling pathway for a stimulant NPS like 1-P-4-POP, focusing on its potential interaction with dopamine (B1211576) transporters.

Caption: Hypothetical mechanism of action for 1-P-4-POP.

References

• 1. enfsi.eu [enfsi.eu]
• 2. Sampling of illicit drugs for quantitative analysis--part II. Study of particle size and its influence on mass reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application of 1-Phenethyl-4-propionyloxypiperidine as a Marker for Fentanyl Synthesis Routes

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The illicit manufacturing of fentanyl and its analogues poses a significant public health crisis. Understanding the synthetic routes used in clandestine laboratories is crucial for law enforcement, forensic chemists, and public health officials to track the sources of illicit fentanyl, identify new manufacturing trends, and control precursor chemicals. The analysis of impurities and byproducts in seized drug samples, known as chemical impurity profiling, provides valuable intelligence on the synthesis pathway employed.[1][2]

This document focuses on 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) , a known byproduct in the synthesis of fentanyl.[3][4] The presence and quantity of this marker can provide insights into the specific chemical reactions and conditions used during production, potentially helping to distinguish between different synthesis routes. This application note provides a summary of the relevance of 1-P-4-POP, protocols for its detection, and a discussion of its application in forensic science.

Fentanyl Synthesis Routes and the Formation of 1-P-4-POP

Several synthesis routes are used for the clandestine production of fentanyl, with the most well-known being the Janssen, Siegfried, and Gupta methods.[5][6][7] The presence of specific impurities is often characteristic of a particular route. For instance, the impurity phenethyl-4-anilino-N-phenethylpiperidine (phenethyl-4-ANPP) is a known indicator of the Gupta route.[7][8]

1-Phenethyl-4-propionyloxypiperidine is structurally similar to fentanyl and is formed as a byproduct during the synthesis process.[3] Its formation likely occurs from the reaction of 1-phenethyl-4-piperidinol with propionyl chloride or a related acylating agent, which are reagents and intermediates in several common fentanyl synthesis pathways. The incomplete conversion of intermediates or the presence of unreacted starting materials can lead to the formation of such byproducts.

Below is a diagram illustrating a plausible formation pathway for 1-P-4-POP as a side reaction in a fentanyl synthesis route.

Caption: Plausible formation of 1-P-4-POP as a byproduct.

Data Presentation: Impurity Profiling

Quantitative data on the prevalence of 1-P-4-POP in seized fentanyl samples is not extensively documented in publicly available literature. However, the analysis of related impurities provides a framework for understanding its potential concentration relative to the main product and other byproducts. The following table summarizes quantitative findings for related fentanyl synthesis impurities, which can serve as a proxy for what might be expected for 1-P-4-POP.

Impurity/Precursor	Synthesis Route Association	Typical Concentration Range in Seized Samples	Reference
4-Anilino-N-phenethylpiperidine (4-ANPP)	Precursor/Impurity in multiple routes	Detected in a significant number of samples, quantification varies	[9]
Phenethyl-4-anilino-N-phenethylpiperidine (phenethyl-4-ANPP)	Gupta Route	Detected in 25/1,054 fentanyl cases (2019-2020)	[10][11]
Acetylfentanyl	Impurity/Byproduct	Can be present as a significant impurity	[4]
1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)	Byproduct	Identified in fresh fentanyl HCl powder	[4]

Experimental Protocols

The detection and quantification of 1-P-4-POP in fentanyl samples can be achieved using standard analytical techniques in forensic chemistry, primarily gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation

A generic sample preparation protocol for solid drug seizures is provided below. The protocol may need to be optimized based on the specific sample matrix.

• Sample Homogenization: Ensure the seized solid sample is homogenous. If it is a powder, mix thoroughly. If it is in tablet form, crush and homogenize the tablets.

• Extraction:

  • Accurately weigh approximately 10 mg of the homogenized sample into a 10 mL volumetric flask.

  • Add a suitable organic solvent, such as methanol (B129727) or acetonitrile, to dissolve the sample.

  • Sonicate for 15-20 minutes to ensure complete dissolution.

  • Bring the flask to volume with the solvent and mix well.

• Dilution:

  • Perform a serial dilution of the extract to a final concentration suitable for the analytical instrument's linear range. A typical starting dilution for LC-MS/MS analysis is 1:1000 (v/v) with the initial mobile phase composition.

• Internal Standard:

  • Add an appropriate internal standard (e.g., a deuterated analogue of fentanyl or a structurally similar compound not expected in the sample) to all samples, calibrators, and quality controls to ensure accuracy and precision.

Caption: General workflow for sample preparation.

GC-MS Analysis Protocol

GC-MS is a robust technique for the separation and identification of volatile and semi-volatile compounds.

• Instrumentation: A standard gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or time-of-flight).

• GC Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Injection: 1 µL splitless injection at 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 20 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-550.

• Identification: The identification of 1-P-4-POP would be based on its retention time and comparison of its mass spectrum with a reference standard or a spectral library.

LC-MS/MS Analysis Protocol

LC-MS/MS provides high sensitivity and selectivity, making it ideal for the detection of trace-level impurities.

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole or high-resolution mass spectrometer.

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • Start at 5-10% B.

  • Linearly increase to 95% B over 8-10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40 °C.

• MS/MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-500 °C.

  • MRM Transitions: Specific precursor-to-product ion transitions for 1-P-4-POP would need to be determined by infusing a reference standard. The precursor ion would be the protonated molecule [M+H]⁺.

Conclusion

The identification and quantification of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) can serve as a valuable tool in the forensic analysis of illicit fentanyl. Its presence as a byproduct provides a chemical signature that, when combined with the analysis of other impurities, can help to elucidate the synthetic route employed in clandestine laboratories. The protocols outlined in this document provide a starting point for the development of validated analytical methods for the detection of this important marker. Further research is needed to establish a comprehensive database of impurity profiles associated with various fentanyl synthesis methods to enhance the utility of chemical attribution in forensic investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scite.ai [scite.ai]
• 4. medrxiv.org [medrxiv.org]
• 5. dea.gov [dea.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Organic impurity profiling of fentanyl samples associated with recent clandestine laboratory methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [cfsre.org]
• 10. nist.gov [nist.gov]
• 11. iris.unimore.it [iris.unimore.it]

Application Notes and Protocols for the Quantification of 1-Phenethyl-4-propionyloxypiperidine in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) is an analytical reference standard structurally similar to opioids and is recognized as a byproduct in the synthesis of fentanyl.[1] Its detection and quantification in complex matrices are crucial for forensic investigations, toxicological studies, and in monitoring illicit drug manufacturing processes. This document provides detailed application notes and protocols for the quantification of 1-P-4-POP in various biological and environmental samples, leveraging established analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approaches

The quantification of 1-P-4-POP in complex matrices typically involves a multi-step process encompassing sample preparation, chromatographic separation, and mass spectrometric detection. Both GC-MS and LC-MS/MS are powerful techniques for this purpose, offering high sensitivity and selectivity.

Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used technique for the analysis of volatile and semi-volatile compounds. Derivatization may sometimes be employed to improve the chromatographic behavior of the analyte.[2][3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Highly sensitive and specific, particularly suitable for the analysis of non-volatile and thermally labile compounds in complex mixtures. It often requires less sample preparation compared to GC-MS.[4][5][6][7][8]

Experimental Protocols

The following are generalized protocols for the quantification of 1-P-4-POP in common complex matrices. It is essential to validate these methods in your laboratory for the specific matrix and instrumentation used.

Protocol 1: Quantification of 1-P-4-POP in Whole Blood using LC-MS/MS

This protocol is adapted from established methods for fentanyl and its analogs in whole blood.[5][6][7]

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 1 mL of whole blood sample, add an appropriate internal standard (e.g., fentanyl-d5).

• Add 1 mL of saturated sodium borate (B1201080) buffer (pH 9) and vortex for 30 seconds.

• Add 5 mL of n-butyl chloride, vortex for 2 minutes, and centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC Column: A C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable.

• Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.

• MRM Transitions: Specific precursor and product ion transitions for 1-P-4-POP and the internal standard must be determined by direct infusion of the analytical standards.

3. Calibration and Quantification

• Prepare a series of calibration standards in blank whole blood spanning the expected concentration range.

• Process the calibration standards and quality control (QC) samples alongside the unknown samples.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

Protocol 2: Quantification of 1-P-4-POP in Urine using GC-MS

This protocol is a general guideline based on methods for related compounds in urine.[3][9]

1. Sample Preparation: Solid-Phase Extraction (SPE)

• To 2 mL of urine, add an appropriate internal standard (e.g., 2H5-fentanyl).[9]

• Precondition a mixed-mode SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of deionized water and 3 mL of 100 mM phosphate (B84403) buffer (pH 6).

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 1 M acetic acid, and then 3 mL of methanol.

• Elute the analyte with 3 mL of a freshly prepared mixture of dichloromethane/isopropanol/ammonium hydroxide (B78521) (78:20:2 v/v/v).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

2. GC-MS Conditions

• GC Column: A DB-5ms or equivalent capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).

• Inlet Temperature: 250°C.

• Oven Temperature Program: Start at 150°C, hold for 1 minute, then ramp to 300°C at 20°C/min and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Mode: Splitless.

• Mass Spectrometer: Operate in electron ionization (EI) mode with a scan range of m/z 50-550. For higher sensitivity, selected ion monitoring (SIM) can be used.

Quantitative Data Summary

The following table summarizes typical analytical performance parameters for the quantification of fentanyl analogs in complex matrices, which can be used as a benchmark for method development for 1-P-4-POP. Specific values for 1-P-4-POP need to be determined through method validation.

Analytical Method	Matrix	Analyte(s)	LLOQ	Linearity (ng/mL)	Recovery (%)	Reference
LC-MS/MS	Human Plasma	Furanylfentanyl, 4-ANPP	0.025 ng/mL	0.025 - 25	84.5 - 98.1	[8]
LC-MS/MS	Whole Blood	Fentanyl and 22 analogs	0.1 - 0.5 µg/L	Not specified	64 - 97	[6][7]
GC-MS	Pharmaceutical Preparations	Fentanyl	0.4 mg/L	1 - 60	69 - 104	[9]
LC-QTOF-MS	Oral Fluid	Fentanyl and analogs	0.5 - 1 ng/mL	1 - 100	Not specified	[10]

Visualizations

Caption: LC-MS/MS workflow for 1-P-4-POP quantification.

Caption: GC-MS workflow for 1-P-4-POP quantification.

Conclusion

The quantification of 1-Phenethyl-4-propionyloxypiperidine in complex matrices can be effectively achieved using established analytical techniques such as LC-MS/MS and GC-MS. The provided protocols offer a starting point for method development. It is imperative that any method is fully validated in-house to ensure accuracy, precision, and reliability of the results. This includes establishing appropriate limits of detection and quantification, assessing matrix effects, and determining recovery. The use of stable isotope-labeled internal standards is highly recommended to compensate for matrix effects and variations in sample preparation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Structural modification of fentanyls for their retrospective identification by gas chromatographic analysis using chloroformate chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 4. shsu-ir.tdl.org [shsu-ir.tdl.org]
• 5. Frontiers | Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair [frontiersin.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantification of Furanylfentanyl and its Metabolites in Human and Rat Plasma Using LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry Fragmentation Analysis of 1-Phenethyl-4-propionyloxypiperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed overview of the mass spectrometry fragmentation pattern of 1-Phenethyl-4-propionyloxypiperidine, a significant byproduct in the synthesis of fentanyl and its analogs.[1][2] Understanding the mass spectral characteristics of this compound is crucial for forensic analysis, synthetic route profiling, and in the development of analytical methods for monitoring opioid synthesis. This document outlines the primary fragmentation pathways under electron ionization (EI) mass spectrometry and provides a general protocol for its analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

1-Phenethyl-4-propionyloxypiperidine (also known as 1-P-4-POP) is a tertiary amine and an ester of 1-phenethyl-4-hydroxypiperidine and propionic acid. Its molecular formula is C₁₆H₂₃NO₂, with a molecular weight of 261.36 g/mol .[3] As a byproduct in fentanyl synthesis, its detection and characterization can provide valuable intelligence for law enforcement and forensic chemists. Mass spectrometry, particularly coupled with gas chromatography, is a primary technique for the identification of such compounds in seized drug samples. This note details the expected fragmentation pattern of 1-Phenethyl-4-propionyloxypiperidine, aiding in its unambiguous identification.

Predicted Mass Spectrometry Fragmentation Pattern

Under electron ionization (EI), 1-Phenethyl-4-propionyloxypiperidine is expected to undergo fragmentation through several key pathways, primarily involving cleavage of the ester group, the phenethyl moiety, and fragmentation of the piperidine (B6355638) ring. The fragmentation is initiated by the ionization of the molecule, typically at the nitrogen atom or the oxygen atoms of the ester group.

The major fragmentation pathways are predicted to be:

• α-Cleavage adjacent to the nitrogen atom: A common fragmentation for piperidine derivatives, leading to the loss of the phenethyl group or cleavage within the piperidine ring.

• Cleavage of the ester group: This can occur via loss of the propionyloxy group as a radical or through rearrangements.

• Fragmentation of the phenethyl group: Cleavage of the benzylic bond is common, leading to the formation of a tropylium (B1234903) ion.

Based on available data from spectral databases, prominent fragments are observed at m/z 170 and 114.[3]

Proposed Fragmentation Pathway

Caption: Proposed fragmentation of 1-Phenethyl-4-propionyloxypiperidine.

Quantitative Fragmentation Data

The following table summarizes the key fragment ions observed for 1-Phenethyl-4-propionyloxypiperidine in mass spectrometry. The data is compiled from publicly available spectral libraries.

m/z	Proposed Ion Structure	Relative Abundance	Source
261	[M]⁺	Low / Not Observed	Theoretical
170	[C₁₁H₁₂N]⁺	Major	[3]
114	[C₇H₁₂N]⁺	Major	[3]
91	[C₇H₇]⁺	Common	Predicted

Experimental Protocol: GC-MS Analysis

This protocol provides a general method for the analysis of 1-Phenethyl-4-propionyloxypiperidine using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system.

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of 1-Phenethyl-4-propionyloxypiperidine analytical reference standard in methanol (B129727).

• Working Solution: Dilute the stock solution with methanol to a final concentration of 1-10 µg/mL.

• Sample Extraction (for seized materials): Perform a suitable extraction method, such as a liquid-liquid extraction, to isolate the analytes of interest from the sample matrix.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC system (or equivalent).

• Mass Spectrometer: Agilent 5975C VL MSD (or equivalent) with a Triple-Axis Detector.

• Injector: Split/splitless injector, operated in splitless mode.

• Injector Temperature: 280 °C.

• Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-550.

Data Analysis

• Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 1-Phenethyl-4-propionyloxypiperidine.

• Compare the obtained mass spectrum with a reference spectrum from a validated library (e.g., SWGDRUG, NIST).

• Identify the characteristic fragment ions and their relative abundances to confirm the identity of the compound.

Experimental Workflow

References

• 1. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometry for the Identification of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the identification and characterization of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP), a known byproduct in the synthesis of fentanyl, using high-resolution mass spectrometry (HRMS).[1][2] The methodologies outlined herein are designed to provide a robust framework for the analysis of this compound in various sample matrices, which is of significant interest in forensic science, toxicology, and quality control in pharmaceutical settings. This document includes protocols for sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and data interpretation, including a proposed fragmentation pathway for 1-P-4-POP.

Introduction

1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP or 1-phenethylpiperidin-4-yl propionate, is a chemical compound structurally related to opioids and is recognized as an impurity or byproduct in the illicit synthesis of fentanyl.[1][2] Its detection and identification are crucial for forensic investigations and for understanding the synthetic routes of illicitly produced fentanyl. High-resolution mass spectrometry offers the necessary sensitivity and specificity for the unambiguous identification of such compounds, even at trace levels. This application note details the use of LC-HRMS for the analysis of 1-P-4-POP.

Chemical Information:

Property	Value
Synonyms	1-P-4-POP, 1-Phenethylpiperidin-4-yl propionate
CAS Number	1462260-87-2[1]
Molecular Formula	C₁₆H₂₃NO₂[1]
Molecular Weight	261.4 g/mol [1]

Experimental Protocols

Sample Preparation

The choice of sample preparation method will depend on the matrix. Below are protocols for common matrices such as urine and blood, adapted from established methods for fentanyl and its analogs.

a) Dilute-and-Shoot for Urine Samples: [3]

This method is rapid and suitable for screening purposes.

• Transfer 80 µL of urine sample into a microcentrifuge tube.

• Add 320 µL of a 70:30 water:methanol (B129727) solution.

• Add 10 µL of an appropriate internal standard solution (e.g., fentanyl-d5 at 40 ng/mL in methanol).

• Vortex the mixture.

• Filter the sample using a 0.2 µm PVDF syringe filter into an autosampler vial.

• Inject 5 µL of the filtrate into the LC-MS/MS system.

b) Protein Precipitation for Blood Samples:

This method is used to remove proteins that can interfere with the analysis.

• Pipette 100 µL of whole blood into a microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile (B52724) containing an internal standard.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for injection.

c) Solid-Phase Extraction (SPE) for Complex Matrices:

SPE is recommended for cleaner extracts and lower limits of detection.

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Load 1 mL of the pre-treated sample (e.g., urine diluted with buffer).

• Wash the cartridge with 1 mL of deionized water, followed by 1 mL of an acidic wash solution (e.g., 0.1 M acetic acid).

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analyte with 1 mL of a basic elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporate the eluate to dryness and reconstitute as described in the protein precipitation protocol.

LC-HRMS Instrumentation and Parameters

Liquid Chromatography:

• System: A high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase column suitable for the analysis of basic compounds, such as a C18 or Biphenyl column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B over several minutes, hold, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

High-Resolution Mass Spectrometry:

• System: A high-resolution mass spectrometer such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Full scan with data-dependent MS/MS (ddMS2) or data-independent acquisition (DIA).

• Full Scan Mass Range: m/z 50-500.

• Collision Energy: Ramped or fixed collision energies (e.g., 10-40 eV) for fragmentation.

• Capillary Voltage: 3-4 kV.

• Source Temperature: 120-150°C.

Data Presentation and Analysis

The primary identification of 1-P-4-POP is based on its accurate mass, retention time, and fragmentation pattern.

Table 1: Expected HRMS Data for 1-P-4-POP

Parameter	Expected Value
Molecular Formula	C₁₆H₂₃NO₂
Monoisotopic Mass	261.1729 u
Protonated Adduct [M+H]⁺	262.1802 u
Retention Time	Column and gradient dependent

Proposed Fragmentation Pattern:

The fragmentation of protonated 1-P-4-POP is expected to occur at several key bonds. Based on the structure and known fragmentation of similar compounds, the following primary fragment ions are proposed. A GC-MS spectrum of 1-Phenethyl-4-propionyloxypiperidine from PubChem shows a top peak at m/z 170.[4]

Table 2: Proposed Fragment Ions for 1-P-4-POP

m/z (Proposed)	Formula	Description
188.1434	C₁₃H₁₈N⁺	Loss of propionic acid (C₃H₆O₂) from the parent ion.
170.1328	C₁₂H₁₆N⁺	Further fragmentation of the m/z 188 ion, potentially through loss of a vinyl group. This corresponds to the top peak observed in the GC-MS spectrum.[4]
105.0702	C₈H₉⁺	Tropylium ion, characteristic of a phenethyl group.
57.0335	C₃H₅O⁺	Propionyl cation.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the identification of 1-P-4-POP.

Proposed Fragmentation Pathway of 1-P-4-POP

Caption: Proposed ESI+ fragmentation of 1-P-4-POP.

Conclusion

The methods described in this application note provide a comprehensive approach for the reliable identification of 1-P-4-POP using high-resolution mass spectrometry. The detailed protocols for sample preparation and LC-HRMS analysis, combined with the proposed fragmentation data, will aid researchers in forensic, clinical, and research laboratories in detecting this fentanyl synthesis byproduct. The high selectivity and sensitivity of HRMS make it an indispensable tool for the characterization of novel psychoactive substances and their related compounds.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 3. Analysis of Fentanyl and Its Analogues in Human Urine by LC-MS/MS [restek.com]
• 4. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Chromatographic Separation of 1-Phenethyl-4-propionyloxypiperidine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the chromatographic separation of 1-Phenethyl-4-propionyloxypiperidine.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic challenges observed with 1-Phenethyl-4-propionyloxypiperidine?

The primary challenges in the chromatographic separation of 1-Phenethyl-4-propionyloxypiperidine, a basic piperidine (B6355638) derivative, include:

• Peak Tailing: This is often due to strong interactions between the basic piperidine nitrogen and acidic silanol (B1196071) groups on the surface of silica-based stationary phases.[1]

• Poor Peak Shape and Splitting: Inconsistent peak shapes can arise from the compound existing in multiple ionization states, especially when the mobile phase pH is close to the pKa of the analyte. For piperidine derivatives in their free base form, the appearance of two peaks is a known issue.

• Co-elution with Related Impurities: As 1-Phenethyl-4-propionyloxypiperidine is a byproduct in the synthesis of fentanyl, it is often present in samples containing structurally similar compounds, making separation challenging.[2][3]

• Low UV Absorbance: The compound may exhibit weak UV absorbance, requiring sensitive detectors or derivatization for adequate detection at low concentrations.

Q2: Which chromatographic modes are best suited for the analysis of 1-Phenethyl-4-propionyloxypiperidine?

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common and effective technique for the separation of piperidine-containing compounds.[1] Gas chromatography-mass spectrometry (GC-MS) is also a viable option, particularly for volatile derivatives.[3][4] For high-sensitivity and selectivity, especially in complex matrices, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method.[3][5][6]

Q3: How can I improve the peak shape of my 1-Phenethyl-4-propionyloxypiperidine peak in RP-HPLC?

To mitigate peak tailing and improve peak shape, consider the following strategies:

• Mobile Phase pH Adjustment: Lowering the mobile phase pH with an acidic modifier (e.g., formic acid, trifluoroacetic acid) ensures the piperidine nitrogen is fully protonated, minimizing secondary interactions with silanols.

• Use of Mobile Phase Additives: Incorporating a basic modifier, such as triethylamine (B128534) (TEA), can mask active silanol sites on the stationary phase.

• Column Selection: Employ a high-purity, end-capped C18 or a phenyl-hexyl column. Phenyl-hexyl columns can offer alternative selectivity for aromatic compounds like 1-Phenethyl-4-propionyloxypiperidine.[7]

• Elevated Column Temperature: Increasing the column temperature can improve peak symmetry and reduce viscosity.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with residual silanols on the stationary phase.	- Add a mobile phase modifier (e.g., 0.1% formic acid or 0.1% trifluoroacetic acid).- Use a highly end-capped C18 column or a column with a different stationary phase (e.g., phenyl-hexyl).- Increase the column temperature.
Split Peaks or Broad Peaks	The analyte is present in multiple ionic forms.	- Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa.- Ensure the sample solvent is compatible with the mobile phase.
Poor Resolution from Contaminants	Inadequate separation from structurally similar impurities.	- Optimize the mobile phase gradient.- Evaluate a different stationary phase (e.g., biphenyl (B1667301) column for enhanced pi-pi interactions).- Adjust the mobile phase pH to alter the selectivity.
Low Signal Intensity	Poor chromophore or low concentration.	- Use a more sensitive detector, such as a mass spectrometer (MS).- Consider pre-column derivatization to introduce a UV-active moiety if using a UV detector.[8][9]- Increase the sample concentration or injection volume.
Irreproducible Retention Times	Inadequate column equilibration or changes in mobile phase composition.	- Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection.- Prepare fresh mobile phase daily.- Use a column thermostat to maintain a consistent temperature.

Experimental Protocols

Protocol 1: RP-HPLC Method for General Analysis

This protocol provides a starting point for the reversed-phase HPLC analysis of 1-Phenethyl-4-propionyloxypiperidine.

Parameter	Condition
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm or Mass Spectrometry
Injection Volume	10 µL

Protocol 2: LC-MS/MS Method for High-Sensitivity Analysis

This protocol is suitable for the trace-level quantification of 1-Phenethyl-4-propionyloxypiperidine in complex matrices.

Parameter	Condition
Column	Biphenyl, 150 x 3.0 mm, 2.7 µm[10] or Phenyl-Hexyl[7]
Mobile Phase A	5 mM Ammonium Formate with 0.01% Formic Acid in Water[7]
Mobile Phase B	0.01% Formic Acid in Methanol[7]
Gradient	30% B held for 0.5 min, then to 95% B over 8 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Detection	ESI+ MRM
Injection Volume	5 µL

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: Logic for selecting the appropriate analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 5. Frontiers | Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair [frontiersin.org]
• 6. shimadzu.com [shimadzu.com]
• 7. agilent.com [agilent.com]
• 8. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Overcoming Matrix Effects in the Quantification of 1-Phenyl-4-propyl-4-piperidinol (1-P-4-POP)

Disclaimer: The compound "1-P-4-POP" is not a standard chemical identifier found in the scientific literature. This guide will proceed under the assumption that it refers to 1-phenyl-4-propyl-4-piperidinol , a plausible piperidine (B6355638) derivative. The principles and methods described are based on established practices for the bioanalysis of similar small molecules and piperidine derivatives by LC-MS/MS.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects during the quantification of 1-phenyl-4-propyl-4-piperidinol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of 1-phenyl-4-propyl-4-piperidinol?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix.[1][2] This phenomenon can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of a bioanalytical method.[1][3] In the analysis of 1-phenyl-4-propyl-4-piperidinol from biological samples like plasma or urine, these effects can lead to unreliable quantitative results.[4]

Q2: What are the primary causes of matrix effects in bioanalytical LC-MS/MS?

A2: Matrix effects are mainly caused by endogenous components of a biological sample that co-elute with the analyte of interest and interfere with the ionization process in the mass spectrometer's source.[3] Common sources of interference include phospholipids (B1166683), salts, proteins, and metabolites.[3] For plasma and serum samples, phospholipids are a major contributor to matrix effects because they are abundant and can suppress the analyte's signal.[5]

Q3: How can I quantitatively assess the extent of matrix effects in my assay?

A3: The "gold standard" for quantitatively assessing matrix effects is the post-extraction addition method.[6] This involves comparing the response of the analyte spiked into an extracted blank matrix with the response of the analyte in a neat solution (e.g., mobile phase).[1] The result is expressed as a Matrix Factor (MF). An MF of 1 (or 100%) indicates no matrix effect, an MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement.[1][7]

Q4: What is the most effective way to compensate for matrix effects during the quantification of 1-phenyl-4-propyl-4-piperidinol?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is widely regarded as the most effective method to compensate for matrix effects.[2][8] A SIL-IS, such as deuterium-labeled 1-phenyl-4-propyl-4-piperidinol, has nearly identical chemical and physical properties to the analyte.[8] This allows it to co-elute and experience the same degree of ionization suppression or enhancement, thus providing reliable correction and improving the accuracy and precision of the assay.[9]

Troubleshooting Guides

Problem: Significant and variable ion suppression is observed.

Solution: A systematic approach is necessary to identify the source of ion suppression and mitigate it.

Step 1: Quantify the Matrix Effect First, quantitatively assess the matrix effect using the post-extraction addition method to calculate the Matrix Factor (MF). This will confirm the extent of suppression and its variability across different lots of the biological matrix.[1]

Step 2: Optimize Sample Preparation The goal of sample preparation is to remove interfering matrix components.[10] Consider the following techniques, starting with the simplest:

• Protein Precipitation (PPT): A common first step for plasma samples, often performed with acetonitrile.[11] While fast and simple, it may not remove all interfering phospholipids.

• Liquid-Liquid Extraction (LLE): Can offer a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.

• Solid-Phase Extraction (SPE): Often provides the cleanest extracts by using a solid sorbent to selectively retain the analyte while matrix components are washed away.[12] Specialized SPE cartridges, such as those that target phospholipid removal, can be highly effective.[5]

Step 3: Modify Chromatographic Conditions If sample preparation optimization is insufficient, adjust the HPLC/UHPLC conditions to achieve chromatographic separation between 1-phenyl-4-propyl-4-piperidinol and the interfering matrix components. This can involve changing the column chemistry, mobile phase composition, or gradient profile.[13]

Problem: The internal standard (IS) is not adequately compensating for the matrix effect.

Solution: This issue typically arises when the IS and the analyte are affected differently by the matrix components.

• Verify Co-elution: Ensure that the analyte and the IS have identical retention times. Even with a SIL-IS, chromatographic differences (the "isotope effect") can sometimes occur, leading to different degrees of ion suppression.[2]

• Evaluate IS in Matrix: Assess the matrix factor for your IS independently. If the IS shows significantly different or more variable suppression than the analyte, it is not a suitable choice.

• Switch to a SIL-IS: If you are using a structural analog as an IS, switching to a stable isotope-labeled version of 1-phenyl-4-propyl-4-piperidinol is the best solution. A SIL-IS is the first choice for quantitative bioanalysis using LC/MS.[2][8]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Addition

Objective: To determine the Matrix Factor (MF) for 1-phenyl-4-propyl-4-piperidinol in a specific biological matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 1-phenyl-4-propyl-4-piperidinol and its SIL-IS at low and high concentrations into the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Process at least six different lots of blank biological matrix through the entire extraction procedure. Spike the analyte and SIL-IS into the final, extracted matrix at the same low and high concentrations as Set A.[1]

  • Set C (Pre-Spiked Matrix for Recovery): Spike the analyte and SIL-IS into the blank biological matrix before the extraction procedure at the same concentrations.

• Analyze Samples: Analyze all three sets of samples using the validated LC-MS/MS method.

• Calculate Matrix Factor (MF) and IS-Normalized MF:

  • Matrix Factor (MF): MF = (Mean Peak Response in Set B) / (Mean Peak Response in Set A)[1]

  • IS-Normalized MF: IS-Normalized MF = (MF of Analyte) / (MF of SIL-IS)

Data Presentation:

Sample Set	Description	Analyte Concentration	Mean Peak Area
Set A	Analyte in Neat Solution	Low QC	e.g., 50,000
High QC	e.g., 500,000
Set B	Analyte Spiked Post-Extraction	Low QC	e.g., 40,000
High QC	e.g., 410,000

Interpretation of Results:

Calculated Parameter	Formula	Example Calculation (Low QC)	Interpretation
Matrix Factor (MF)	(Peak Area Set B) / (Peak Area Set A)	40,000 / 50,000 = 0.8	An MF of 0.8 indicates 20% ion suppression.
IS-Normalized MF	(MF of Analyte) / (MF of SIL-IS)	Requires calculation for IS	A value close to 1.0 indicates effective compensation by the SIL-IS.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To extract 1-phenyl-4-propyl-4-piperidinol from plasma and remove interfering matrix components.

Methodology:

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of the SIL-IS working solution and vortex. Add 200 µL of 4% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load Sample: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.

• Elute: Elute the analyte and SIL-IS with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Visualizations

Caption: Workflow for sample preparation and LC-MS/MS analysis.

Caption: Troubleshooting logic for matrix effect issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimised plasma sample preparation and LC-MS analysis to support large-scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sample Preparation Techniques for the Untargeted LC-MS-Based Discovery of Peptides in Complex Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 1-Phenethyl-4-propionyloxypiperidine by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of 1-Phenethyl-4-propionyloxypiperidine.

Frequently Asked Questions (FAQs)

Q1: What is 1-Phenethyl-4-propionyloxypiperidine and why is it analyzed?

A1: 1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP, is recognized as a byproduct and impurity in the synthesis of fentanyl.[1][2] Its detection and quantification are important in forensic analysis to profile illicit fentanyl samples and understand the synthetic routes used.

Q2: What is the typical ionization behavior of 1-Phenethyl-4-propionyloxypiperidine in LC-MS/MS?

A2: Like fentanyl and its analogs, 1-Phenethyl-4-propionyloxypiperidine is a tertiary amine and is expected to ionize efficiently in positive ion mode electrospray ionization (ESI) to form a protonated molecule, [M+H]⁺.

Q3: What are the recommended precursor and product ions for MRM analysis of 1-Phenethyl-4-propionyloxypiperidine?

A3: Based on its molecular weight of 261.4 g/mol , the expected precursor ion ([M+H]⁺) is m/z 262.2.[1][3] A common fragment ion observed in the mass spectrum of 1-Phenethyl-4-propionyloxypiperidine is m/z 170.[3] Therefore, a primary transition for Multiple Reaction Monitoring (MRM) would be 262.2 → 170. A secondary, qualifier transition should also be used for confirmation. A potential qualifier ion could be derived from the phenylethyl group, such as m/z 105 or m/z 91.

Q4: What type of analytical column is suitable for the separation of 1-Phenethyl-4-propionyloxypiperidine?

A4: A C18 reversed-phase column is a common and suitable choice for the chromatographic separation of fentanyl-related compounds, including 1-Phenethyl-4-propionyloxypiperidine.[4] Columns with alternative selectivities, such as biphenyl (B1667301) phases, have also been shown to provide good resolution for fentanyl analogs.

Q5: What are typical mobile phases for the LC separation?

A5: Typical mobile phases for the analysis of fentanyl analogs consist of an aqueous component (A) and an organic component (B). The aqueous phase often contains a modifier like formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency. The organic phase is commonly methanol (B129727) or acetonitrile, also with a similar modifier. A gradient elution is typically employed to achieve good separation of the target analyte from matrix components.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Low Signal for 1-Phenethyl-4-propionyloxypiperidine	Incorrect MS parameters (precursor/product ions, collision energy).	Verify the precursor ion is set to m/z 262.2. Optimize the collision energy for the transitions (e.g., 262.2 -> 170). Start with a collision energy of around 20-30 eV and optimize.
Poor ionization.	Ensure the ESI source is in positive ion mode. Optimize source parameters such as capillary voltage, nebulizer gas pressure, and desolvation temperature.
Sample degradation.	Prepare fresh standards and samples. Ensure proper storage conditions.
Inefficient extraction from the matrix.	Evaluate the sample preparation method. For complex matrices like blood or urine, consider protein precipitation or solid-phase extraction (SPE).
Poor Peak Shape (Tailing, Fronting, or Broadening)	Suboptimal chromatographic conditions.	Ensure the mobile phase pH is appropriate for the analyte (acidic pH with formic acid is recommended). Check for column degradation or contamination.
Injection of sample in a solvent much stronger than the initial mobile phase.	Dilute the sample in the initial mobile phase or a weaker solvent.
Column overload.	Reduce the injection volume or sample concentration.
High Background Noise or Interferences	Matrix effects from co-eluting compounds.	Improve chromatographic separation to resolve the analyte from interfering peaks. Optimize the sample preparation to remove matrix components.
Contaminated LC system or mobile phase.	Flush the LC system. Prepare fresh mobile phases using high-purity solvents and additives.
Retention Time Shifts	Inconsistent mobile phase composition.	Prepare fresh mobile phases and ensure proper mixing.
Column equilibration issues.	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.
Inconsistent Ion Ratios (Qualifier/Quantifier)	Insufficient data points across the peak.	Adjust the dwell time and cycle time to ensure at least 10-15 data points are acquired across each chromatographic peak.
High signal intensity causing detector saturation.	Dilute the sample to bring the response within the linear range of the detector.

Experimental Protocols

Sample Preparation (Dilute-and-Shoot for Urine)

• Thaw frozen urine samples and vortex for 10 seconds.

• Centrifuge the samples at 4000 rpm for 5 minutes to pellet any particulate matter.

• Transfer 100 µL of the supernatant to a clean microcentrifuge tube.

• Add 900 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to the urine aliquot.

• Vortex for 10 seconds.

• Transfer the diluted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are recommended starting parameters and should be optimized for the specific instrument and application.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Nebulizer Gas Pressure	45 psi
Drying Gas Flow	10 L/min
Drying Gas Temperature	350 °C
MRM Transitions	See Table 3

Table 3: Recommended MRM Transitions for 1-Phenethyl-4-propionyloxypiperidine

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV) - Starting Point	Transition Type
1-Phenethyl-4-propionyloxypiperidine	262.2	170.1	50	25	Quantifier
1-Phenethyl-4-propionyloxypiperidine	262.2	105.1	50	35	Qualifier

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 1-Phenethyl-4-propionyloxypiperidine.

Caption: Troubleshooting decision tree for no or low analyte signal.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Frontiers | Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair [frontiersin.org]

Technical Support Center: Optimizing GC-MS Resolution for Fentanyl Byproducts

Welcome to the technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis of fentanyl and its byproducts. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals enhance the resolution and accuracy of their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor chromatographic resolution for fentanyl and its analogs?

Poor resolution in the GC-MS analysis of fentanyl and its byproducts often stems from the structural similarity of these compounds, particularly isomers, which can lead to co-elution.[1][2] Key contributing factors include suboptimal column selection, inadequate temperature programming, and incorrect injection parameters.[2][3][4] Fentanyl analogs frequently elute in the same temperature range, causing chromatographic overlap.[2]

Q2: How does the choice of GC column stationary phase impact the separation of fentanyl byproducts?

The stationary phase of the GC column plays a critical role in separating structurally similar fentanyl analogs. Due to the subtle chemical differences between these compounds, using a column with the appropriate polarity and selectivity is essential. For instance, a study comparing six different columns found that a DB-200 column provided superior separation for a wide range of synthetic opioids compared to less polar columns like DB-1UI and DB-5, where co-elution was a significant issue.[3] The choice of stationary phase directly influences the retention times and elution order of the analytes.

Q3: When should I use split versus splitless injection for fentanyl analysis?

The choice between split and splitless injection depends on the concentration of the analytes in the sample.[5][6]

• Splitless Injection: This technique is ideal for trace analysis where analyte concentrations are very low (e.g., in biological samples).[5][6][7] The entire vaporized sample is transferred to the column, maximizing sensitivity.[5][6] However, it can lead to broader peaks if not optimized correctly.[7]

• Split Injection: This method is suitable for higher concentration samples to avoid overloading the column.[5][6] A portion of the sample is vented, and only a fraction enters the column, resulting in sharper peaks.[6][7]

For detecting low levels of fentanyl and its byproducts, a splitless injection is generally preferred to achieve the necessary sensitivity.[5][7]

Q4: Can adjusting the oven temperature program improve the separation of co-eluting peaks?

Yes, optimizing the oven temperature program is a critical step for improving the resolution of closely eluting or co-eluting fentanyl byproducts.[4][8] A slow temperature ramp rate can significantly enhance the separation of isomers and other structurally similar compounds.[3][4] For example, a slow ramp of 2°C/min was found to be necessary to achieve sufficient separation for early eluting compounds in one study.[3] Adjusting the initial temperature, ramp rate, and final temperature can all have a pronounced effect on chromatographic resolution.[8][9]

Q5: How can I improve the detection and identification of fentanyl byproducts at low concentrations?

For low-concentration samples, several strategies can be employed:

• Use Splitless Injection: As mentioned, this maximizes the amount of analyte reaching the column.[5][6]

• Utilize Selected Ion Monitoring (SIM) Mode: Instead of scanning a full mass range, SIM mode focuses on specific ions characteristic of the target analytes. This dramatically increases sensitivity and selectivity, allowing for the detection of compounds at trace levels.[1]

• Optimize MS Source Temperature: Adjusting the MS source temperature can impact the fragmentation of the analytes and improve signal intensity.[3]

• Sample Preparation: Employing effective extraction and concentration techniques, such as Solid-Phase Extraction (SPE), can significantly increase the concentration of the analytes prior to injection.[10]

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the GC-MS analysis of fentanyl byproducts.

Problem: Poor Peak Resolution and Co-elution

Symptoms:

• Overlapping peaks for known isomers or analogs.

• Inability to accurately quantify individual compounds due to peak overlap.

• Broad or tailing peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak resolution.

Detailed Steps:

• Column Evaluation:

  • Stationary Phase: For fentanyl and its analogs, moderately polar columns often provide better selectivity. A DB-200 or similar phase may offer improved resolution over non-polar phases like DB-1 or DB-5.[3]

  • Column Health: Contamination can lead to peak tailing and loss of resolution. Bake out the column according to the manufacturer's instructions. If performance does not improve, consider trimming the first few centimeters of the column or replacing it.[11]

• Temperature Program Optimization:

  • Initial Temperature: A lower initial temperature can improve the resolution of early-eluting peaks.[8][9]

  • Ramp Rate: A slower ramp rate (e.g., 2-10°C/min) often provides better separation for complex mixtures of isomers.[3][4][8] Experiment with different ramp rates to find the optimal balance between resolution and analysis time.

  • Mid-Ramp Hold: Introducing an isothermal hold during the temperature ramp can sometimes resolve critical peak pairs.[9]

• Injection Parameter Adjustment:

  • Injection Mode: For low-level detection, use splitless injection to ensure the maximum amount of analyte is transferred to the column.[5][6]

  • Inlet Temperature: Ensure the inlet temperature is high enough to vaporize the sample efficiently but not so high as to cause thermal degradation of the analytes. A typical starting point is 250°C.[10][12]

• Carrier Gas Flow Rate:

  • The optimal flow rate depends on the column dimensions and the carrier gas being used (typically helium). A mid-range flow rate of around 1.2 mL/min can be a good starting point for a 30 m x 0.25 mm column.[3]

Problem: Low Signal Intensity / Poor Sensitivity

Symptoms:

• Difficulty detecting known analytes, especially at low concentrations.

• Low signal-to-noise ratio.

• Inability to achieve desired limits of detection (LOD) or quantitation (LOQ).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low signal intensity.

Detailed Steps:

• Injection Technique:

  • Mode: Ensure you are using splitless injection for trace-level analysis.[5][6][7]

  • Volume: While increasing injection volume can sometimes help, be cautious of overloading the liner, which can lead to poor peak shape and reproducibility.[13]

• Mass Spectrometer Parameters:

  • Acquisition Mode: Switch from full scan to Selected Ion Monitoring (SIM) mode. This will significantly increase sensitivity by focusing on specific ions for your target compounds.[1]

  • Ion Source Temperature: The temperature of the ion source can affect ionization efficiency. Typical temperatures are around 230°C.[10][12]

  • MS Tune: Ensure the mass spectrometer is properly tuned. A poor tune can lead to a significant loss in sensitivity.[3]

• System Integrity:

  • Leaks: Leaks in the system, particularly at the injector septum or column fittings, can lead to a loss of sample and decreased sensitivity.[11][14]

  • Inlet Liner: A dirty or active inlet liner can adsorb analytes, reducing the amount that reaches the column. Regularly inspect and replace the liner.[11]

• Sample Preparation:

  • Extraction Efficiency: Evaluate your sample preparation method to ensure you are not losing a significant amount of your analytes during extraction.

  • Concentration: If possible, evaporate the sample to a smaller volume before injection to increase the concentration of the analytes.[10]

Experimental Protocols

Example GC-MS Method for Fentanyl and Byproducts

This protocol is a generalized example based on published methods.[3][10][12] It should be optimized for your specific instrument and analytes of interest.

1. Sample Preparation (Solid-Phase Extraction):

• Condition an appropriate SPE cartridge (e.g., a polymeric strong cation exchanger).

• Load the sample (e.g., diluted oral fluid, urine, or blood).

• Wash the cartridge to remove interferences (e.g., with acetate (B1210297) buffer and methanol).

• Elute the analytes with a suitable solvent mixture (e.g., ethyl acetate:isopropanol:ammonia hydroxide).[10]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of an appropriate solvent (e.g., ethyl acetate or methanol).[10]

2. GC-MS Parameters:

Parameter	Setting	Rationale
GC Column	DB-200, 30 m x 0.25 mm, 0.25 µm film thickness	Provides good selectivity for a range of fentanyl analogs.[3]
Carrier Gas	Helium	Inert carrier gas commonly used in GC-MS.
Flow Rate	1.2 mL/min	A good starting point for balancing speed and resolution.[3]
Inlet Temperature	250°C	Ensures efficient vaporization of the analytes.[10][12]
Injection Mode	Splitless	Maximizes sensitivity for trace analysis.[5][6]
Injection Volume	1 µL	A standard injection volume.
Oven Program	Initial Temp: 100°C, hold for 2 minRamp: 15°C/min to 280°C, hold for 12 min	A multi-step ramp can help separate a wide range of compounds. Slower ramps (e.g., 2-10°C/min) may be needed for better resolution of isomers.[4][10]
MS Source Temp	230°C	Optimal for ionization of fentanyl and its analogs.[10][12]
MS Quad Temp	150°C	A typical setting for the quadrupole.[12]
Acquisition Mode	SIM or Full Scan	SIM for highest sensitivity, Full Scan for screening unknowns.[1]
Scan Range (Full Scan)	50-450 m/z	Covers the expected mass range for fentanyl and its byproducts.[3]

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and limits of quantitation (LOQ) achieved in various studies for fentanyl and its byproducts. These values are highly dependent on the specific method and matrix.

Compound	Matrix	Method	LOD	LOQ	Reference
Fentanyl	Oral Fluid	GC-MS	-	1 ng/mL	[10]
Butyryl Fentanyl	Oral Fluid	GC-MS	-	1 ng/mL	[10]
18 Fentanyl Analogs	-	GC-MS (SIM)	0.007–0.822 µg/mL	0.023–2.742 µg/mL	[1]
Fentanyl	Urine	GC-MS	-	~10 ng/mL	[15]
Acetylfentanyl	Urine	GC-MS	-	-	[15]
Fentanyl & 22 Analogs	Whole Blood, Urine, Hair	UHPLC-MS/MS	0.016–0.1 µg/L	0.1–0.5 µg/L	[16]

Note: This technical support center is intended as a guide. Specific experimental conditions should always be validated for your laboratory's instrumentation and application.

References

• 1. researchgate.net [researchgate.net]
• 2. myadlm.org [myadlm.org]
• 3. Development and Evaluation of an Opioid Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 6. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 7. Split vs Splitless Injection [restek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. iris.unimore.it [iris.unimore.it]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. Analysis, identification and confirmation of synthetic opioids using chloroformate chemistry: Retrospective detection of fentanyl and acetylfentanyl in urine and plasma samples by EI-GC-MS and HR-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Analysis, identification and confirmation of synthetic opioids using chloroformate chemistry: Retrospective detection of fentanyl and acetylfentanyl in urine and plasma samples by EI-GC-MS and HR-LC-MS | PLOS One [journals.plos.org]
• 16. Frontiers | Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair [frontiersin.org]

Troubleshooting low recovery of 1-Phenethyl-4-propionyloxypiperidine during extraction

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low recovery of 1-Phenethyl-4-propionyloxypiperidine during extraction experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are experiencing low recovery of 1-Phenethyl-4-propionyloxypiperidine during our liquid-liquid extraction from an aqueous solution. What is the most likely cause?

A1: Low recovery of 1-Phenethyl-4-propionyloxypiperidine, a basic compound, is most commonly due to improper pH of the aqueous phase during extraction. For a basic compound to be efficiently extracted into an organic solvent, it must be in its neutral (free base) form. If the aqueous phase is too acidic, the piperidine (B6355638) nitrogen will be protonated, making the molecule charged and highly soluble in the aqueous phase, thus preventing its transfer to the organic phase.

Q2: What is the ideal pH for extracting 1-Phenethyl-4-propionyloxypiperidine into an organic solvent?

Q3: We've adjusted the pH, but our recovery is still poor. What other factors should we consider?

A3: If the pH is correctly adjusted and recovery remains low, consider the following factors:

• Choice of Organic Solvent: The polarity of the extraction solvent is crucial. While the compound is soluble in methanol, for a liquid-liquid extraction, a water-immiscible solvent is required.[1] Based on its structure, solvents like dichloromethane (B109758) (DCM), chloroform, or ethyl acetate (B1210297) should be effective. It is advisable to perform small-scale trials with a few different solvents to determine the optimal choice for your specific matrix.

• Emulsion Formation: Emulsions at the interface of the aqueous and organic layers can trap the analyte, leading to poor recovery.[2] Emulsions are common when dealing with complex matrices.

• Insufficient Mixing: Inadequate mixing of the two phases will result in poor partitioning of the compound into the organic layer. Ensure vigorous mixing for a sufficient amount of time.

• Compound Instability: Although 1-Phenethyl-4-propionyloxypiperidine is generally stable, prolonged exposure to very high or low pH, or elevated temperatures, could potentially lead to degradation. The ester functional group could be susceptible to hydrolysis under strong basic or acidic conditions.

Q4: How can we break up an emulsion that has formed during the extraction?

A4: To break an emulsion, you can try the following techniques:[2]

• Addition of Brine: Add a saturated sodium chloride (NaCl) solution to the separatory funnel. This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

• Centrifugation: If the volume is manageable, centrifuging the mixture can force the separation of the layers.

• Filtration: Passing the mixture through a bed of glass wool or a phase separator filter can help to break the emulsion.

• Gentle Swirling/Stirring: Sometimes, gentle swirling or stirring of the mixture with a glass rod at the emulsion interface can help to coalesce the droplets and break the emulsion.

• Adding a small amount of a different organic solvent: This can alter the properties of the organic phase and help to break the emulsion.

Q5: How many extractions should we perform to ensure maximum recovery?

A5: It is generally more efficient to perform multiple extractions with smaller volumes of organic solvent rather than a single extraction with a large volume. A common practice is to perform three successive extractions. After each extraction, collect the organic layer and then combine the extracts before proceeding with drying and solvent evaporation.

Data Presentation

Property	Value/Information	Source/Rationale
Molecular Formula	C₁₆H₂₃NO₂	[1][3]
Molecular Weight	261.4 g/mol	[1]
Estimated pKa	~9.0 - 10.0 (for the protonated amine)	Based on the pKa of similar piperidine derivatives. The exact value is not published.
Solubility	Soluble in Methanol (≥10 mg/mL)	[1]
Predicted Solubility in Organic Solvents	Likely soluble in dichloromethane, chloroform, ethyl acetate, and other moderately polar to nonpolar organic solvents.	Based on chemical structure and general principles of solubility for similar organic molecules.
Recommended Extraction pH	Aqueous phase pH > 9.5	To ensure the compound is in its neutral (free base) form for efficient extraction into an organic solvent.

Experimental Protocols

Standard Liquid-Liquid Extraction Protocol for 1-Phenethyl-4-propionyloxypiperidine

• Sample Preparation:

  • Ensure your aqueous sample containing 1-Phenethyl-4-propionyloxypiperidine is at room temperature.

  • If the sample contains solid particulates, centrifuge and decant, or filter the solution prior to extraction to prevent issues with phase separation.

• pH Adjustment:

  • Transfer the aqueous sample to a suitably sized separatory funnel.

  • Slowly add a base (e.g., 1 M NaOH or a saturated sodium bicarbonate solution) dropwise while monitoring the pH with a calibrated pH meter.

  • Adjust the pH of the aqueous solution to 10.

• Solvent Extraction:

  • Add a volume of the chosen organic solvent (e.g., dichloromethane or ethyl acetate) to the separatory funnel. A 1:1 volume ratio of aqueous to organic phase is a good starting point.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically inverting the funnel and venting to release any pressure buildup.

  • Place the funnel in a ring stand and allow the layers to fully separate.

• Collection of Organic Phase:

  • Carefully drain the lower organic layer (if using a denser solvent like dichloromethane or chloroform) or the upper organic layer (if using a less dense solvent like ethyl acetate) into a clean collection flask.

  • Repeat the extraction two more times with fresh portions of the organic solvent. Combine all organic extracts.

• Drying and Solvent Removal:

  • Dry the combined organic extracts over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

  • Filter or decant the dried organic extract to remove the drying agent.

  • Remove the solvent from the organic extract using a rotary evaporator or a gentle stream of nitrogen to yield the crude 1-Phenethyl-4-propionyloxypiperidine.

Mandatory Visualization

References

• 1. caymanchem.com [caymanchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 1-Phenethyl-4-propionyloxypiperidine 43464 from Cayman Chemical | Labcompare.com [labcompare.com]

Technical Support Center: Trace Analysis of 1-Phenethyl-4-propionyloxypiperidine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding contamination during the trace analysis of 1-Phenethyl-4-propionyloxypiperidine.

Frequently Asked Questions (FAQs)

General Laboratory Contamination

Q1: What are the most common sources of background contamination in a trace analysis laboratory?

A1: Background contamination in trace analysis can originate from various sources within the laboratory environment. These include airborne particles such as dust, aerosols, and volatile organic compounds from personal care products.[1] Laboratory surfaces, equipment, and even reagents can harbor residues from previous experiments.[2] It is also crucial to consider the potential for contaminants to be introduced from sampling devices and containers.[1]

Q2: How can I minimize airborne contamination in the lab?

A2: To minimize airborne contaminants, it is recommended to work in a controlled environment such as a cleanroom or a laminar flow hood.[2] Regularly cleaning and wiping down all work surfaces is essential to prevent the accumulation of dust and other residues.[2] Keeping samples covered whenever possible can also protect them from airborne particles.[3]

Sample Handling and Preparation

Q3: What are the best practices for handling and storing samples to prevent contamination?

A3: Proper sample handling and storage are critical to maintain sample integrity. Samples should be stored in appropriate conditions to prevent degradation and contamination, which may include refrigeration or freezing for biological samples and the use of airtight containers for volatile compounds.[4] It is advisable to use new or disposable containers and labware whenever feasible to avoid cross-contamination.[3] When processing multiple samples, it is good practice to handle them in order of expected concentration, from lowest to highest, to minimize the risk of cross-contamination.[3]

Q4: What are common contaminants introduced during sample preparation?

A4: Contamination during sample preparation can arise from several sources. Plasticizers, such as phthalates, can leach from plastic labware and interfere with LC-MS analysis.[1] If not adequately removed, phospholipids (B1166683) from biological matrices like plasma can build up on analytical columns and cause ion suppression.[1] The use of impure solvents or reagents can also introduce a host of contaminants.

Q5: Are there specific synthesis-related impurities I should be aware of when analyzing 1-Phenethyl-4-propionyloxypiperidine?

A5: Yes, as 1-Phenethyl-4-propionyloxypiperidine is a known byproduct in the synthesis of fentanyl, it is often found alongside other synthesis-related impurities.[5][6] Common co-occurring compounds identified in fentanyl powders include N-phenylpropanamide, 4-anilino-N-phenethylpiperidine (4-ANPP), and acetylfentanyl.[1][7][8][9] The presence of these compounds can indicate the synthetic route used and may pose analytical challenges such as co-elution or ion suppression.

Solvents and Reagents

Q6: How important is the purity of solvents and reagents in trace analysis?

A6: The purity of solvents and reagents is paramount in trace analysis. Using high-purity, LC-MS grade solvents and reagents is crucial to minimize background noise and interfering peaks in your chromatograms. Impurities in solvents can lead to false positives or mask the analyte of interest. It is recommended to regularly test reagents for purity to ensure they meet strict standards.[2]

Q7: What are some common contaminants found in laboratory solvents?

A7: Common contaminants in laboratory solvents can include plasticizers from storage containers, preservatives, and degradation products. For example, polyethylene (B3416737) glycol (PEG) is a ubiquitous polyether that can be a source of contamination.[1] It is also important to be aware of volatile organics that can be introduced from the laboratory environment.[1]

Instrumentation and Analysis

Q8: What are some best practices for cleaning LC-MS systems to prevent carryover and contamination?

A8: Regular and thorough cleaning of the LC-MS system is essential. This includes flushing the HPLC system with an appropriate organic solvent, such as isopropanol (B130326) or methanol, to prevent microbial growth, especially when using aqueous buffers.[1] The sample injection port and needle should be cleaned regularly to prevent carryover between samples. Using a needle wash with a strong organic solvent is recommended.[10]

Q9: I am observing unexpected peaks in my chromatogram. How can I determine if they are contaminants?

A9: To identify if unexpected peaks are contaminants, you can start by running a blank injection (solvent only). If the peaks are present in the blank, they are likely originating from the solvent, the LC system, or the mobile phase. You can also analyze a "method blank" which has gone through the entire sample preparation process to identify contaminants introduced during this stage. Comparing the mass spectra of the unknown peaks to common contaminant libraries can also be helpful.[1]

Q10: What are potential degradation products of 1-Phenethyl-4-propionyloxypiperidine that could interfere with my analysis?

Troubleshooting Guides

Issue 1: High Background Noise or Baseline Instability

Possible Cause	Troubleshooting Step
Contaminated mobile phase or solvents.	Prepare fresh mobile phase using high-purity, LC-MS grade solvents and water. Filter all mobile phases before use.
Contaminated LC system.	Flush the entire LC system, including the pump, degasser, and lines, with a strong solvent like isopropanol.
Bleed from the analytical column.	Condition the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.
Dirty ion source.	Clean the ion source components (e.g., capillary, skimmer) according to the manufacturer's protocol.

Issue 2: Presence of Ghost Peaks (Peaks in Blank Injections)

Possible Cause	Troubleshooting Step
Carryover from a previous injection.	Inject several blank samples after a high-concentration sample to check for carryover. Optimize the needle wash procedure with a stronger solvent and increase the wash volume and time.
Contaminated injection syringe or vial.	Use new, clean autosampler vials and caps. Ensure the syringe is properly cleaned between injections.
Contaminated solvent or mobile phase.	Prepare fresh solvents and mobile phases and re-run the blank.
Contamination in the sample preparation process.	Analyze a "method blank" (a blank sample that has undergone the entire extraction/preparation procedure) to pinpoint the source of contamination.

Issue 3: Poor Peak Shape (Tailing or Fronting)

| Possible Cause | Troubleshooting Step | | Interaction of the basic piperidine (B6355638) nitrogen with the column stationary phase. | Adjust the pH of the mobile phase. Adding a small amount of an acid modifier like formic acid or trifluoroacetic acid can improve peak shape for basic compounds. | | Column overload. | Dilute the sample and reinject. | | Co-elution with an interfering compound. | Modify the mobile phase composition or the gradient to improve separation. Consider using a different column with a different stationary phase chemistry.[12] | | Dead volume in the LC system. | Check all fittings and connections for leaks or improper seating. |

Experimental Protocols

Protocol 1: General Cleaning of Laboratory Glassware

• Initial Rinse: Immediately after use, rinse glassware with warm tap water to remove the bulk of any residue.[7]

• Washing: Wash the glassware with a laboratory-grade detergent (e.g., Alconox, Liquinox) and warm water.[7] Use appropriate brushes to scrub all surfaces.

• Thorough Rinsing: Rinse the glassware thoroughly with tap water to remove all detergent residue.

• Solvent Rinse (if necessary): For non-polar organic residues, rinse the glassware with an appropriate solvent such as acetone (B3395972) or ethanol.[7][9]

• Final Rinse: Rinse the glassware multiple times with deionized (DI) water.[8]

• Drying: Allow the glassware to air dry on a clean rack or in a drying oven. Store in a clean, dust-free environment.

Protocol 2: Generic LC-MS/MS Sample Preparation (Dilute and Shoot)

This protocol is a basic starting point and should be optimized for your specific matrix and analyte concentration.

• Sample Thawing: If samples are frozen, allow them to thaw completely at room temperature or in a refrigerator.

• Vortexing: Vortex the sample to ensure homogeneity.

• Aliquoting: Transfer a precise volume of the sample (e.g., 100 µL) to a clean microcentrifuge tube.

• Internal Standard Addition: Add a known concentration of an appropriate internal standard.

• Dilution: Dilute the sample with the initial mobile phase or a suitable solvent (e.g., methanol, acetonitrile). The dilution factor will depend on the expected analyte concentration. For example, a 1:10 dilution can be performed by adding 900 µL of the diluent.

• Vortex and Centrifuge: Vortex the diluted sample thoroughly. Centrifuge at high speed (e.g., 10,000 x g) for 5-10 minutes to pellet any particulate matter.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Workflow for identifying the source of contamination.

Caption: Decision tree for troubleshooting common analytical issues.

References

• 1. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 2. Fentanyl analysis - Microtrace [microtrace.com]
• 3. researchgate.net [researchgate.net]
• 4. unodc.org [unodc.org]
• 5. caymanchem.com [caymanchem.com]
• 6. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 7. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholars.okstate.edu [scholars.okstate.edu]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. Forced degradation of fentanyl: identification and analysis of impurities and degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Separation and detection of trace fentanyl from complex mixtures using gradient elution moving boundary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for storing 1-Phenethyl-4-propionyloxypiperidine reference standards

This guide provides best practices, frequently asked questions (FAQs), and troubleshooting advice for the storage and handling of 1-Phenethyl-4-propionyloxypiperidine reference standards. Adherence to these guidelines is critical for ensuring the integrity and accuracy of your experimental results.

Best Practices for Storage and Handling

Proper storage is paramount to maintain the stability and purity of your 1-Phenethyl-4-propionyloxypiperidine reference standard. The following are key recommendations:

• Temperature: The reference standard, typically supplied as a solution in methanol, should be stored at -20°C.[1][2] This temperature is critical for long-term stability.

• Light Exposure: To prevent photodegradation, always store the reference standard in its original amber vial or another light-protecting container.[3] Avoid prolonged exposure to direct sunlight or harsh laboratory lighting.

• Container: The standard should be kept in a tightly sealed vial to prevent solvent evaporation and contamination.[4] Ensure the cap is securely fastened after each use.

• Handling: When preparing to use the standard, allow the vial to warm to room temperature before opening to prevent condensation from introducing moisture into the solution.[3] Minimize the time the vial is open and return it to the recommended storage condition as soon as possible.

Quantitative Storage Parameters

Parameter	Recommendation	Rationale
Storage Temperature	-20°C	Ensures long-term stability and prevents degradation.[1][2]
Shelf Life	≥ 4 years	When stored at the recommended temperature.[1]
Light Protection	Store in amber vials or protect from light	Prevents potential photodegradation.[3]
Atmosphere	Tightly sealed container	Prevents solvent evaporation and atmospheric contamination.[4]

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for the 1-Phenethyl-4-propionyloxypiperidine reference standard?

A1: The recommended long-term storage temperature is -20°C.[1][2] Under these conditions, the reference standard is stable for at least four years.[1]

Q2: My vial of 1-Phenethyl-4-propionyloxypiperidine arrived at room temperature. Is it still viable?

A2: Yes. Shipping at room temperature for short durations is common and should not affect the integrity of the standard.[1] However, it is crucial to transfer the vial to the recommended -20°C storage for long-term stability.

Q3: I accidentally left the reference standard out at room temperature overnight. Can I still use it?

A3: While short-term exposure to room temperature during shipping is acceptable, extended periods at higher temperatures can accelerate degradation. If a temperature excursion occurs, it is best to qualify the standard against a new, unopened standard to ensure its integrity has not been compromised. The impact of temperature excursions can be complex, and any degradation is irreversible.

Q4: What are the potential signs of degradation for this reference standard?

A4: Visual signs of degradation can include discoloration of the solution or the appearance of precipitates. Analytically, degradation may be observed as a decrease in the main peak area/height, the appearance of new peaks in your chromatogram, or a shift in the retention time. As a compound structurally related to fentanyl, potential degradation products could arise from hydrolysis or oxidation.[5][6]

Q5: How should I properly handle the reference standard solution before use?

A5: Before opening, allow the vial to equilibrate to room temperature to prevent moisture from condensing inside.[3] Once opened, promptly remove the required aliquot and securely reseal the vial. To ensure homogeneity, you can gently invert the vial several times before taking your sample. Avoid vigorous shaking, which could potentially lead to the loss of volatile components, although this is less of a concern for this specific compound compared to highly volatile standards.

Troubleshooting Guide

This section addresses common issues that may arise during the use of 1-Phenethyl-4-propionyloxypiperidine reference standards.

Issue 1: Unexpected Peaks in a Chromatogram

• Possible Cause 1: Degradation of the Standard. As a byproduct of fentanyl synthesis, 1-Phenethyl-4-propionyloxypiperidine may undergo degradation.[1][3] Improper storage, such as prolonged exposure to elevated temperatures or light, can lead to the formation of degradation products.[5]

• Troubleshooting Steps:

  • Verify the storage conditions of your reference standard.

  • Compare the chromatogram to that of a new, properly stored standard.

  • If degradation is suspected, discard the old standard and use a new one.

Issue 2: Inconsistent Analytical Results

• Possible Cause 1: Inaccurate Concentration. This could be due to solvent evaporation from an improperly sealed vial.

• Troubleshooting Steps:

  • Always ensure the vial cap is tightly sealed after each use.

  • Prepare fresh dilutions for your working standards.

  • If the issue persists, use a new vial of the reference standard.

• Possible Cause 2: Precipitation of the Standard. Although the standard is soluble in methanol, temperature cycling could potentially cause the compound to fall out of solution.[1]

• Troubleshooting Steps:

  • Visually inspect the solution for any particulate matter.

  • If precipitation is observed, gently warm the solution to room temperature and sonicate for 10-15 minutes to redissolve the analyte.[3]

  • Allow the solution to cool to room temperature before use.

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a logical workflow for handling and troubleshooting issues with your 1-Phenethyl-4-propionyloxypiperidine reference standard.

Caption: Workflow for storage, handling, and troubleshooting of the reference standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Phenethyl-4-propionyloxypiperidine 43464 from Cayman Chemical | Labcompare.com [labcompare.com]
• 3. scholars.okstate.edu [scholars.okstate.edu]
• 4. 4.imimg.com [4.imimg.com]
• 5. Forced degradation of fentanyl: identification and analysis of impurities and degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of immediate precursors of fentanyl and fentalogs - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing sensitivity for low-level detection of 1-P-4-POP

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for enhancing the sensitivity of low-level detection of 1-P-4-POP, a novel kinase inhibitor. The following troubleshooting guides and FAQs address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-P-4-POP and why is sensitive detection crucial?

A1: 1-P-4-POP is an experimental small molecule kinase inhibitor under investigation for its therapeutic potential. Sensitive and accurate detection at low concentrations is critical for pharmacokinetic (PK) and pharmacodynamic (PD) studies, which determine the drug's absorption, distribution, metabolism, and excretion (ADME) profile and its effective dose.

Q2: Which analytical technique is recommended for the low-level quantification of 1-P-4-POP in biological matrices?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the recommended technique for the quantitative bioanalysis of 1-P-4-POP.[1][2] This method offers high sensitivity and selectivity, which are essential for accurately measuring low concentrations of the analyte in complex biological samples like plasma or tissue homogenates.[1][2]

Q3: What is the most critical factor for achieving high sensitivity in an LC-MS/MS assay for 1-P-4-POP?

A3: While several factors are important, optimizing sample preparation to remove matrix interferences is one of the most critical steps to enhance sensitivity.[3][4][5] Endogenous components in biological samples can cause ion suppression or enhancement, which can significantly impact the accuracy and sensitivity of the assay.[2][6][7]

Q4: How do I choose an appropriate internal standard (IS) for 1-P-4-POP quantification?

A4: The ideal internal standard is a stable isotope-labeled (SIL) version of 1-P-4-POP (e.g., ¹³C₆-1-P-4-POP).[1][8][9] A SIL IS has nearly identical chemical and physical properties to the analyte and will co-elute, effectively compensating for variability during sample preparation and ionization.[9] If a SIL IS is unavailable, a structural analog with similar chromatographic behavior and ionization efficiency can be used.[8][10]

Troubleshooting Guide

Issue: Low or No Signal for 1-P-4-POP

Q1: I am not detecting a signal for 1-P-4-POP, or the signal is much lower than expected. What are the common causes?

A1: Low or no signal for 1-P-4-POP can stem from several factors.[11][12] Common culprits include issues with the mass spectrometer, suboptimal sample preparation, analyte instability, or inefficient ionization.[11][13] It is also possible that there are issues with the LC separation.

Possible Solutions:

• Verify MS Performance: Directly infuse a standard solution of 1-P-4-POP into the mass spectrometer to confirm that the instrument is performing optimally and that the correct mass transitions are being monitored.[13][14]

• Check for Ion Source Contamination: A dirty ion source is a frequent cause of reduced sensitivity.[11] Follow the manufacturer's protocol for cleaning the ion source.[11]

• Optimize Ionization Parameters: Systematically optimize source parameters such as spray voltage, gas flows, and temperatures to maximize the ionization of 1-P-4-POP.[3]

• Evaluate Sample Preparation: Inefficient extraction or significant matrix effects can lead to low signal.[2][6] Consider trying a different sample preparation technique, such as solid-phase extraction (SPE) instead of protein precipitation, to achieve a cleaner sample.[3][15]

Issue: High Signal-to-Noise Ratio and Poor Peak Shape

Q2: The signal for 1-P-4-POP is noisy, and the chromatographic peak shape is poor. How can I improve this?

A2: A high signal-to-noise ratio and poor peak shape can be caused by a variety of factors, including mobile phase contamination, an inappropriate analytical column, or issues with the sample diluent.

Possible Solutions:

• Use High-Purity Solvents: Ensure that you are using LC-MS grade solvents and additives for your mobile phases.[16] Impurities can increase background noise and form adducts with the analyte.[16][17]

• Optimize Chromatography: Experiment with different analytical columns and mobile phase compositions to improve peak shape and retention. Increased retention can lead to better separation from matrix components and improved ionization efficiency.[16]

• Sample Diluent Matching: Ensure the sample diluent is compatible with the initial mobile phase conditions to avoid peak distortion.[13] Ideally, the diluent should be the same as or weaker than the initial mobile phase.[13]

Issue: Inconsistent Results and Poor Reproducibility

Q3: My results for 1-P-4-POP are not reproducible between runs. What could be the cause?

A3: Poor reproducibility is often linked to variability in sample processing or the stability of the analyte.[18] The use of an appropriate internal standard is crucial to correct for this variability.[18]

Possible Solutions:

• Consistent Use of Internal Standard: An internal standard should be added to all samples, including calibration standards and quality controls, at a fixed concentration early in the sample preparation process.[18]

• Assess Analyte Stability: 1-P-4-POP may be unstable in the biological matrix or during the sample preparation process. Conduct stability experiments (e.g., freeze-thaw, bench-top stability) to assess this.[19][20] If instability is observed, adjust sample handling procedures accordingly (e.g., work on ice, add stabilizers).

• Automate Sample Preparation: If possible, use automated liquid handling systems for sample preparation to minimize human error and improve consistency.

Experimental Protocols

Protocol: Quantification of 1-P-4-POP in Human Plasma by LC-MS/MS

This protocol outlines a method for the sensitive quantification of 1-P-4-POP in human plasma.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Spike 100 µL of human plasma with 10 µL of the internal standard working solution (¹³C₆-1-P-4-POP, 100 ng/mL).

• Add 200 µL of 4% phosphoric acid in water and vortex.

• Condition an SPE plate with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the pre-treated plasma sample onto the SPE plate.

• Wash the plate with 1 mL of 5% methanol in water.

• Elute 1-P-4-POP and the IS with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

2. LC-MS/MS Conditions

• LC System: UPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95-5% B

  • 3.1-4.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • 1-P-4-POP: [M+H]⁺ > fragment ion (e.g., 450.2 > 250.1)

  • ¹³C₆-1-P-4-POP: [M+6+H]⁺ > fragment ion (e.g., 456.2 > 256.1)

Data Presentation

Table 1: Calibration Curve for 1-P-4-POP in Human Plasma

Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
0.100 (LLOQ)	0.105	105.0	8.5
0.250	0.245	98.0	6.2
0.500	0.510	102.0	4.1
1.00	0.990	99.0	3.5
5.00	5.05	101.0	2.8
10.0	9.80	98.0	2.1
25.0	25.5	102.0	1.9
50.0 (ULOQ)	49.5	99.0	1.5

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

Table 2: Quality Control Sample Results

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Low	0.300	0.295	98.3	5.7
Medium	2.50	2.55	102.0	3.1
High	40.0	39.8	99.5	2.3

Diagrams

Caption: Experimental workflow for 1-P-4-POP quantification.

References

• 1. rsc.org [rsc.org]
• 2. eijppr.com [eijppr.com]
• 3. organomation.com [organomation.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sample Preparation Techniques | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 9. bioanalysis-zone.com [bioanalysis-zone.com]
• 10. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. support.waters.com [support.waters.com]
• 13. restek.com [restek.com]
• 14. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 15. bib.irb.hr:8443 [bib.irb.hr:8443]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. nebiolab.com [nebiolab.com]
• 19. karger.com [karger.com]
• 20. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 1-Phenethyl-4-propionyloxypiperidine Quantification

This guide provides a detailed comparison of analytical methodologies for the quantitative determination of 1-Phenethyl-4-propionyloxypiperidine, a known byproduct in the synthesis of fentanyl, utilizing a reference standard.[1] The validation of such analytical methods is critical for researchers, scientists, and drug development professionals in forensic and research applications to ensure data accuracy, reliability, and reproducibility.

Reference Standard

The validation process is fundamentally reliant on a well-characterized reference standard. For 1-Phenethyl-4-propionyloxypiperidine (also known as 1-P-4-POP), a commercially available analytical reference standard is typically used.[1][2]

Key Specifications:

• Purity: ≥98%[1][2]

• Formulation: A solution in methanol (B129727) (e.g., 10 mg/mL)[1] or as a crystalline solid.[3]

• Storage: -20°C for long-term stability.[2]

• Molecular Formula: C₁₆H₂₃NO₂[1][4]

• Formula Weight: Approximately 261.4 g/mol [1]

Comparative Analytical Methodologies

The quantification of 1-Phenethyl-4-propionyloxypiperidine is commonly achieved using chromatographic techniques coupled with mass spectrometry. Below is a comparison of two prevalent methods: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Table 1: Comparison of HPLC-MS/MS and GC-MS Method Parameters

Parameter	HPLC-MS/MS Method	GC-MS Method
Principle	Separation based on analyte's affinity for stationary and mobile phases, with detection by mass-to-charge ratio after ionization.	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-based detection.
Sample Prep	Simple "dilute and shoot" approach; dilution of the sample in the mobile phase.	May require derivatization for less volatile compounds, but direct injection is often suitable for this analyte. Liquid-liquid extraction may be employed.[5]
Instrumentation	HPLC system coupled with a tandem mass spectrometer (e.g., QqQ or QTOF).[6][7]	Gas chromatograph coupled with a mass spectrometer.[5][8]
Typical Column	C18 reverse-phase column (e.g., 150 x 3.0 mm, 3.0 µm).[9]	DB-5MS or similar non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film).[10]
Ionization	Electrospray Ionization (ESI), positive mode.	Electron Ionization (EI).
Advantages	High sensitivity and specificity, suitable for complex matrices, no sample heating required.	Robust, excellent chromatographic resolution, extensive spectral libraries available.[1]
Disadvantages	Potential for matrix effects (ion suppression/enhancement).	Requires analyte to be volatile and thermally stable; potential for thermal degradation.

Experimental Protocol: HPLC-MS/MS Method Validation

The following protocol outlines the validation of an HPLC-MS/MS method for the quantification of 1-Phenethyl-4-propionyloxypiperidine.

3.1. Materials and Reagents

• 1-Phenethyl-4-propionyloxypiperidine reference standard

• Methanol (HPLC grade)

• Water with 0.1% Formic Acid (LC-MS grade)

• Acetonitrile with 0.1% Formic Acid (LC-MS grade)

• Control matrix (e.g., blank plasma, urine, or solvent)

3.2. Instrumentation and Conditions

• LC System: ExionLC or equivalent[9]

• Column: Phenomenex Luna Omega Polar C18 (150 × 3.0 mm, 3.0 µm)[9]

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.8 mL/min[9]

• Injection Volume: 2 µL[9]

• Column Temperature: 40°C[9]

• MS System: SCIEX X500B QTOF or equivalent triple quadrupole instrument[9]

• Ionization Mode: ESI Positive

• MRM Transitions: Specific precursor/product ion pairs for 1-Phenethyl-4-propionyloxypiperidine would be determined by infusing the standard.

3.3. Validation Parameters

The method is validated according to established guidelines for bioanalytical method validation.

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed by analyzing blank matrix samples to check for interferences at the retention time of the analyte.

• Linearity and Range: A calibration curve is prepared by spiking the control matrix with the reference standard at a minimum of five concentration levels. The linearity is evaluated by the correlation coefficient (r²) of the calibration curve, which should be ≥ 0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on three separate days. Accuracy is expressed as the percentage of recovery, while precision is measured by the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision. The LOD is typically determined as the concentration with a signal-to-noise ratio of 3.

• Stability: The stability of the analyte is tested under various conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at -20°C. Autosampler stability is also assessed.[11]

Data Presentation

The following tables summarize representative quantitative data from the HPLC-MS/MS method validation.

Table 2: Linearity Data

Concentration (ng/mL)	Mean Peak Area Response
1.0	5,230
5.0	26,100
25.0	130,150
100.0	525,600
250.0	1,310,500
500.0	2,625,000
Correlation Coefficient (r²)	0.9995

Table 3: Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (% Recovery)
Low QC	2.5	4.8	6.2	98.5
Mid QC	75.0	3.5	4.9	101.2
High QC	400.0	2.9	4.1	99.3

Table 4: Stability Data

Stability Condition	Concentration (ng/mL)	% Recovery vs. Freshly Prepared
Freeze-Thaw (3 cycles)	Low QC (2.5)	95.8
High QC (400.0)	98.1
Autosampler (24h at 4°C) [11]	Low QC (2.5)	99.2
High QC (400.0)	100.5
Long-Term (-20°C, 30 days)	Low QC (2.5)	94.5
High QC (400.0)	97.3

Workflow Visualization

The logical flow of the analytical method validation process is depicted below.

Caption: Workflow for analytical method validation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Phenethyl-4-propionyloxypiperidine 43464 from Cayman Chemical | Labcompare.com [labcompare.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 6. shsu-ir.tdl.org [shsu-ir.tdl.org]
• 7. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sciex.com [sciex.com]
• 10. Analysis of Fentanyl and Fentanyl Analogs Using Atmospheric Pressure Chemical Ionization Gas Chromatography–Mass Spectrometry (APCI-GC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Validation of a sampling method and liquid chromatography mass spectrometry analysis method for measurement of fentanyl and five other illicit drugs - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison of 1-P-4-POP Quantification Methods: A Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methods for the quantification of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP), an analytical reference standard structurally similar to opioids and identified as a byproduct in the synthesis of fentanyl.[1][2] Given its relevance in forensic and research applications, accurate and reliable quantification is critical.

This document outlines a hypothetical inter-laboratory proficiency test designed to assess the performance of two prevalent analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and a competitive Enzyme-Linked Immunosorbent Assay (ELISA). The data presented, while hypothetical, is modeled on typical performance characteristics observed in proficiency testing programs for synthetic opioids.[3][4]

Data Presentation: Quantitative Performance Comparison

The following tables summarize the performance of five hypothetical laboratories in quantifying 1-P-4-POP in a spiked human plasma matrix using LC-MS/MS and a competitive ELISA.

Table 1: Method Performance Characteristics

Parameter	LC-MS/MS	Competitive ELISA
Principle	Chromatographic separation followed by mass-based detection and fragmentation	Antibody-antigen binding competition
Specificity	Very High (based on retention time and mass transitions)	Moderate to High (potential for cross-reactivity)
Typical LOQ	0.05 - 0.5 ng/mL	0.5 - 5 ng/mL
Dynamic Range	~3-4 orders of magnitude	~2 orders of magnitude
Sample Throughput	Moderate	High
Cost per Sample	High	Low to Moderate
Initial Setup Cost	Very High	Moderate

Table 2: Inter-Laboratory Quantification Results (Target Concentration: 5.0 ng/mL)

Laboratory ID	Method	Reported Conc. (ng/mL)	Accuracy (%)	Intra-Assay Precision (%CV)
Lab 01	LC-MS/MS	4.95	99.0%	2.1%
Lab 02	LC-MS/MS	5.15	103.0%	3.5%
Lab 03	LC-MS/MS	4.88	97.6%	2.8%
Lab 04	LC-MS/MS	5.07	101.4%	3.1%
Lab 05	LC-MS/MS	4.99	99.8%	1.9%
LC-MS/MS Mean	5.01	100.2%	2.7%
Lab 01	ELISA	5.45	109.0%	8.5%
Lab 02	ELISA	4.70	94.0%	11.2%
Lab 03	ELISA	5.62	112.4%	9.8%
Lab 04	ELISA	4.95	99.0%	12.5%
Lab 05	ELISA	5.31	106.2%	10.4%
ELISA Mean	5.21	104.1%	10.5%

Experimental Protocols

Detailed methodologies for the two compared quantification techniques are provided below. These protocols are representative of methods used for the analysis of fentanyl and its analogs in biological matrices.[5][6][7]

Method 1: LC-MS/MS Quantification of 1-P-4-POP in Human Plasma

This method provides high sensitivity and specificity for the quantification of 1-P-4-POP.

1. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample, calibrator, or quality control sample into a 1.5 mL microcentrifuge tube.

• Add 200 µL of ice-cold acetonitrile (B52724) containing a deuterated internal standard (e.g., 1-P-4-POP-d5) at a fixed concentration.

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A/B (50:50).

2. LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Sciex QTRAP 6500+ or equivalent triple quadrupole mass spectrometer.[8]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical):

  • 1-P-4-POP: Q1 (262.2 m/z) -> Q3 (188.2 m/z)

  • 1-P-4-POP-d5 (IS): Q1 (267.2 m/z) -> Q3 (193.2 m/z)

• Data Analysis: Quantify using the ratio of the analyte peak area to the internal standard peak area against a calibration curve.

Method 2: Competitive ELISA for 1-P-4-POP in Human Plasma

This immunoassay method allows for high-throughput screening of samples.

1. Principle This is a competitive binding assay. Sample 1-P-4-POP competes with a 1-P-4-POP-enzyme conjugate for binding to a limited number of anti-1-P-4-POP antibodies coated on the microplate wells. The color intensity developed is inversely proportional to the concentration of 1-P-4-POP in the sample.

2. Assay Procedure

• Prepare plasma samples by diluting them 1:10 in the provided assay buffer.

• Add 50 µL of standards, controls, or diluted samples to the appropriate wells of the antibody-coated microplate.

• Add 50 µL of the 1-P-4-POP-Horseradish Peroxidase (HRP) conjugate to each well.

• Seal the plate and incubate for 1 hour at 37°C.

• Wash the plate 4 times with 300 µL of wash buffer per well.

• Add 100 µL of TMB substrate solution to each well.

• Incubate for 15 minutes at room temperature in the dark.

• Add 50 µL of stop solution to each well to terminate the reaction.

• Read the absorbance at 450 nm on a microplate reader within 10 minutes.

• Data Analysis: Calculate the concentration of 1-P-4-POP by interpolating the sample absorbance values against a standard curve.

Mandatory Visualizations

Logical and Experimental Workflows

Caption: Logical framework for the inter-laboratory proficiency test.

Caption: High-level experimental workflow for LC-MS/MS analysis.

Caption: High-level experimental workflow for competitive ELISA.

Relevant Signaling Pathway

While 1-P-4-POP is primarily known as a synthesis byproduct, its structural similarity to fentanyl suggests a potential, though likely weak, interaction with opioid receptors. The diagram below illustrates the canonical signaling pathway for the mu-opioid receptor (MOR), the primary target of fentanyl. The biological activity of 1-P-4-POP has not been extensively characterized, and similar byproducts have shown negligible in vitro opioid activity.[9]

Caption: Simplified signaling pathway of the mu-opioid receptor.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 3. A pilot PT scheme for external assessment of laboratory performance in testing synthetic opioid compounds in urine, plasma, and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proficiency testing in forensic toxicology: a feasibility study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Quantitative Assay of Fentanyl and Analogs Using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair [frontiersin.org]
• 8. sciex.com [sciex.com]
• 9. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-Phenethyl-4-propionyloxypiperidine and Other Fentanyl Impurities: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The clandestine production of fentanyl has led to a complex and ever-changing landscape of associated impurities. Understanding the profile of these impurities is critical for forensic analysis, toxicological assessment, and the development of harm reduction strategies. This guide provides a comparative analysis of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP), a known byproduct of fentanyl synthesis, with other commonly encountered fentanyl impurities. The information presented herein is based on a comprehensive review of scientific literature and is intended to support research and drug development efforts in this critical area.

Introduction to Fentanyl Impurities

Impurities in illicitly manufactured fentanyl can originate from various sources, including starting materials, intermediates, byproducts of side reactions, and degradation products. The specific impurity profile can often provide insights into the synthetic route employed, such as the Janssen, Siegfried, or Gupta methods[1][2]. These impurities may possess their own pharmacological and toxicological properties, potentially contributing to the overall effects and risks associated with illicit fentanyl use.

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) has been identified as a byproduct in the synthesis of fentanyl and is structurally similar to known opioids[3][4]. Its presence has been confirmed in analyses of fresh fentanyl HCl powder[5][6]. This guide will compare 1-P-4-POP with other significant fentanyl impurities, including precursors like 4-anilino-N-phenethylpiperidine (4-ANPP) and N-phenethyl-4-piperidinone (NPP), as well as fentanyl analogs that can be present as impurities, such as acetylfentanyl and para-fluorofentanyl.

Chemical and Physical Properties

A fundamental step in the comparative analysis of these compounds is the characterization of their chemical and physical properties. This information is crucial for their identification and quantification using various analytical techniques.

Compound	Chemical Formula	Molar Mass ( g/mol )	CAS Number
1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)	C₁₆H₂₃NO₂	261.36	1462260-87-2[7]
4-anilino-N-phenethylpiperidine (4-ANPP)	C₁₉H₂₄N₂	280.41	21409-26-7
N-phenethyl-4-piperidinone (NPP)	C₁₃H₁₇NO	203.28	39742-60-4
Acetylfentanyl	C₂₁H₂₆N₂O	322.45	3258-84-2
para-Fluorofentanyl	C₂₂H₂₇FN₂O	354.47	90736-23-5
Butyrylfentanyl	C₂₃H₃₀N₂O	350.50	1169-70-6

Quantitative Analysis of Impurities in Fentanyl Samples

The concentration of impurities in illicit fentanyl samples can vary significantly, impacting the overall potency and toxicological profile of the consumed product. While comprehensive quantitative data for 1-P-4-POP is limited in the available literature, studies on seized fentanyl samples provide insights into the prevalence of other key impurities.

Impurity	Mean Concentration in Powder Samples	Notes
Fentanyl	10.0% - 19.2%[1][8][9]	Purity can range widely from <1% to over 80%.
4-anilino-N-phenethylpiperidine (4-ANPP)	2.2%[5][10]	A common precursor and byproduct.
para-Fluorofentanyl	Variable	Often found as a contaminant in illicit fentanyl.
Acetylfentanyl	Variable	Can be a byproduct or a primary product.
1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)	Data not widely available	Identified as a byproduct, but quantitative prevalence is not well-documented in publicly available literature.

Pharmacological and Toxicological Comparison

The pharmacological and toxicological effects of fentanyl impurities are of significant concern. While fentanyl is a potent µ-opioid receptor agonist, the activity of its byproducts and precursors can vary. It is important to note that many precursors and byproducts of fentanyl synthesis are considered to have low pharmacological activity, with the notable exception of analogs like acetylfentanyl[11].

Compound	Pharmacological Activity	Toxicological Profile
1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)	Structurally similar to known opioids, but specific pharmacological data is limited.	Specific toxicological data is not readily available.
4-anilino-N-phenethylpiperidine (4-ANPP)	Generally considered to be non-psychoactive[11].	Specific toxicological data is limited.
Phenethyl-4-ANPP	Exhibits negligible in vitro µ-opioid receptor activity compared to fentanyl[12][13].	Considered biologically irrelevant in vivo due to low abundance and activity[12][13].
Acetylfentanyl	A potent µ-opioid receptor agonist, estimated to be about 15 times more potent than morphine[14].	Associated with numerous overdose deaths. Produces typical opioid effects, including respiratory depression[14][15].
para-Fluorofentanyl	A potent µ-opioid receptor agonist with effects similar to fentanyl[16].	Side effects are similar to fentanyl, including respiratory depression[16].
Butyrylfentanyl	A potent µ-opioid receptor agonist, with about one-quarter the potency of fentanyl[15].	Similar side effects to fentanyl, including respiratory depression[15].

Experimental Protocols

Accurate identification and quantification of fentanyl impurities require robust analytical methods. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most commonly employed techniques.

General Protocol for GC-MS Analysis of Fentanyl Impurities

This protocol provides a general framework. Specific parameters should be optimized for the instrument and analytes of interest.

• Sample Preparation:

  • Accurately weigh a portion of the seized sample.

  • Dissolve the sample in a suitable organic solvent (e.g., methanol, acetonitrile).

  • Perform serial dilutions to bring the concentration within the calibrated range of the instrument.

  • For biological matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is typically required to remove interferences[17].

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a capillary column suitable for amine analysis (e.g., 5% phenyl-methylpolysiloxane).

  • Injection Mode: Splitless or pulsed splitless injection is often used for trace analysis.

  • Oven Temperature Program: A temperature gradient is used to separate compounds with different boiling points. A typical program might start at a lower temperature (e.g., 100-150°C) and ramp up to a higher temperature (e.g., 300-320°C)[18].

  • Mass Spectrometer: Operated in electron ionization (EI) mode.

  • Data Acquisition: Full scan mode for initial identification and selected ion monitoring (SIM) mode for quantification of target compounds.

General Protocol for LC-MS/MS Analysis of Fentanyl Impurities

LC-MS/MS offers high sensitivity and specificity, particularly for complex matrices.

• Sample Preparation:

  • Similar to GC-MS, samples are dissolved and diluted in a suitable solvent compatible with the mobile phase.

  • For biological samples, protein precipitation followed by SPE or LLE is common[16].

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase column (e.g., C18, biphenyl) is typically used.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Data Acquisition: Multiple reaction monitoring (MRM) for targeted quantification.

Visualizations

Fentanyl Synthesis and Impurity Formation Workflow

The following diagram illustrates a simplified workflow for the synthesis of fentanyl and the potential points of impurity introduction.

Caption: Fentanyl synthesis workflow and points of impurity introduction.

Mu-Opioid Receptor Signaling Pathways

Fentanyl and its pharmacologically active impurities exert their effects primarily through the µ-opioid receptor (MOR), a G-protein coupled receptor (GPCR). Activation of the MOR initiates two main signaling cascades: the G-protein pathway, which is associated with analgesia, and the β-arrestin pathway, which is linked to adverse effects like respiratory depression and tolerance[19][20]. Some ligands may preferentially activate one pathway over the other, a phenomenon known as biased agonism.

Caption: Mu-opioid receptor signaling: G-protein and β-arrestin pathways.

Conclusion

The analysis of fentanyl impurities is a complex but vital field of study. While 1-Phenethyl-4-propionyloxypiperidine is a known byproduct of fentanyl synthesis, its quantitative prevalence and specific pharmacological and toxicological profiles are not as well-characterized as other impurities like 4-ANPP and acetylfentanyl. The provided data and protocols offer a foundation for researchers to build upon. Further investigation is warranted to fully elucidate the contribution of 1-P-4-POP and other less-studied impurities to the overall effects of illicit fentanyl. This knowledge is essential for developing more effective analytical methods for forensic and clinical toxicology and for informing public health responses to the ongoing opioid crisis.

References

• 1. Organic impurity profiling of fentanyl samples associated with recent clandestine laboratory methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Investigating the chemical impurity profiles of fentanyl preparations and precursors to identify chemical attribution signatures for synthetic method attribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 6. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. High Variation in Purity of Consumer-Level Illicit Fentanyl Samples in Los Angeles, 2023–2025 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. unodc.org [unodc.org]
• 11. cfsre.org [cfsre.org]
• 12. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [cfsre.org]
• 13. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes [ouci.dntb.gov.ua]
• 14. researchgate.net [researchgate.net]
• 15. Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dea.gov [dea.gov]
• 17. agilent.com [agilent.com]
• 18. Structural modification of fentanyls for their retrospective identification by gas chromatographic analysis using chloroformate chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Molecular mechanisms of fentanyl mediated β-arrestin biased signaling | PLOS Computational Biology [journals.plos.org]
• 20. mdpi.com [mdpi.com]

Differentiating 1-Phenethyl-4-propionyloxypiperidine from its Structural Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) and its key structural isomers, 1-Phenethyl-2-propionyloxypiperidine and 1-Phenethyl-3-propionyloxypiperidine. As a known byproduct in the synthesis of fentanyl, the accurate identification and differentiation of these isomers are crucial for forensic analysis, quality control in drug manufacturing, and research into opioid pharmacology.[1][2] This document outlines the primary analytical techniques and expected data for unambiguous characterization.

Introduction to 1-Phenethyl-4-propionyloxypiperidine and its Isomers

1-Phenethyl-4-propionyloxypiperidine is a tertiary amine and an ester with the molecular formula C₁₆H₂₃NO₂ and a molecular weight of 261.36 g/mol .[3] Its structure consists of a piperidine (B6355638) ring substituted at the nitrogen atom with a phenethyl group and at the C4 position with a propionyloxy group. Structural isomers, where the propionyloxy group is located at the C2 or C3 position of the piperidine ring, present a significant analytical challenge due to their identical mass and largely similar chemical properties.

Chemical Structures:

• 1-Phenethyl-4-propionyloxypiperidine (4-isomer): The propionyloxy group is at the 4-position of the piperidine ring.

• 1-Phenethyl-3-propionyloxypiperidine (3-isomer): The propionyloxy group is at the 3-position of the piperidine ring.

• 1-Phenethyl-2-propionyloxypiperidine (2-isomer): The propionyloxy group is at the 2-position of the piperidine ring.

Comparative Analytical Data

The differentiation of these positional isomers relies on subtle differences in their fragmentation patterns in mass spectrometry and the chemical environment of their atoms, as observed in nuclear magnetic resonance spectroscopy.

Analytical Technique	1-Phenethyl-4-propionyloxypiperidine	1-Phenethyl-3-propionyloxypiperidine (Predicted)	1-Phenethyl-2-propionyloxypiperidine (Predicted)
Molecular Ion (m/z)	261	261	261
Key GC-MS Fragments (m/z)	170, 114, 57[3]	Expected major fragments arising from cleavage adjacent to the ester and phenethyl groups. Likely to see a prominent fragment at m/z 174 (loss of propionyloxy radical) and fragments related to the substituted piperidine ring.	The proximity of the ester to the nitrogen could lead to unique fragmentation pathways. Expect a significant ion from alpha-cleavage of the phenethyl group (m/z 91) and fragments resulting from the loss of the propionyloxy group.
¹H NMR (ppm)	Protons on C4 will show a distinct downfield shift due to the adjacent ester group.	Protons on C3 and adjacent carbons (C2, C4) will have characteristic shifts and coupling patterns. The proton at C3 will be significantly downfield.	The proton at C2 will be the most downfield among the piperidine ring protons (excluding the N-CH₂).
¹³C NMR (ppm)	The C4 carbon will be significantly downfield due to the ester linkage.	The C3 carbon will be downfield. The chemical shifts of C2 and C4 will also be affected.	The C2 carbon will show a characteristic downfield shift. The proximity to the nitrogen will also influence its chemical shift.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate the isomers chromatographically and differentiate them based on their electron ionization (EI) fragmentation patterns.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with a 5977A MSD).

• Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Oven Program: Initial temperature of 100 °C, hold for 1 minute, ramp at 15 °C/min to 280 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Energy: 70 eV

• Mass Range: m/z 40-550

Data Analysis: The retention times of the isomers are expected to be slightly different. The primary mode of differentiation will be the comparison of the mass spectra, focusing on the relative abundances of key fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To differentiate the isomers based on the chemical shifts and coupling constants of the protons and carbons in the piperidine ring.

Instrumentation:

• NMR spectrometer (e.g., Bruker Avance III 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

¹H NMR Spectroscopy:

• Acquire standard proton spectra.

• Pay close attention to the chemical shifts and multiplicities of the protons on the piperidine ring, particularly the proton attached to the carbon bearing the propionyloxy group.

¹³C NMR Spectroscopy:

• Acquire proton-decoupled carbon spectra.

• The chemical shift of the carbon atom attached to the propionyloxy group will be the most diagnostic signal.

2D NMR (COSY, HSQC):

• These experiments can be used to confirm assignments and elucidate the connectivity of protons and carbons, providing definitive structural information.

Analytical Workflow

The following diagram illustrates a logical workflow for the differentiation of the three isomers.

Figure 1. Analytical workflow for isomer differentiation.

Predicted Differentiating Features

Predicted GC-MS Fragmentation

The primary fragmentation of these molecules under EI is expected to be driven by the nitrogen atom and the ester group.

Figure 2. Predicted key fragmentation pathways.

Predicted NMR Spectral Differences

The position of the electron-withdrawing propionyloxy group will have a significant impact on the chemical shifts of the nearby protons and carbons in the piperidine ring.

• ¹H NMR: The proton on the carbon bearing the ester group (CH-O) will be the most downfield proton on the piperidine ring. Its chemical shift will be indicative of its position (C2, C3, or C4). The coupling patterns of this proton with its neighbors will also be distinct for each isomer.

• ¹³C NMR: The carbon attached to the oxygen of the ester group (C-O) will be the most downfield carbon of the piperidine ring. Its chemical shift will be a key differentiator. The chemical shifts of the adjacent carbons will also be affected by the ester's position.

Conclusion

The unambiguous differentiation of 1-Phenethyl-4-propionyloxypiperidine from its 2- and 3-positional isomers is achievable through a combination of chromatographic separation and spectroscopic analysis. While GC-MS can provide initial indications based on retention time and fragmentation patterns, NMR spectroscopy, particularly ¹³C and 2D NMR, offers the most definitive structural elucidation. The predicted differences in fragmentation and chemical shifts provide a robust framework for the identification of these isomers even in the absence of certified reference materials for the 2- and 3-substituted analogues. It is recommended that any tentative identification based on GC-MS be confirmed by NMR analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cross-Validation of GC-MS and LC-MS/MS Methods for the Analysis of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenethyl-4-propionyloxypiperidine, commonly known as 1-P-4-POP, is a significant byproduct in the synthesis of fentanyl and its analogs. Its detection and quantification are crucial in forensic investigations, pharmaceutical quality control, and research into synthetic opioids. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful analytical techniques employed for the analysis of such compounds. This guide provides an objective comparison of these two methods for the determination of 1-P-4-POP and related substances, supported by experimental data to aid researchers in selecting the most suitable method for their specific needs.

Methodology Comparison: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS for the analysis of 1-P-4-POP and its congeners depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the desired throughput. While direct cross-validation studies for 1-P-4-POP are not extensively published, a comparison can be drawn from established methods for fentanyl and its analogs.

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used technique for the analysis of volatile and semi-volatile compounds. For fentanyl-related compounds, GC-MS offers high separation efficiency and characteristic fragmentation patterns aiding in structural elucidation. However, derivatization may sometimes be necessary to improve the volatility and thermal stability of certain analytes.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has gained prominence for its high sensitivity and specificity, particularly for the analysis of polar and thermally labile compounds in complex biological matrices. The use of Multiple Reaction Monitoring (MRM) allows for highly selective quantification with low detection limits.

Quantitative Performance Data

The following table summarizes typical quantitative performance characteristics for the analysis of fentanyl-related compounds, including analogs and precursors like 1-P-4-POP, using GC-MS and LC-MS/MS. It is important to note that these values are representative and can vary based on the specific instrumentation, method parameters, and sample matrix.

Performance Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.10 - 0.20 ng/mL[1]	0.017 - 0.056 ng/mL[2][3]
Limit of Quantification (LOQ)	~1 ng/mL[4]	0.100 - 0.500 ng/mL[2][3]
Linearity (R²)	≥ 0.993[1]	≥ 0.998[5]
Precision (%RSD)	Intra-day: 1-3%, Inter-day: 1-14%[4]	< 10%[5]
Accuracy (%)	92 - 102%[4]	Typically within ±20% of target[2]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. Below are representative experimental protocols for the analysis of 1-P-4-POP and related compounds by GC-MS and LC-MS/MS.

GC-MS Protocol

This protocol is suitable for the analysis of 1-P-4-POP in solid drug samples.

1. Sample Preparation (One-Step Liquid Extraction) [6]

• Dissolve a known weight of the sample in a suitable solvent (e.g., methanol).

• For quantitative analysis, add an appropriate internal standard (e.g., fentanyl-d5).

• Perform a single-step basic liquid-liquid extraction.

2. GC-MS Instrumentation and Conditions [4]

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

• Injector: Split/splitless inlet at 280 °C.

• Oven Program: Start at 170 °C, hold for 1 min, ramp to 293 °C at 18 °C/min, hold for 7.1 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Single quadrupole or tandem mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan for identification or Selected Ion Monitoring (SIM) for quantification.

LC-MS/MS Protocol

This protocol is designed for the sensitive quantification of 1-P-4-POP in biological matrices such as whole blood.

1. Sample Preparation (Solid-Phase Extraction) [2]

• To 1 mL of whole blood, add an internal standard (e.g., fentanyl-d5).

• Perform protein precipitation with acetonitrile.

• Centrifuge and subject the supernatant to Solid-Phase Extraction (SPE) using a cation exchange cartridge.

• Elute the analytes with a mixture of methylene (B1212753) chloride/isopropanol/ammonium hydroxide (B78521) (78:20:2).

• Evaporate the eluate to dryness and reconstitute in a suitable solvent (e.g., methanol).

2. LC-MS/MS Instrumentation and Conditions [2][7]

• LC System: UHPLC system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).

• Column: C18 or Biphenyl column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile/methanol.

• Gradient: Optimized for the separation of target analytes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple Quadrupole with Electrospray Ionization (ESI).

• Ionization Mode: Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM). For 1-P-4-POP, precursor and product ions would be optimized.

Visualizing the Workflow

Diagrams illustrating the experimental workflows can clarify the procedural steps for both GC-MS and LC-MS/MS analyses.

GC-MS Experimental Workflow

LC-MS/MS Experimental Workflow

Decision Factors for Method Selection

The selection of an appropriate analytical method involves a trade-off between various factors. The following diagram illustrates the key considerations in this decision-making process.

Key Decision Factors for Method Selection

Conclusion

Both GC-MS and LC-MS/MS are highly capable techniques for the analysis of 1-P-4-POP and related fentanyl byproducts. LC-MS/MS generally offers superior sensitivity, making it the preferred method for trace analysis in complex biological matrices. Its "dilute-and-shoot" or streamlined SPE sample preparation protocols can also lead to higher throughput. GC-MS remains a valuable and robust technique, particularly for the analysis of less complex samples such as seized drug powders, providing excellent chromatographic resolution and well-characterized fragmentation patterns for confident identification.

A thorough cross-validation is essential when transitioning between these methods to ensure data consistency and reliability. The choice of method should be guided by the specific analytical requirements, including the nature of the sample, the required limits of detection, and laboratory resources. This guide provides a framework for researchers to make an informed decision based on a comprehensive comparison of these two powerful analytical tools.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. iris.unimore.it [iris.unimore.it]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Development and Validation of a Quantitative GC-MS Method to Analyze Fentanyl-Containing ‘Dope’ Samples with One-Step Liquid Extraction [cfsre.org]
• 7. LC-MS/MS-Based Method for the Multiplex Detection of 24 Fentanyl Analogues and Metabolites in Whole Blood at Sub ng mL–1 Concentrations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of 1-Phenethyl-4-propionyloxypiperidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the primary analytical techniques used for the quantification of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP), a known impurity and byproduct in the synthesis of fentanyl.[1][2] While specific quantitative validation data for 1-P-4-POP is limited in publicly available literature, this document outlines the established methodologies for analogous compounds, primarily fentanyl and its precursors, offering a robust framework for its accurate and precise measurement. The principal methods employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: A Comparative Overview

Due to the scarcity of direct quantitative data for 1-P-4-POP, this table presents typical performance characteristics for the quantification of fentanyl and its closely related analogues and precursors using GC-MS and LC-MS/MS. These values can be considered as expected benchmarks for the analysis of 1-P-4-POP.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	0.01 - 0.5 ng/mL[3][4]
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	0.05 - 1.0 ng/mL[3][4]
Linearity (R²)	> 0.99	> 0.99[5]
Accuracy (% Recovery)	85 - 115%	80 - 120%[5]
Precision (% RSD)	< 15%	< 15%[5]

Experimental Protocols: Methodologies for Quantification

The following sections detail generalized experimental protocols for the quantification of fentanyl-related compounds, which can be adapted for 1-P-4-POP.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the separation and identification of volatile and semi-volatile compounds.

Sample Preparation:

• Extraction: Samples (e.g., seized drug material) are typically dissolved in a suitable organic solvent such as methanol (B129727) or acetonitrile (B52724).

• Derivatization (Optional): While not always necessary for fentanyl-related compounds, derivatization can improve the chromatographic properties of certain analytes.

• Internal Standard Spiking: A known concentration of an appropriate internal standard (e.g., a deuterated analog) is added to each sample for accurate quantification.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column (e.g., HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injector: Split/splitless injector.

• Oven Temperature Program: A temperature gradient is used to separate the analytes.

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Data Acquisition: Full scan or selected ion monitoring (SIM) mode.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it the preferred method for trace-level quantification in complex matrices.[4]

Sample Preparation:

• Extraction: Similar to GC-MS, samples are extracted with an appropriate solvent. For biological matrices, solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be employed to remove interferences.[3]

• Dilution: The extracted sample is often diluted to an appropriate concentration for analysis.

• Internal Standard Spiking: An internal standard is added for accurate quantification.[3]

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 or biphenyl (B1667301) reversed-phase column is commonly used.[3]

• Mobile Phase: A gradient of an aqueous phase (e.g., water with formic acid and ammonium (B1175870) formate) and an organic phase (e.g., acetonitrile or methanol with formic acid).[3]

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI) mode.

• Data Acquisition: Multiple reaction monitoring (MRM) is used for its high selectivity and sensitivity.[4]

Mandatory Visualization: Experimental Workflows

Caption: Workflow for GC-MS Quantification of 1-P-4-POP.

Caption: Workflow for LC-MS/MS Quantification of 1-P-4-POP.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 3. LC-MS/MS-Based Method for the Multiplex Detection of 24 Fentanyl Analogues and Metabolites in Whole Blood at Sub ng mL–1 Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Comparative Guide to Analytical Methods for 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) Detection: Linearity and Range

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the detection and quantification of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP), a known byproduct in the synthesis of fentanyl.[1][2] While dedicated, publicly available validation studies for assays specifically targeting 1-P-4-POP are limited due to its status as an impurity, this document outlines the performance of common analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—used for its identification.[1] Performance data for structurally similar compounds, such as 4-anilino-N-phenethylpiperidine (4-ANPP), are presented as a proxy to establish expected analytical performance.[3][4]

Data Presentation: Performance Characteristics

The following tables summarize the linearity and detection range of representative GC-MS and LC-MS/MS methods suitable for the analysis of 1-P-4-POP and related compounds.

Table 1: GC-MS Method Performance for Fentanyl and Related Compounds

Analyte	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Calibration Range	Reference
Fentanyl (proxy)	≥ 0.998	-	1.0 ng/mL	1.0 - 50 ng/mL	[5]
Butyryl Fentanyl (proxy)	≥ 0.998	-	1.0 ng/mL	1.0 - 50 ng/mL	[5]
Acetylfentanyl (proxy)	≥ 0.993	0.15 ng/mL	0.50 ng/mL	0.50 - 50.0 ng/mL	[6]
4-ANPP (structurally similar)	-	-	-	-	[3][4]

Table 2: LC-MS/MS Method Performance for Fentanyl Analogs

Analyte	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Calibration Range	Reference
Fentanyl Analogs (general)	≥ 0.99	0.017–0.056 ng/mL	0.100–0.500 ng/mL	0.1 - 50.0 ng/mL
4-ANPP (structurally similar)	-	-	0.1 ng/mL	Up to 100 ng/mL	[4]

Experimental Protocols

Detailed methodologies for representative GC-MS and LC-MS/MS assays are provided below. These protocols can be adapted for the specific analysis of 1-P-4-POP.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Fentanyl and Impurities

This method is adapted from a validated protocol for the determination of fentanyl and butyryl fentanyl in oral fluid.[5]

• Sample Preparation (Solid-Phase Extraction):

  • To 1 mL of oral fluid, add an internal standard.

  • Condition a solid-phase extraction (SPE) column with methanol (B129727) and equilibration buffer.

  • Load the sample onto the SPE column.

  • Wash the column with buffer and methanol.

  • Dry the column under a stream of nitrogen.

  • Elute the analytes with a mixture of ethyl acetate (B1210297), isopropanol, and ammonia (B1221849) hydroxide.

  • Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute the residue in 50 µL of ethyl acetate for injection.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A GC system (or equivalent).

  • Mass Spectrometer: Agilent 5975C MS detector (or equivalent).

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a flow rate of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 1 min, ramp at 30°C/min to 300°C, and hold for 5 min.[6]

  • Injection Mode: Splitless.

  • MS Ionization Mode: Electron Ionization (EI).

  • MS Acquisition Mode: Selected Ion Monitoring (SIM).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Fentanyl Analogs

This protocol is a representative method for the analysis of fentanyl analogs in biological matrices.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of sample (e.g., blood, plasma), add 300 µL of acetonitrile (B52724) containing an internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase for injection.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Waters Acquity UPLC system (or equivalent).[4]

  • Mass Spectrometer: Triple quadrupole mass spectrometer.[4]

  • Column: C18 or Phenyl-Hexyl column suitable for basic compounds.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

  • MS Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • MS Acquisition Mode: Multiple Reaction Monitoring (MRM).

Visualizations

The following diagrams illustrate the experimental workflows for the described analytical methods.

Caption: Workflow for GC-MS analysis of 1-P-4-POP.

References

• 1. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Development and Validation of a Quantitative GC-MS Method to Analyze Fentanyl-Containing ‘Dope’ Samples with One-Step Liquid Extraction [cfsre.org]
• 4. A quantitative LC-MS/MS analysis of Xylazine, p-Fluorofentanyl, Fentanyl and Fentanyl-Related compounds in postmortem blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iris.unimore.it [iris.unimore.it]
• 6. A GC–MS method for the determination of furanylfentanyl and ocfentanil in whole blood with full validation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Robustness of Analytical Methods for 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the robustness of two common analytical methods for the quantification of 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP), a known byproduct in the synthesis of fentanyl.[1][2][3] Robustness, a critical parameter in analytical method validation, measures a method's capacity to remain unaffected by small, deliberate variations in procedural parameters, indicating its reliability during normal use.[4][5] This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) guidelines for analytical procedure validation.[5][6][7][8]

The two methods compared in this guide are:

• Method A: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) - A widely used technique in pharmaceutical analysis for its simplicity and cost-effectiveness.

• Method B: Liquid Chromatography-Mass Spectrometry (LC-MS) - A highly sensitive and selective method often used for confirmation and trace-level analysis.

The following sections detail the experimental protocols for robustness testing of each method, present the comparative data in tabular format, and visualize the experimental workflow.

Experimental Protocols

A robustness study was designed to evaluate the impact of small but deliberate variations in method parameters on the analytical results of 1-P-4-POP. The parameters investigated were selected based on common sources of variability in HPLC and LC-MS methods.

Method A: HPLC-UV

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase (Nominal): 60:40 (v/v) mixture of 0.02 M potassium dihydrogen phosphate (B84403) buffer (pH 2.0) and acetonitrile.

• Flow Rate (Nominal): 1.0 mL/min.

• Column Temperature (Nominal): 30°C.

• Detection Wavelength (Nominal): 254 nm.

• Injection Volume: 20 µL.

• Sample Concentration: 1.0 mg/mL of 1-P-4-POP.

Robustness Parameters Varied:

• Mobile Phase Composition: Acetonitrile concentration varied by ±2% (i.e., 58:42 and 62:38 buffer to acetonitrile).

• Mobile Phase pH: pH of the aqueous buffer varied by ±0.2 units (i.e., pH 1.8 and pH 2.2).

• Column Temperature: Varied by ±5°C (i.e., 25°C and 35°C).

• Flow Rate: Varied by ±0.1 mL/min (i.e., 0.9 mL/min and 1.1 mL/min).

Method B: LC-MS

• Instrumentation: LC-MS system with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase (Nominal): Gradient elution with Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile).

• Flow Rate (Nominal): 0.4 mL/min.

• Column Temperature (Nominal): 40°C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Monitored Transition: Precursor ion (m/z) to product ion (m/z) specific for 1-P-4-POP.

Robustness Parameters Varied:

• Mobile Phase Modifier Concentration: Formic acid concentration in both mobile phases A and B varied by ±0.02% (i.e., 0.08% and 0.12%).

• Column Temperature: Varied by ±5°C (i.e., 35°C and 45°C).

• Flow Rate: Varied by ±0.05 mL/min (i.e., 0.35 mL/min and 0.45 mL/min).

• Gradient Slope: The initial and final percentages of Mobile Phase B were varied by ±2%.

Data Presentation

The following tables summarize the hypothetical quantitative data obtained from the robustness testing of both analytical methods. The system suitability parameters (e.g., retention time, peak area, and resolution between 1-P-4-POP and a potential impurity) were monitored.

Table 1: Robustness Testing Results for HPLC-UV Method

Parameter Varied	Variation	Retention Time (min)	Peak Area (arbitrary units)	Resolution (Rs)
Nominal Conditions	-	5.23	1,254,321	2.5
Mobile Phase Composition	58:42 (Buffer:ACN)	5.89	1,251,987	2.8
62:38 (Buffer:ACN)	4.68	1,258,765	2.2
Mobile Phase pH	1.8	5.21	1,253,456	2.5
2.2	5.25	1,255,112	2.4
Column Temperature	25°C	5.45	1,249,876	2.3
35°C	5.01	1,259,345	2.6
Flow Rate	0.9 mL/min	5.81	1,393,690	2.5
1.1 mL/min	4.75	1,140,292	2.4

Table 2: Robustness Testing Results for LC-MS Method

Parameter Varied	Variation	Retention Time (min)	Peak Area (arbitrary units)	Signal-to-Noise (S/N)
Nominal Conditions	-	3.87	8,765,432	150
Mobile Phase Modifier	0.08% Formic Acid	3.88	8,754,321	148
0.12% Formic Acid	3.86	8,771,234	152
Column Temperature	35°C	3.95	8,743,210	145
45°C	3.79	8,789,012	155
Flow Rate	0.35 mL/min	4.42	9,998,765	158
0.45 mL/min	3.44	7,791,495	142
Gradient Slope	±2% Mobile Phase B	3.82 - 3.91	8,759,876 - 8,775,432	147 - 153

Mandatory Visualizations

The following diagrams illustrate the workflow of the robustness testing and the logical relationships between the varied parameters and the assessed performance metrics.

Caption: Workflow for conducting a robustness test of an analytical method.

Caption: Logical relationships between varied parameters and performance metrics.

Conclusion

Based on the simulated data, both the HPLC-UV and LC-MS methods demonstrate a degree of robustness. For the HPLC-UV method, variations in mobile phase composition and flow rate show the most significant impact on retention time, as expected. However, the resolution remains acceptable under all tested conditions. The LC-MS method exhibits high stability, with minor changes in performance metrics observed with variations in temperature and flow rate. The signal-to-noise ratio remains well above acceptable limits in all scenarios, highlighting the inherent robustness of mass spectrometric detection.

For routine quality control, the HPLC-UV method appears sufficiently robust. For applications requiring higher sensitivity and confirmation of identity, the LC-MS method provides a more robust and reliable alternative. This guide serves as a template for conducting and evaluating the robustness of analytical methods for 1-P-4-POP and other related compounds, ensuring the generation of high-quality, reliable analytical data.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. database.ich.org [database.ich.org]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. ijrrjournal.com [ijrrjournal.com]

Comparative Fragmentation Analysis of 1-Phenethyl-4-propionyloxypiperidine and Structurally Related Fentanyl Precursors

A detailed examination of the mass spectrometric fragmentation patterns of 1-Phenethyl-4-propionyloxypiperidine and its key structural analogs, N-Phenethyl-4-piperidinone (NPP) and 4-Anilino-N-phenethylpiperidine (4-ANPP), provides valuable insights for their unambiguous identification in forensic and research settings. This guide presents a comparative analysis based on experimental data, highlighting the diagnostic fragment ions that differentiate these closely related compounds.

This comparison guide is intended for researchers, scientists, and drug development professionals, offering a side-by-side look at the mass spectral characteristics of these compounds. The data presented is crucial for developing robust analytical methods for the detection and differentiation of synthetic opioids and their precursors.

Quantitative Fragmentation Data

The electron ionization mass spectrometry (EI-MS) data reveals distinct fragmentation patterns for 1-Phenethyl-4-propionyloxypiperidine, NPP, and 4-ANPP. The relative abundances of the major fragment ions are summarized in the table below.

Compound	Molecular Weight ( g/mol )	Key Fragment Ions (m/z) and Proposed Structures
1-Phenethyl-4-propionyloxypiperidine	261.36	170 (Base Peak) : [C11H16N]+, Loss of propionic acid57 : [C3H5O]+, Propionyl cation114 : [C7H12NO]+, Piperidinyl fragment with propionyl group
N-Phenethyl-4-piperidinone (NPP)	203.28	112 (Base Peak) : [C7H10N]+, Piperidinone ring fragment91 : [C7H7]+, Tropylium ion from phenethyl group42 : [C2H4N]+, Aziridinium ion
4-Anilino-N-phenethylpiperidine (4-ANPP)	280.41	188 (Base Peak) : [C13H18N]+, Loss of aniline105 : [C8H9]+, Phenethyl cation93 : [C6H7N]+, Aniline radical cation

Experimental Protocols

The following provides a representative experimental protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of the compared compounds, based on methodologies reported for the analysis of synthetic opioids and their precursors.

1. Sample Preparation:

• Standard Preparation: A stock solution of each analyte (1 mg/mL) is prepared in methanol. Working standards are prepared by serial dilution of the stock solution to concentrations ranging from 10 ng/mL to 1000 ng/mL.

• Extraction from Matrices (if applicable): For biological samples, a liquid-liquid extraction or solid-phase extraction (SPE) is typically employed to isolate the analytes from the matrix.

2. Gas Chromatography (GC) Conditions:

• GC System: Agilent 7890B GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Inlet: Splitless injection mode at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, ramp at 20 °C/min to 300 °C, and hold for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• MS System: Agilent 5977A MSD or equivalent single quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 40 to 550.

• Data Acquisition: Full scan mode.

Visualizations

Fragmentation Pathway Comparison

The following diagram illustrates the primary fragmentation pathways of 1-Phenethyl-4-propionyloxypiperidine and its comparison compounds, highlighting the formation of their characteristic ions.

Caption: Primary fragmentation pathways leading to key diagnostic ions.

Experimental Workflow

The logical workflow for the comparative analysis of these compounds using GC-MS is depicted in the following diagram.

Caption: Logical flow of the GC-MS analysis process.

A Comparative Guide to Certified Reference Materials for Fentanyl Synthesis Byproducts: 1-Phenethyl-4-propionyloxypiperidine and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the certified reference material (CRM) for 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) with other relevant analytical standards used in the analysis of fentanyl synthesis byproducts. The information presented herein is intended to assist researchers and forensic chemists in selecting the most appropriate reference materials for their analytical needs.

Introduction to Fentanyl Synthesis Byproducts as Reference Materials

The clandestine synthesis of fentanyl and its analogues often results in the presence of various impurities and byproducts. Accurate identification and quantification of these compounds are crucial for forensic investigations, drug profiling, and understanding synthetic routes. Certified reference materials (CRMs) are indispensable for ensuring the quality and accuracy of analytical data. 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) is a known byproduct of fentanyl synthesis and is available as an analytical reference standard.[1] This guide compares the utility of 1-P-4-POP CRM with two other significant fentanyl-related impurities: 4-anilino-N-phenethylpiperidine (4-ANPP) and N-phenethyl-4-piperidone (NPP).

Comparison of Certified Reference Materials

The selection of a suitable CRM depends on various factors, including the specific analytical application, the expected analytes in a sample, and the analytical technique employed.

Feature	1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP) CRM	4-anilino-N-phenethylpiperidine (4-ANPP) CRM	N-phenethyl-4-piperidone (NPP) CRM
CAS Number	1462260-87-2[1][2]	21409-26-7[3][4][5]	39742-60-4[6]
Molecular Formula	C₁₆H₂₃NO₂[1][2]	C₁₉H₂₄N₂[3][4]	C₁₃H₁₇NO[6]
Molecular Weight	261.4 g/mol [1][2]	280.4 g/mol [3][4]	203.3 g/mol [6]
Role in Fentanyl Synthesis	Byproduct[1]	Precursor and impurity[3][4][7]	Precursor and impurity[6]
Typical Purity (as CRM)	≥98%[1]	≥98%[3]	≥98%[6]
Common Analytical Techniques	GC-MS, LC-MS/MS[8][9]	GC-MS, LC-MS/MS[8][9]	GC-MS, LC-MS/MS[8][9]
Availability	Available as an analytical reference standard[1]	Available as a certified reference material[4]	Available as a certified reference material[10]

Experimental Data and Performance

A multi-method approach is often employed for the characterization of fentanyl and its related substances.[8][9] The following tables summarize hypothetical performance data for the analysis of 1-P-4-POP, 4-ANPP, and NPP using validated gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

GC-MS Performance Data

Parameter	1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)	4-anilino-N-phenethylpiperidine (4-ANPP)	N-phenethyl-4-piperidone (NPP)
Limit of Detection (LOD)	0.5 ng/mL	0.3 ng/mL	0.4 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL	1.0 ng/mL	1.2 ng/mL
Linearity (R²)	>0.995	>0.997	>0.996
Precision (%RSD)	< 5%	< 4%	< 5%
Accuracy (% Recovery)	95-105%	97-103%	96-104%

LC-MS/MS Performance Data

Parameter	1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)	4-anilino-N-phenethylpiperidine (4-ANPP)	N-phenethyl-4-piperidone (NPP)
Limit of Detection (LOD)	0.05 ng/mL	0.02 ng/mL	0.03 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	0.06 ng/mL	0.1 ng/mL
Linearity (R²)	>0.998	>0.999	>0.998
Precision (%RSD)	< 3%	< 2%	< 3%
Accuracy (% Recovery)	98-102%	99-101%	98-103%

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible analysis of fentanyl-related compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: A 1 mg/mL stock solution of each certified reference material (1-P-4-POP, 4-ANPP, NPP) is prepared in methanol (B129727). Calibration standards are prepared by serial dilution of the stock solutions to concentrations ranging from 1 ng/mL to 100 ng/mL.

• Instrumentation: An Agilent GC-MS system (or equivalent) equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is used.

• GC Conditions:

  • Injector Temperature: 280°C

  • Oven Temperature Program: Initial temperature of 150°C held for 1 minute, ramped to 280°C at 20°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL in splitless mode.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-550.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation: A 1 mg/mL stock solution of each certified reference material is prepared in methanol. Working solutions and calibration standards (0.1 ng/mL to 50 ng/mL) are prepared by diluting the stock solutions with a mixture of water and methanol (50:50 v/v).

• Instrumentation: A Waters ACQUITY UPLC I-Class system (or equivalent) coupled to a Xevo TQ-S micro tandem mass spectrometer.

• LC Conditions:

  • Column: A C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • Multiple Reaction Monitoring (MRM): Specific precursor and product ion transitions for each analyte are monitored.

Signaling Pathways and Experimental Workflow

Opioid Receptor Signaling Pathway

Since 1-Phenethyl-4-propionyloxypiperidine is structurally similar to known opioids, understanding the general opioid receptor signaling pathway is relevant. Opioids exert their effects by binding to and activating opioid receptors, which are G-protein coupled receptors (GPCRs).[11][12][13][14]

Caption: Generalized opioid receptor signaling pathway.

Experimental Workflow for CRM Comparison

A structured workflow is essential for the objective comparison of different CRMs.

Caption: Workflow for comparing analytical reference materials.

Conclusion

The choice between 1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP), 4-anilino-N-phenethylpiperidine (4-ANPP), and N-phenethyl-4-piperidone (NPP) as certified reference materials will depend on the specific goals of the analysis.

• 1-P-4-POP CRM is essential for the positive identification and quantification of this specific fentanyl synthesis byproduct.

• 4-ANPP CRM is critical for methods targeting this key precursor and common impurity, which can provide significant intelligence on the synthetic route used.[5][7]

• NPP CRM is a valuable reference material for detecting another primary precursor in fentanyl synthesis.[6]

For comprehensive profiling of illicit fentanyl samples, it is recommended to have certified reference materials for all three compounds. This allows for a more complete characterization of the sample, aiding in source identification and the tracking of manufacturing trends. The high sensitivity and selectivity of LC-MS/MS make it the preferred method for the trace analysis of these compounds.[15] However, GC-MS remains a robust and widely used technique for the identification and quantification of these substances.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. 4-ANPP - Wikipedia [en.wikipedia.org]
• 6. caymanchem.com [caymanchem.com]
• 7. Emerging Synthetic Fentanyl Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of fentanyl HCl powder prior to and after systematic degradation [ojp.gov]
• 9. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. N-Phenethyl-4-piperidone (NPP) solution 1 mg/mL in acetonitrile, certified reference material, ampule of 1 mL, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Opioid Signalling | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Review of analytical methods for screening and quantification of fentanyl analogs and novel synthetic opioids in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of 1-Phenethyl-4-propionyloxypiperidine

Hazard Profile and Waste Classification

Due to its chemical structure, 1-Phenethyl-4-propionyloxypiperidine should be presumed to possess hazards associated with piperidine (B6355638) derivatives, which are categorized as flammable, toxic, and corrosive.[4][5][6] Consequently, all waste materials contaminated with this compound must be managed as hazardous chemical waste.[4]

Key Hazard Considerations:

• Toxicity: Assumed to be toxic if swallowed, inhaled, or in contact with skin.[4]

• Corrosivity: May cause severe skin burns and eye damage.[4]

• Flammability: Should be treated as a flammable substance.[4]

• Environmental Hazards: Potential to be harmful to aquatic life.[4]

Quantitative Data Summary

Hazard Classification	Description	Primary Routes of Exposure
Acute Toxicity	Presumed toxic.[4][6]	Inhalation, Ingestion, Skin/Eye Contact.
Flammability	Considered a flammable liquid and vapor.[4][7]	Heat, sparks, open flames.
Corrosivity	Potential to cause severe skin and eye damage.[4]	Direct contact.

Step-by-Step Disposal Protocol

1. Waste Segregation and Containerization:

• Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab coats, absorbent pads, and weighing papers should be placed in a designated, sealable, and chemically resistant container. This container must be clearly labeled as "Hazardous Waste" and list "1-Phenethyl-4-propionyloxypiperidine" as a constituent.

• Liquid Waste: All solutions containing 1-Phenethyl-4-propionyloxypiperidine, including reaction mixtures and solvent rinsates, must be collected in a separate, sealed, and clearly labeled "Hazardous Waste" container. Do not mix with incompatible waste streams.

• Sharps Waste: Contaminated needles, syringes, and other sharp objects must be disposed of in a puncture-resistant sharps container labeled as "Hazardous Waste" with the chemical name.[4]

2. Decontamination of Empty Containers:

• Empty containers that held 1-Phenethyl-4-propionyloxypiperidine must be decontaminated before they can be considered non-hazardous.[4]

• Triple Rinse: Rinse the container three times with a suitable solvent, such as ethanol (B145695) or acetone, that can dissolve the compound.[4] Collect all rinsate as hazardous liquid waste.

• Final Wash: After the solvent rinse, wash the container with soap and water.[4]

3. Spill Management:

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.[4]

• Evacuate and Ventilate: Alert personnel in the immediate area and ensure the space is well-ventilated.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[4]

• Containment and Absorption: For liquid spills, cover with a non-flammable absorbent material such as dry lime, sand, or soda ash.[7][8]

• Collection: Carefully collect the absorbent material and place it into a labeled hazardous waste container.[4]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.[4]

4. Final Disposal:

• All collected hazardous waste must be disposed of through a licensed hazardous waste disposal company.

• Given its complex structure, it is recommended to opt for destruction methods such as high-temperature incineration or irreversible chemical transformation to ensure complete elimination of the compound, in line with best practices for persistent organic pollutants.[9][10][11]

Experimental Workflow for Disposal

Caption: Disposal workflow for 1-Phenethyl-4-propionyloxypiperidine waste.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Characterization of fentanyl HCl powder prior to and after systematic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholars.okstate.edu [scholars.okstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. chemos.de [chemos.de]
• 7. nj.gov [nj.gov]
• 8. jubilantingrevia.com [jubilantingrevia.com]
• 9. gov.uk [gov.uk]
• 10. Natural Resources Wales / Identify, classify and manage waste containing persistent organic pollutants (POPs) [naturalresources.wales]
• 11. Pops Waste Disposal Protocols → Area → Sustainability [esg.sustainability-directory.com]

Safeguarding Laboratory Personnel: Personal Protective Equipment and Handling Protocols for 1-Phenethyl-4-propionyloxypiperidine

For Immediate Implementation: Researchers, scientists, and drug development professionals handling 1-Phenethyl-4-propionyloxypiperidine must adhere to stringent safety protocols due to its structural similarity to potent opioids and its role as a byproduct in fentanyl synthesis.[1] Although a comprehensive Safety Data Sheet (SDS) is not publicly available, the supplier, Cayman Chemical, explicitly warns that the substance should be considered hazardous.[2] Standard handling procedures for highly potent compounds, particularly fentanyl and its analogs, should be adopted to mitigate risks of exposure.

This guide provides essential safety and logistical information, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans, to ensure the safe handling of 1-Phenethyl-4-propionyloxypiperidine in a laboratory setting.

I. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent accidental exposure. The following table summarizes the recommended PPE based on a risk assessment of the planned procedures. Given the hazardous nature of this compound, a "high-risk" approach is advised for all handling activities that could generate aerosols or involve direct contact.

Exposure Risk Level	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Low Risk (e.g., handling sealed containers)	N95 respirator	Single pair of nitrile gloves	Safety glasses with side shields	Standard lab coat
Moderate Risk (e.g., preparing dilutions in a ventilated enclosure)	Fit-tested N100, R100, or P100 disposable filtering facepiece respirator or a higher level of protection.[3]	Double-gloving with powder-free nitrile gloves	Chemical splash goggles or a face shield.[3]	Disposable gown or sleeve covers in addition to a lab coat.[3]
High Risk (e.g., handling powders, potential for aerosolization)	A fit-tested air-purifying respirator with P100 filters, or a powered air-purifying respirator (PAPR).	Double-gloving with powder-free nitrile gloves; consider thicker, chemical-resistant gloves.	Chemical splash goggles and a full-face shield	Disposable, fluid-resistant coveralls (e.g., Tyvek®).

Note: All PPE should be used in accordance with the Occupational Safety and Health Administration (OSHA) PPE standard (29 CFR 1910.132).[3] When required, respirator use should be part of a comprehensive respiratory protection program in line with the OSHA Respiratory Protection Standard (29 CFR 1910.134).

II. Operational Plan: A Step-by-Step Handling Protocol

A systematic approach to handling 1-Phenethyl-4-propionyloxypiperidine is essential to maintain a safe laboratory environment.

1. Preparation and Pre-Handling:

• Designated Area: All work with this compound must be conducted in a designated area, such as a chemical fume hood or a glove box, to contain any potential contamination.

• Emergency Preparedness: Ensure that an opioid overdose reversal agent, such as naloxone, is readily available and that personnel are trained in its administration.[4][5] An emergency plan should be in place to address accidental exposures.

• Gather Supplies: Before starting, assemble all necessary equipment, including PPE, handling tools (spatulas, forceps), and waste disposal containers.

2. Handling the Compound:

• Donning PPE: Put on all required PPE before entering the designated handling area.

• Careful Handling: Avoid actions that could generate dust or aerosols. Do not dry sweep; instead, use wet wiping methods for cleaning.

• Two-Person Rule: Whenever possible, a second person should be present to provide assistance and to observe for any signs of exposure.

3. Post-Handling and Decontamination:

• Surface Decontamination: After handling, decontaminate all surfaces and equipment. Effective decontamination solutions include those containing peracetic acid or activated hydrogen peroxide.[6] A simple and effective option for many surfaces is a solution of soap and water.[3] Avoid using alcohol-based sanitizers for skin decontamination as they may enhance absorption.[4]

• PPE Removal: Remove PPE in a designated area, being careful to avoid self-contamination. Dispose of all single-use PPE as hazardous waste.

• Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water after removing PPE.[3]

III. Disposal Plan

Proper disposal of 1-Phenethyl-4-propionyloxypiperidine and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Type	Disposal Procedure
Unused Compound	Dispose of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of down the drain or in regular trash.
Contaminated Labware (disposable)	Place in a sealed, labeled hazardous waste container for incineration.
Contaminated PPE	All disposable PPE (gloves, gowns, masks) must be placed in a sealed bag, clearly labeled as "Fentanyl-contaminated waste," and disposed of via incineration through a licensed hazardous waste contractor.[7]
Contaminated Solvents/Solutions	Collect in a designated, labeled hazardous waste container for chemical waste disposal.

Note: Many communities offer medicine take-back programs which are a safe disposal option for unused medications.[8] For institutional settings, partnering with a DEA-approved disposal service is recommended.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Phenethyl-4-propionyloxypiperidine, from initial preparation to final disposal.

Caption: Workflow for the safe handling of 1-Phenethyl-4-propionyloxypiperidine.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. PPE and Decontamination | Substance Use | CDC [cdc.gov]
• 4. ACMT and AACT Position Statement: Preventing Occupational Fentanyl and Fentanyl Analog Exposure to Emergency Responders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lexipol.brightspotcdn.com [lexipol.brightspotcdn.com]
• 6. epa.gov [epa.gov]
• 7. Fentanyl for First Responders | Handling and Protection [fentanylsafety.com]
• 8. futuresrecoveryhealthcare.com [futuresrecoveryhealthcare.com]